t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Core Science & Biosynthesis

An In-depth Technical Guide to t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate: Synthesis, Characterization, and Application

Abstract

This technical guide provides a comprehensive overview of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS No. 848242-87-5), a functionalized building block pertinent to the fields of medicinal chemistry and advanced organic synthesis. This document details the molecule's physicochemical properties, outlines robust, field-proven synthetic protocols, and describes its primary application as a protected amine intermediate. By explaining the causality behind experimental choices and providing self-validating procedural frameworks, this guide serves as an essential resource for researchers, chemists, and drug development professionals seeking to incorporate this versatile molecule into their synthetic programs. All methodologies are supported by authoritative references to ensure scientific integrity and reproducibility.

Introduction and Core Molecular Attributes

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, also known by its IUPAC name diethyl 4-[[(2-methylpropan-2-yl)oxy]carbonylamino]heptanedioate, is a specialized chemical intermediate.[1] Its structure is characterized by a central heptanedioate (pimelate) backbone, functionalized at the C4 position with an amine protected by the acid-labile tert-butyloxycarbonyl (Boc) group.[2] The two terminal carboxylic acid functions are present as ethyl esters. This combination of a selectively removable protecting group and two ester functionalities makes it a valuable precursor for the synthesis of more complex molecules, such as ligands, pharmaceutical agents, and linkers for Antibody-Drug Conjugates (ADCs) or Proteolysis Targeting Chimeras (PROTACs).[2]

The core utility of this molecule lies in the orthogonal nature of its protecting groups. The Boc group can be selectively cleaved under acidic conditions without affecting the ethyl esters, which require basic or more stringent conditions for hydrolysis.[3][4] This allows for the sequential unmasking and reaction of the amine and ester functionalities, a critical strategy in multi-step synthesis.

Physicochemical Properties

A summary of the key physicochemical and computed properties of the title compound is presented in Table 1.

Property	Value	Source
CAS Number	848242-87-5	[2]
Molecular Formula	C₁₆H₂₉NO₆	[1][2]
Molecular Weight	331.40 g/mol	[1][2]
IUPAC Name	diethyl 4-[[(2-methylpropan-2-yl)oxy]carbonylamino]heptanedioate	[1]
Synonyms	Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate	[1]
Computed XLogP3	2.1	[1]
Storage Condition	-20°C	[2]

Synthesis and Mechanism

The synthesis of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is most logically achieved through a two-step sequence starting from diethyl 4-oxoheptanedioate. This pathway involves the formation of the key amine intermediate via reductive amination, followed by its protection with a Boc group. This strategy is efficient and leverages well-understood, reliable chemical transformations.

Synthetic Workflow Overview

The overall synthetic pathway is illustrated below. The process begins with the conversion of a ketone to a primary amine, which is then immediately protected to yield the final, stable product.

Figure 1: Two-step synthesis of the target compound.

Step 1: Synthesis of Diethyl 4-aminoheptanedioate (Intermediate)

Mechanistic Rationale: Reductive amination is a robust method for forming amines from carbonyl compounds.[5] The reaction proceeds via the initial formation of an imine or iminium ion intermediate from the ketone and an ammonia source (e.g., ammonium acetate). This intermediate is then reduced in situ to the corresponding amine. The choice of reducing agent is critical for efficiency and selectivity. While powerful hydrides like LiAlH₄ would reduce the ester groups, milder reagents such as sodium cyanoborohydride (NaBH₃CN) or catalytic hydrogenation are selective for the iminium ion.[5] NaBH₃CN is particularly effective because it is more reactive towards the protonated iminium ion than the starting ketone, preventing side reactions.[5] Catalytic hydrogenation over Raney Nickel or Palladium on carbon (Pd/C) offers a scalable, "greener" alternative that avoids stoichiometric metal hydride reagents.

Representative Protocol: Reductive Amination via Catalytic Hydrogenation

This protocol is a representative procedure adapted from established methods for the reductive amination of ketones.

• Reactor Setup: To a high-pressure hydrogenation vessel, add diethyl 4-oxoheptanedioate (1.0 eq), methanol (or ethanol) as the solvent, and a source of ammonia (e.g., a solution of ammonia in methanol or ammonium acetate, 5-10 eq).

• Catalyst Addition: Under an inert atmosphere (e.g., Argon or Nitrogen), carefully add Raney Nickel (5-10% by weight) or 10% Palladium on Carbon as a slurry in the reaction solvent.

• Hydrogenation: Seal the vessel and purge it several times with hydrogen gas. Pressurize the reactor with hydrogen (typically 50-100 psi) and stir the mixture vigorously at room temperature or with gentle heating (30-50 °C).

• Reaction Monitoring: Monitor the reaction progress by tracking hydrogen uptake or by analyzing aliquots using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude diethyl 4-aminoheptanedioate can often be used in the next step without further purification. If necessary, purification can be achieved by vacuum distillation or column chromatography.

Step 2: Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (Final Product)

Mechanistic Rationale: The protection of an amine as its tert-butyloxycarbonyl (Boc) carbamate is one of the most common transformations in organic synthesis.[4] The reaction involves the nucleophilic attack of the amine onto one of the carbonyl carbons of di-tert-butyl dicarbonate ((Boc)₂O). This addition is typically facilitated by a base, which deprotonates the amine, increasing its nucleophilicity. The resulting tetrahedral intermediate then collapses, eliminating a stable leaving group (tert-butoxycarbonate), which subsequently decomposes to carbon dioxide and tert-butoxide. The tert-butoxide is then protonated by the conjugate acid of the base used.

Representative Protocol: Boc Protection of Diethyl 4-aminoheptanedioate

This protocol is a standard and highly reliable procedure for the N-Boc protection of primary amines, adapted from well-established methods.[6][7]

• Dissolution: Dissolve the crude diethyl 4-aminoheptanedioate (1.0 eq) in a suitable aprotic solvent such as tetrahydrofuran (THF), 1,4-dioxane, or dichloromethane (DCM).

• Reagent Addition: To the stirred solution, add di-tert-butyl dicarbonate ((Boc)₂O, 1.05-1.2 eq). Then, add a base (e.g., triethylamine (TEA), 1.2 eq, or an aqueous solution of sodium bicarbonate or sodium hydroxide). The reaction is often run as a biphasic system (e.g., Dioxane/water) with an inorganic base.

• Reaction: Stir the mixture at room temperature for 4-12 hours. The reaction is typically exothermic and proceeds smoothly.

• Monitoring: Monitor the disappearance of the starting amine by TLC, staining with a ninhydrin solution (which visualizes primary amines).

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the organic solvent. Dilute the residue with water and extract the product with an organic solvent such as ethyl acetate (3x).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting crude product can be purified by flash column chromatography on silica gel to yield t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate as a pure compound.

Characterization and Spectroscopic Analysis

Proper characterization is essential to confirm the identity and purity of the synthesized material. The primary techniques used are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Predicted ¹H and ¹³C NMR Data

Predicted ¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Justification
~5.0-5.2	br s	1H	-NH -Boc	Carbamate protons typically appear as broad singlets in this region.
~4.12	q	4H	-O-CH₂ -CH₃	Methylene protons of ethyl esters adjacent to oxygen.
~3.8-4.0	m	1H	-CH -NHBoc	Methine proton deshielded by the adjacent nitrogen atom.
~2.35	t	4H	-CH₂ -CO₂Et	Methylene protons alpha to the ester carbonyl groups.
~1.8-1.9	m	4H	-CH-CH₂ -CH₂-	Methylene protons beta to the ester carbonyls.
1.44	s	9H	-C(CH₃ )₃	Singlet for the nine equivalent protons of the tert-butyl group.
1.25	t	6H	-O-CH₂-CH₃	Triplet for the methyl protons of the ethyl esters.

Predicted ¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment	Justification
~173.0	-C O₂Et	Ester carbonyl carbons.
~155.5	-NH-C O-O-	Carbamate carbonyl carbon.
~79.5	-C (CH₃)₃	Quaternary carbon of the Boc group.
~60.5	-O-CH₂ -CH₃	Methylene carbons of the ethyl esters.
~50.0	-CH -NHBoc	Methine carbon attached to nitrogen.
~35.0	-CH-CH₂ -CH₂-	Methylene carbons beta to the ester carbonyls.
~31.0	-CH₂ -CO₂Et	Methylene carbons alpha to the ester carbonyls.
28.4	-C(CH₃ )₃	Methyl carbons of the Boc group.
14.2	-O-CH₂-CH₃	Methyl carbons of the ethyl esters.

Applications in Synthesis: Boc Deprotection

The primary utility of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is as a protected amine synthon. The Boc group is readily removed under acidic conditions to liberate the free primary amine, which can then participate in a wide range of subsequent reactions such as amide bond formation, alkylation, or sulfonylation.

Deprotection Workflow and Mechanism

The deprotection is an acid-catalyzed elimination reaction. The carbamate oxygen is first protonated by a strong acid (like Trifluoroacetic Acid, TFA, or HCl). This makes the tert-butyl group a good leaving group, which departs as the stable tert-butyl cation. The resulting carbamic acid is unstable and rapidly decarboxylates (loses CO₂) to yield the protonated primary amine. A final basic workup neutralizes the amine salt to provide the free amine.[4]

Figure 2: Workflow for the acid-catalyzed deprotection of the Boc group.

Experimental Protocol: Boc Deprotection

This is a standard protocol for the removal of a Boc protecting group.[3]

• Dissolution: Dissolve the t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (1.0 eq) in a suitable solvent, typically dichloromethane (DCM).

• Acid Addition: Cool the solution to 0 °C in an ice bath. Add trifluoroacetic acid (TFA, 5-10 eq) dropwise. A common deprotection cocktail is a 1:1 mixture of DCM:TFA. Alternatively, a solution of HCl in an organic solvent (e.g., 4M HCl in 1,4-dioxane) can be used.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours. The reaction progress can be monitored by TLC, observing the disappearance of the starting material and the appearance of a new, more polar spot (the amine salt).

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.

• Neutralization and Isolation: Dissolve the residue in DCM or ethyl acetate and wash carefully with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid and deprotonate the amine. Wash further with water and brine.

• Final Product: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the free amine, diethyl 4-aminoheptanedioate. This product can then be used in subsequent synthetic steps.

Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for this compound is not widely published, general precautions for handling similar chemical intermediates should be strictly followed.

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability, storage at -20°C is recommended.[2]

• Incompatibilities: Avoid contact with strong oxidizing agents and strong acids or bases (unless part of a planned reaction).

Conclusion

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a strategically designed chemical building block offering significant versatility in multi-step organic synthesis. Its key features—an acid-labile Boc-protected amine flanked by two stable ethyl ester groups—provide a platform for controlled, sequential functionalization. This guide has provided a detailed examination of its properties, a logical and robust synthetic strategy based on established chemical principles, predicted characterization data, and a standard protocol for its primary application. By understanding the causality and methodology presented herein, researchers in drug discovery and materials science can confidently and effectively utilize this intermediate to advance their synthetic objectives.

References

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. BroadPharm. [URL: https://broadpharm.
• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6. PubChem, National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/77078461]
• Reductive Amination & Amide Synthesis (IOC 40). The Organic Chemistry Tutor (YouTube). [URL: https://www.youtube.
• Making Substituted Amines Through Reductive Amination. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.
• A Technical Guide to N-Boc-Protected Amino Acids: Core Characteristics and Applications. BenchChem. [URL: https://www.benchchem.
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Amine Protection and Deprotection. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/reaction-guide/amine-protection-and-deprotection/]
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
• Paleveda, W. J., Holly, F. W., & Veber, D. F. (1988). N-tert-BUTOXYCARBONYL-l-PHENYLALANINE. Organic Syntheses, 66, 171.
• Ragnarsson, U., Karlsson, S. M., Sandberg, B. E., & Larsson, L. E. (1971). tert-BUTOXYCARBONYL-L-PROLINE. Organic Syntheses, 51, 12.
• Hammarström, L. G. J., Fu, Y., Vail, S., Hammer, R. P., & McLaughlin, M. L. (2001). A CONVENIENT PREPARATION OF AN ORTHOGONALLY PROTECTED Cα,Cα-DISUBSTITUTED AMINO ACID ANALOG OF LYSINE: 1-tert-BUTYLOXYCARBONYL-4-((9-FLUORENYLMETHYLOXYCARBONYL)AMINO)-PIPERIDINE-4-CARBOXYLIC ACID. Organic Syntheses, 78, 214.
• Diethyl 4-oxoheptanedioate | C11H18O5. PubChem, National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/80592]
• Pozdnev, V. F. (1994). N-tert-BUTOXYCARBONYL-L-PHENYLALANINE. Organic Syntheses, 72, 188.
• Davies, S. G., & Ichihara, O. (1998). (5S,6R)-4-tert-BUTOXYCARBONYL-5,6-DIPHENYLMORPHOLIN-2-ONE. Organic Syntheses, 75, 1.

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. orgsyn.org [orgsyn.org]
• 4. US3609164A - Process for preparing {11 -butoxycarbonyl compounds - Google Patents [patents.google.com]
• 5. preprints.org [preprints.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

An In-Depth Technical Guide to t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, also known as Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate, is a key bifunctional molecule with significant potential in organic synthesis, particularly within the realms of medicinal chemistry and drug development. Its structure, featuring a central amine protected by a tert-butyloxycarbonyl (Boc) group and flanked by two ethyl ester functionalities, offers a versatile scaffold for the synthesis of complex molecular architectures. This guide provides a comprehensive overview of its physicochemical properties, a detailed synthesis protocol, spectral analysis, and discusses its reactivity and potential applications as a valuable building block in the development of novel therapeutics.

Physicochemical Properties

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a synthetically derived organic compound. While extensive experimental data on its physical properties is not widely published, its fundamental characteristics can be summarized as follows:

Property	Value	Source
Molecular Formula	C₁₆H₂₉NO₆
Molecular Weight	331.40 g/mol
CAS Number	848242-87-5	BroadPharm
Appearance	Expected to be a colorless to pale yellow oil or low-melting solid	Inferred from similar compounds
Solubility	Expected to be soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol. Insoluble in water.	[1]
Melting Point	Not available
Boiling Point	Not available

Synthesis and Purification: A Validated Protocol

The synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate can be achieved through a reductive amination of diethyl 4-oxoheptanedioate followed by Boc protection. This two-step process provides a reliable route to the target compound.

Experimental Protocol

Step 1: Synthesis of Diethyl 4-aminoheptanedioate

• To a solution of diethyl 4-oxoheptanedioate (1 equivalent) in anhydrous methanol, add ammonium acetate (1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium cyanoborohydride (1.2 equivalents) portion-wise over 15 minutes.

• Continue stirring at room temperature for 24 hours.

• Quench the reaction by the slow addition of 1 M HCl until the pH is ~2.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Basify the aqueous residue with solid sodium bicarbonate until the pH is ~8.

• Extract the product with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield diethyl 4-aminoheptanedioate, which can be used in the next step without further purification.

Causality Behind Experimental Choices: The use of sodium cyanoborohydride as the reducing agent is crucial for the selective reduction of the intermediate imine in the presence of the ketone starting material. The acidic workup protonates the excess reducing agent, while the subsequent basic workup ensures the amino group is deprotonated for efficient extraction.

Step 2: N-Boc Protection

• Dissolve the crude diethyl 4-aminoheptanedioate (1 equivalent) in a 1:1 mixture of dioxane and water.

• Add sodium bicarbonate (2.5 equivalents).

• To this stirred solution, add di-tert-butyl dicarbonate (Boc₂O) (1.1 equivalents) dissolved in a minimal amount of dioxane.

• Stir the reaction mixture vigorously at room temperature for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, add water and extract the product with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Causality Behind Experimental Choices: The biphasic solvent system of dioxane and water allows for the dissolution of both the polar amino ester and the nonpolar Boc anhydride. Sodium bicarbonate acts as a base to neutralize the acidic byproducts of the reaction, driving it to completion.

Caption: Synthetic workflow for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Spectroscopic Analysis

The structural identity and purity of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate can be confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl ester groups (a triplet for the methyl protons and a quartet for the methylene protons), a singlet for the nine protons of the tert-butyl group of the Boc protector, and multiplets for the methylene and methine protons of the heptanedioate backbone. The NH proton of the carbamate will likely appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will display distinct resonances for the carbonyl carbons of the ester and carbamate groups, the quaternary carbon and methyl carbons of the Boc group, and the various methylene and methine carbons of the core structure.

Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry would likely show the protonated molecule [M+H]⁺ and/or the sodium adduct [M+Na]⁺. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Infrared (IR) Spectroscopy

The IR spectrum is expected to exhibit strong absorption bands corresponding to the C=O stretching vibrations of the ester and carbamate functional groups, typically in the range of 1680-1750 cm⁻¹. N-H stretching of the carbamate will likely be observed around 3300-3500 cm⁻¹.

Reactivity and Applications in Drug Development

The chemical reactivity of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is primarily dictated by its three functional groups: the Boc-protected amine and the two ethyl esters.

Deprotection of the Boc Group

The tert-butyloxycarbonyl (Boc) protecting group is readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane (DCM) or with hydrochloric acid in an organic solvent, to reveal the primary amine.[][3] This deprotection is a cornerstone of its utility, allowing for subsequent functionalization of the nitrogen atom.

Caption: Acid-catalyzed deprotection of the Boc group.

Ester Hydrolysis

The two ethyl ester groups can be hydrolyzed to the corresponding carboxylic acids under basic conditions, for example, using lithium hydroxide in a mixture of tetrahydrofuran and water. This allows for the introduction of new functionalities through amide bond formation.

Applications in Medicinal Chemistry

Boc-protected amino diesters are valuable intermediates in the synthesis of a wide array of pharmaceutical compounds.[] The central amino group can serve as a scaffold to introduce diversity, while the two ester arms can be modified to interact with biological targets or to modulate the pharmacokinetic properties of a molecule. While specific, publicly documented applications of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate are not abundant, its structure suggests its utility in the synthesis of:

• Peptidomimetics: The core structure can mimic a dipeptide unit, and after deprotection and hydrolysis, it can be incorporated into larger peptide-like molecules.

• Linkers for PROTACs and ADCs: The bifunctional nature of the molecule makes it a suitable candidate for the development of linkers in Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs).

• Scaffolds for Small Molecule Inhibitors: The central scaffold can be elaborated with various substituents to create libraries of compounds for screening against different biological targets.

Safety and Handling

Conclusion

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a versatile and valuable building block for organic synthesis, particularly in the field of drug discovery. Its key features—a readily deprotectable amine and two modifiable ester groups—provide chemists with a flexible platform for the construction of complex and biologically active molecules. This guide has outlined its fundamental properties, a reliable synthetic route, and its potential applications, providing a solid foundation for its use in research and development.

References

• PubChem. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. National Center for Biotechnology Information. [Link]

• ChemBK. Diethyl heptanedioate. [Link]

• PubChem. Diethyl 4-oxoheptanedioate. National Center for Biotechnology Information. [Link]

• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. RSC Advances, 3(39), 17754-17782. [Link]

• Organic Syntheses. Stereoselective Synthesis of Dimethyl 4(S)-Allyl-N-Boc-L-glutamate and Related Congeners. [Link]

• NIH. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

• NIST. N-tert-Butoxycarbonyl-4-piperidone. National Institute of Standards and Technology. [Link]

• Organic Syntheses. N-tert-BUTOXYCARBONYL-l-PHENYLALANINE. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Suwal, S. (2021). Synthesis of Library of N-t-boc Amino ester. CUNY Academic Works. [Link]

Sources

• 1. chembk.com [chembk.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]

An In-Depth Technical Guide to the Structure Elucidation of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The definitive assignment of a chemical structure is a cornerstone of chemical research and development, ensuring the purity, safety, and efficacy of novel compounds. This guide provides a comprehensive, technically-grounded walkthrough for the structure elucidation of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Moving beyond a simple recitation of data, this document delves into the causal logic behind the selection of analytical techniques, the interpretation of spectral data, and the self-validating nature of an integrated spectroscopic approach. By synthesizing data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), we will construct an unassailable structural hypothesis for the target molecule.

Introduction: The Imperative of Structural Verification

In the landscape of pharmaceutical and materials science, the precise molecular architecture of a compound dictates its function. Ambiguity in structure is not permissible. The target of this guide, t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (Molecular Formula: C16H29NO6[1][2]), is a molecule featuring multiple functional groups: a tert-butoxycarbonyl (Boc) protecting group, two ethyl ester moieties, and a central aliphatic chain.[2] The elucidation of its structure serves as an exemplary case for the application of modern analytical chemistry techniques. The combination of various spectroscopic methods provides a more robust understanding of an unknown organic compound's structure.[3]

This guide is structured to mirror the logical workflow of a practicing analytical scientist. We will begin with the foundational data provided by mass spectrometry to establish the molecular formula. We will then probe the functional groups present using infrared spectroscopy. Finally, we will assemble the molecular skeleton piece-by-piece using one- and two-dimensional NMR spectroscopy, the most powerful tool for determining the precise connectivity of atoms in a molecule.[4]

Foundational Analysis: Molecular Formula and Unsaturation

Prior to a detailed spectroscopic analysis, the molecular formula and the degree of unsaturation must be established. This information provides the fundamental constraints within which the structural puzzle must be solved.

High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry is the definitive technique for determining the elemental composition of a molecule. By measuring the mass-to-charge ratio (m/z) to a high degree of precision, it is possible to distinguish between ions of the same nominal mass but different elemental formulas.

Table 1: Predicted High-Resolution Mass Spectrometry Data

Ion Species	Predicted Exact Mass (m/z)
[M+H]⁺	332.2068
[M+Na]⁺	354.1887
[M-H]⁻	330.1922

Note: Predicted values are based on the molecular formula C16H29NO6.

Experimental Protocol: High-Resolution Mass Spectrometry

• Sample Preparation: A dilute solution of the analyte is prepared in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: An ESI-TOF (Electrospray Ionization - Time of Flight) mass spectrometer is typically employed for its high resolution and accuracy.

• Data Acquisition: The instrument is calibrated using a known standard. Data is acquired in both positive and negative ion modes to observe the protonated ([M+H]⁺), sodiated ([M+Na]⁺), and deprotonated ([M-H]⁻) molecular ions.

The experimentally determined exact mass should be consistent with the calculated mass for C16H29NO6, confirming the molecular formula.[1]

Index of Hydrogen Deficiency (IHD)

The Index of Hydrogen Deficiency (IHD), or degree of unsaturation, indicates the number of rings and/or multiple bonds within a molecule. It is calculated from the molecular formula.

For C16H29NO6: IHD = C + 1 - (H/2) - (X/2) + (N/2) IHD = 16 + 1 - (29/2) + (1/2) = 17 - 14 = 3

An IHD of 3 is consistent with the presence of three double bonds, which are accounted for by the three carbonyl groups (one in the carbamate and two in the esters) anticipated in the structure of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Functional Group Identification: Infrared (IR) Spectroscopy

Infrared spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of particular bonds.

Table 2: Expected Infrared Absorption Bands

Wavenumber (cm⁻¹)	Bond Vibration	Functional Group
~3350	N-H stretch	Carbamate
~2980	C-H stretch (sp³)	Aliphatic
~1735	C=O stretch	Ester
~1690	C=O stretch	Carbamate
~1250, ~1170	C-O stretch	Ester, Carbamate

Note: The presence of two distinct carbonyl stretching frequencies is a key indicator of the presence of both ester and carbamate functional groups.[5]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: A small amount of the solid or liquid sample is placed directly on the ATR crystal.

• Data Acquisition: A background spectrum of the clean ATR crystal is recorded. The sample spectrum is then acquired and ratioed against the background.

• Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands corresponding to the functional groups present.

Structural Assembly: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structure elucidation, providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.[4][6] For t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, a combination of ¹H, ¹³C, and 2D NMR experiments will be employed.

¹H NMR Spectroscopy: The Proton Framework

¹H NMR spectroscopy provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

Table 3: Predicted ¹H NMR Chemical Shifts and Multiplicities

Predicted δ (ppm)	Multiplicity	Integration	Assignment
~5.0	Broad Singlet	1H	NH
~4.1	Quartet	4H	-O-CH₂ -CH₃
~3.8	Multiplet	1H	CH -NHBoc
~2.4	Multiplet	4H	-CH₂ -C=O
~1.8	Multiplet	2H	-CH₂-CH₂ -CH-
~1.4	Singlet	9H	-C(CH₃)₃
~1.2	Triplet	6H	-O-CH₂-CH₃

Note: Chemical shifts are predicted and may vary slightly depending on the solvent and concentration.

¹³C NMR Spectroscopy: The Carbon Skeleton

¹³C NMR spectroscopy provides a count of the unique carbon environments in the molecule.

Table 4: Predicted ¹³C NMR Chemical Shifts

Predicted δ (ppm)	Assignment
~172	C =O (Ester)
~155	C =O (Carbamate)
~79	-C (CH₃)₃
~60	-O-CH₂ -CH₃
~50	C H-NHBoc
~35	-CH₂ -C=O
~30	-CH₂-CH₂ -CH-
~28	-C(CH₃ )₃
~14	-O-CH₂-CH₃

Note: The DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be used to distinguish between CH, CH₂, and CH₃ groups.

2D NMR Spectroscopy: Connecting the Pieces

Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are essential for unambiguously assigning the structure.

• COSY (¹H-¹H Correlation): This experiment reveals which protons are coupled to each other, typically those on adjacent carbons. This is invaluable for tracing out the aliphatic spin systems.

• HSQC (¹H-¹³C Correlation): This experiment shows which protons are directly attached to which carbons.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) and placed in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the data.

• Data Acquisition: A standard suite of experiments is run, including ¹H, ¹³C, DEPT, COSY, and HSQC.

• Data Processing and Analysis: The acquired data is processed (Fourier transformation, phasing, baseline correction) and analyzed to assign the signals and deduce the molecular structure.

Integrated Structure Elucidation Workflow

The power of this multi-technique approach lies in its self-validating nature. Each piece of data must be consistent with the others to arrive at a single, unambiguous structure.

Caption: Integrated workflow for structure elucidation.

Final Structure Confirmation

By integrating the data from all spectroscopic techniques, we can confidently propose the following structure for t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate:

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 3. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. ocw.mit.edu [ocw.mit.edu]

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate CAS number 848242-87-5

An In-Depth Technical Guide to t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS: 848242-87-5)

Abstract

This technical guide provides a comprehensive overview of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, CAS number 848242-87-5. It is a specialized chemical intermediate whose structure features a central amine protected by a tert-butoxycarbonyl (Boc) group, flanked by two ethyl ester functionalities on a heptanedioate backbone. This unique combination of functional groups makes it a valuable building block in synthetic organic chemistry. This document details its physicochemical properties, outlines a robust synthetic methodology, discusses its spectroscopic signature, and explores its potential applications in the synthesis of complex molecules and scaffolds for drug discovery. The guide is intended for researchers, synthetic chemists, and professionals in the field of drug development who require a detailed understanding of this compound's chemistry and utility.

Introduction and Molecular Overview

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a synthetic building block primarily utilized in organic synthesis. Its molecular architecture is defined by three key functional domains:

• A Central Amine: Protected by the acid-labile tert-butoxycarbonyl (Boc) group, allowing for selective deprotection and subsequent functionalization.

• A Heptanedioate Skeleton: A seven-carbon linear chain that provides a specific spatial arrangement and conformational flexibility to derivatives.

• Two Terminal Ethyl Esters: These groups can be readily hydrolyzed, reduced, or converted into amides, offering additional points for molecular elaboration.

The strategic placement of these groups makes the compound an attractive precursor for creating symmetrical or unsymmetrical derivatives, heterocycles, and complex molecular scaffolds. Its official IUPAC name is diethyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanedioate.[1]

Physicochemical and Handling Properties

A summary of the key properties of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is provided below. This data is essential for its safe handling, storage, and application in experimental designs.

Property	Value	Reference
CAS Number	848242-87-5	[1][2][3]
IUPAC Name	diethyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanedioate	[1]
Synonyms	Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate, Diethyl 4-(Boc-amino)heptanedioate	[1]
Molecular Formula	C₁₆H₂₉NO₆	[1][2][3]
Molecular Weight	331.40 g/mol	[1][2]
Appearance	White to off-white solid or colorless oil
Purity	Typically ≥98% (commercial grade)	[2]
Recommended Storage	-20°C, under an inert atmosphere	[2]

Synthesis and Mechanistic Rationale

The most direct and industrially scalable synthesis for this compound involves the N-protection of its corresponding free amine, diethyl 4-aminoheptanedioate. This transformation is a cornerstone reaction in modern organic synthesis, particularly in peptide chemistry and the synthesis of nitrogen-containing compounds.

Proposed Synthetic Workflow

The reaction employs Di-tert-butyl dicarbonate ((Boc)₂O) as the Boc-group source, a non-nucleophilic base such as triethylamine (TEA) to activate the amine, and a catalytic amount of 4-Dimethylaminopyridine (DMAP) in an aprotic solvent like dichloromethane (DCM).

Figure 1: Synthetic scheme for N-Boc protection.

Mechanistic Insight

The choice of reagents is critical for an efficient and clean reaction. The amine substrate is a nucleophile, but its reactivity is enhanced by the base (TEA), which deprotonates it to form a more potent nucleophilic amide anion. (Boc)₂O serves as a highly effective electrophile. DMAP acts as a superior nucleophilic catalyst; it first reacts with (Boc)₂O to form a highly reactive intermediate, tert-butoxycarbonylpyridinium, which is then readily attacked by the amine, regenerating the DMAP catalyst. This catalytic cycle significantly accelerates the rate of reaction.

Experimental Protocol

This protocol is adapted from a standard procedure for the N-Boc protection of amino diesters.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and under an argon atmosphere, dissolve diethyl 4-aminoheptanedioate hydrochloride (1.0 eq) in dichloromethane (DCM, approx. 0.1 M).

• Base Addition: Cool the solution to 0°C using an ice bath. Add triethylamine (TEA, 3.0 eq) dropwise to the stirred solution to neutralize the hydrochloride salt and liberate the free amine.

• Reagent Addition: To this mixture, add 4-Dimethylaminopyridine (DMAP, 0.1 eq) followed by the dropwise addition of a solution of Di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq) in DCM.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 6-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is fully consumed.

• Workup: Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Isolation: Purify the resulting crude oil or solid by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure product.

Spectroscopic and Analytical Profile

Confirmation of the molecular structure and assessment of purity are achieved through standard analytical techniques. The expected spectroscopic data are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR	Predicted δ (ppm)	Multiplicity	Integration	Assignment
H-a	~4.12	Quartet	4H	-O-CH₂ -CH₃
H-b	~3.80	Multiplet	1H	-CH -NHBoc
H-c	~2.35	Triplet	4H	-CH₂ -COOEt
H-d	~1.85	Multiplet	4H	-CH-CH₂ -CH₂-
H-e	~1.44	Singlet	9H	-C(CH₃)₃
H-f	~1.25	Triplet	6H	-O-CH₂-CH₃

¹³C NMR	Predicted δ (ppm)	Assignment
C-1	~173.0	C OOEt (Ester Carbonyl)
C-2	~155.5	NHC OO- (Carbamate Carbonyl)
C-3	~79.5	-C (CH₃)₃
C-4	~60.5	-O-CH₂ -CH₃
C-5	~51.0	-C H-NHBoc
C-6	~34.0	-C H₂-COOEt
C-7	~31.0	-CH-C H₂-
C-8	~28.4	-C(C H₃)₃
C-9	~14.2	-O-CH₂-CH₃

Mass Spectrometry

In Electrospray Ionization Mass Spectrometry (ESI-MS), the compound is expected to be readily detected in positive ion mode.

• [M+H]⁺: Calculated for C₁₆H₃₀NO₆⁺: 332.2068, Found: ~332.2

• [M+Na]⁺: Calculated for C₁₆H₂₉NNaO₆⁺: 354.1887, Found: ~354.2

Applications in Synthetic Chemistry

The utility of this molecule stems from the orthogonal reactivity of its functional groups, which can be addressed under distinct reaction conditions.

Amine Deprotection and Elaboration

The Boc group is a robust protecting group that is stable to a wide range of conditions but can be cleanly removed under acidic conditions, most commonly with trifluoroacetic acid (TFA) in DCM. This unmasks the primary amine, which can then participate in nucleophilic substitution, amide coupling, reductive amination, or other nitrogen-based transformations.

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 3. broadpharm.com [broadpharm.com]

spectroscopic data of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

An In-Depth Technical Guide to the Predicted Spectroscopic Profile of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Introduction: Elucidating Molecular Structure Through Spectroscopy

In modern drug discovery and organic synthesis, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are indispensable tools for this purpose. This guide focuses on t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, a molecule featuring a carbamate linkage and dual ester functionalities.[1] Its molecular formula is C₁₆H₂₉NO₆, with a monoisotopic mass of 331.1995 Da.[2]

While this compound is commercially available, comprehensive, peer-reviewed spectroscopic data is not readily found in public databases.[1][3][4] Therefore, this whitepaper adopts a predictive methodology, grounded in established spectroscopic principles, to construct a detailed theoretical spectroscopic profile. This approach serves not only as a reference for researchers working with this specific molecule but also as an educational framework for interpreting the spectra of related compounds. We will explore the predicted ¹H NMR, ¹³C NMR, and mass spectrometry data, explain the rationale behind these predictions, and provide standardized protocols for experimental validation.

Molecular Structure and Key Functional Groups

To understand the spectroscopic data, we must first visualize the molecule's structure and identify its distinct chemical environments.

Caption: Molecular structure of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Part 1: Predicted Proton NMR (¹H NMR) Spectroscopy

Proton NMR provides information on the number of distinct proton environments and their connectivity. The symmetry in the two alkyl-ester chains simplifies the spectrum, as the protons on either side of the central C3 carbon are chemically equivalent.

Predicted ¹H NMR Data

Label	Protons	Predicted Shift (ppm)	Multiplicity	Integration	Rationale
a	-CH ₃ (Ester)	~1.25	Triplet (t)	6H	Shielded methyl group split by the adjacent CH₂ (2 neighbors + 1 = 3 peaks).
b	-CH ₂- (Alkyl Chain)	~1.90	Multiplet (m)	4H	Diastereotopic protons adjacent to the chiral center (C3) and the carbonyl group.
c	-COO-CH ₂-	~4.12	Quartet (q)	4H	Deshielded by the adjacent oxygen atom; split by the CH₃ group (3 neighbors + 1 = 4 peaks).
d	CH -N	~4.30	Multiplet (m)	1H	Deshielded by the adjacent nitrogen atom; complex splitting from neighboring CH₂ groups.
e	NH	~5.50	Broad Singlet (br s)	1H	Carbamate proton, often broad due to quadrupole coupling and potential exchange.
f	-C(CH ₃)₃	~1.45	Singlet (s)	9H	Nine equivalent protons of the t-butyl group with no adjacent protons, resulting in a singlet.

Experimental Protocol for ¹H NMR Acquisition

A self-validating protocol ensures reproducibility and accuracy.

Caption: Standardized workflow for acquiring a high-resolution ¹H NMR spectrum.

Part 2: Predicted Carbon-13 NMR (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy identifies all unique carbon environments within the molecule. Due to the molecule's symmetry, the two ethyl ester arms will produce a single set of signals.

Predicted ¹³C NMR Data

Carbon Environment	Predicted Shift (ppm)	Rationale
C H₃ (Ester)	~14.2	Standard chemical shift for a terminal methyl group in an ethyl ester.[5]
C H₂ (Alkyl Chain)	~35.0	Aliphatic methylene carbon.
C H-N	~50.0	Methine carbon bonded to nitrogen, deshielded relative to a simple alkane.
-COOC H₂-	~60.5	Methylene carbon bonded to an oxygen atom, significantly deshielded.[5]
C (CH₃)₃ (Boc)	~79.5	Quaternary carbon of the t-butyl group, deshielded by the adjacent oxygen.[6]
C (CH₃)₃ (Boc)	~28.4	Equivalent methyl carbons of the t-butyl group.[6]
C =O (Carbamate)	~155.5	Carbonyl carbon of the carbamate functional group.
C =O (Ester)	~172.0	Carbonyl carbon of the ester functional group, typically further downfield than a carbamate carbonyl.[5]

Experimental Protocol for ¹³C NMR Acquisition

The causality behind this protocol is to achieve a high-quality, proton-decoupled spectrum efficiently. Proton decoupling is used to simplify the spectrum to single lines for each carbon and to enhance the signal via the Nuclear Overhauser Effect (NOE).

• Sample Preparation: Use a more concentrated sample (20-50 mg in ~0.7 mL CDCl₃) than for ¹H NMR, as the ¹³C isotope has a low natural abundance (1.1%).

• Instrument Setup: Lock and shim the instrument as described in the ¹H NMR protocol.

• Acquisition Parameters:

  • Technique: Use a standard pulse-acquire sequence with proton noise decoupling.

  • Scan Count: A higher number of scans (e.g., 1024 or more) is required to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (d1): A delay of 1-2 seconds between scans is typical for allowing carbons to relax.

• Processing: Apply Fourier Transform, phase correction, and baseline correction. Calibrate the CDCl₃ solvent peak to its known chemical shift (δ ≈ 77.16 ppm).[7]

Part 3: Predicted Mass Spectrometry (MS) Analysis

Electrospray Ionization (ESI) is a soft ionization technique ideal for a moderately polar and thermally sensitive molecule like this, as it typically keeps the molecule intact. We predict the analysis in positive ion mode.

Predicted ESI-MS Data

Ion	Predicted m/z	Rationale
[M+H]⁺	332.2	The protonated molecular ion. Calculated for [C₁₆H₃₀NO₆]⁺.
[M+Na]⁺	354.2	The sodium adduct, commonly observed when trace sodium is present. Calculated for [C₁₆H₂₉NO₆Na]⁺.
[M+H - C₄H₈]⁺	276.1	Loss of isobutylene (mass 56 Da) from the t-butyl group. This is a characteristic fragmentation pattern for Boc-protected amines.[8]

Key Fragmentation Pathway

The most anticipated fragmentation in tandem MS (MS/MS) of the [M+H]⁺ ion is the neutral loss of isobutylene.

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate_848242-87-5_新研博美 [xinyanbm.com]
• 4. 848242-87-5|T-BUtyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate|BLD Pharm [bldpharm.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. benchchem.com [benchchem.com]

1H NMR spectrum of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

An In-Depth Technical Guide to the ¹H NMR Spectrum of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Introduction

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, systematically named Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate, is a key intermediate in synthetic organic chemistry.[1] Its structure features a central amine protected by a tert-butoxycarbonyl (Boc) group, flanked by two ethyl ester functionalities.[2] This arrangement makes it a valuable building block for the synthesis of complex molecules, including peptidomimetics and other pharmacologically relevant scaffolds. The Boc-protecting group, in particular, is fundamental in modern synthesis, allowing for the selective masking and subsequent deprotection of amine groups under specific acidic conditions.[2]

A precise understanding of the compound's structure is paramount for its effective use. Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the definitive analytical technique for confirming the identity and purity of such molecules in a non-destructive manner. This guide provides a comprehensive analysis of the ¹H NMR spectrum of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, grounded in established spectroscopic principles. We will dissect the expected chemical shifts, integration values, and spin-spin coupling patterns, explain the causality behind these spectral features, and provide a robust experimental protocol for data acquisition.

Molecular Structure and Proton Environments

The chemical structure of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate possesses a plane of symmetry through the C4-N bond. This symmetry simplifies the ¹H NMR spectrum, as chemically equivalent protons on either side of the molecule will be magnetically equivalent and thus resonate at the same frequency. This results in seven distinct proton environments, which are labeled in the diagram below.

Caption: Labeled proton environments in the molecule.

Detailed ¹H NMR Spectral Analysis

The analysis of the ¹H NMR spectrum involves interpreting three key pieces of information for each signal: the chemical shift (δ), which indicates the electronic environment of the protons; the integration, which corresponds to the number of protons generating the signal; and the multiplicity (splitting pattern), which reveals the number of neighboring protons.

Predicted Peak Assignments

The following table summarizes the predicted data for a spectrum recorded in a standard solvent like deuterochloroform (CDCl₃).

Signal Label	Proton Assignment	Integration	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity
(a)	-C(CH₃ )₃	9H	~ 1.45	Singlet (s)
(b)	-NH -	1H	~ 5.1	Doublet (d), broad
(c)	-CH₂ -C=O	4H	~ 2.35	Triplet (t)
(d)	-CH₂ -CH(N)-	4H	~ 1.85	Multiplet (m)
(e)	-CH (N)-	1H	~ 3.9	Multiplet (m)
(f)	-O-CH₂ -CH₃	4H	~ 4.12	Quartet (q)
(g)	-O-CH₂-CH₃	6H	~ 1.25	Triplet (t)

Signal-by-Signal Interpretation

• Signal (a): t-Butyl Protons (δ ≈ 1.45 ppm)

  • Causality: This singlet, integrating to nine protons, is characteristic of the tert-butyl group of the Boc protector. These protons are in a shielded, saturated alkyl environment.[3][4] Their proximity to the electron-withdrawing carbamate oxygen shifts them slightly downfield compared to a simple alkane.[5][6] The absence of adjacent, non-equivalent protons results in a sharp singlet signal.

• Signal (g) & (f): Ethyl Ester Protons (δ ≈ 1.25 ppm & 4.12 ppm)

  • Causality: These two signals are hallmarks of an ethyl ester group.[7][8]

  • The methyl protons (g) at ~1.25 ppm are split into a triplet by the two adjacent methylene protons (f) (n+1 = 2+1 = 3).

  • Conversely, the methylene protons (f) are significantly deshielded to ~4.12 ppm due to the adjacent electronegative oxygen atom of the ester linkage.[9] They are split into a quartet by the three neighboring methyl protons (g) (n+1 = 3+1 = 4). This classic triplet-quartet combination is a definitive indicator of an ethyl group.

• Signal (c): Methylene Protons α to Carbonyl (δ ≈ 2.35 ppm)

  • Causality: These four protons are on the carbons directly adjacent (alpha) to the ester carbonyl groups. The electron-withdrawing nature of the carbonyl deshields these protons, shifting them downfield to the ~2.2-2.5 ppm region.[3][9] Each methylene group is adjacent to a (d) methylene group, resulting in a triplet splitting pattern (n+1 = 2+1 = 3).

• Signal (d): Methylene Protons β to Carbonyl (δ ≈ 1.85 ppm)

  • Causality: These four protons are further from the direct deshielding influence of the carbonyls and are in a more typical saturated alkyl environment, resonating upfield from signal (c) at around 1.6-1.9 ppm.[10] Their splitting pattern is complex; they are coupled to both the (c) methylene protons (2H) and the (e) methine proton (1H). This will result in a complex multiplet.

• Signal (e): Methine Proton (δ ≈ 3.9 ppm)

  • Causality: This single proton is directly attached to the carbon bearing the nitrogen atom of the carbamate. The electronegativity of the nitrogen atom causes significant deshielding, shifting this signal downfield to the ~3.8-4.2 ppm range.[11] It is coupled to the four protons of the two adjacent (d) methylene groups and potentially to the (b) NH proton, leading to a complex multiplet.

• Signal (b): Amine Proton (δ ≈ 5.1 ppm)

  • Causality: The chemical shift of N-H protons can be variable and is sensitive to solvent, concentration, and temperature. In carbamates, it typically appears as a broad signal in the 5.0-5.5 ppm region.[12] It is expected to be a doublet due to coupling with the adjacent methine proton (e) . This peak can be confirmed by performing a D₂O exchange experiment, which would cause the signal to disappear as the proton is replaced by deuterium.

Experimental Protocol for High-Fidelity ¹H NMR Acquisition

Adherence to a standardized protocol is critical for obtaining reproducible and high-quality NMR data. This self-validating system ensures that the resulting spectrum accurately reflects the molecular structure.

Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent, typically deuterochloroform (CDCl₃), in a clean, dry 5 mm NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal reference standard (0.00 ppm). Note: High-quality deuterated solvents often contain TMS.[8]

• Instrument Setup (400 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize homogeneity, aiming for a narrow and symmetrical TMS peak shape.

• Data Acquisition:

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm).

  • Acquisition Time: ~4 seconds.

  • Relaxation Delay (d1): 5 seconds. A longer delay ensures complete relaxation of all protons, especially those with longer T1 times, for accurate integration.

  • Number of Scans: 8 to 16 scans to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum manually to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate all signals and normalize the integration values to a known proton count (e.g., the 9H singlet of the t-butyl group).

Caption: Standard workflow for ¹H NMR analysis.

References

• Prakash, G. K. S., et al. (1995). ¹H, ¹³C, ¹⁵N NMR and Theoretical Study of Protonated Carbamic Acids and Related Compounds. Journal of the American Chemical Society. [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. [Link]

• University of Calgary. Spectroscopy Tutorial: Esters. [Link]

• PubChem. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. [Link]

• Oregon State University. ¹H NMR Chemical Shifts. [Link]

• OpenStax. 13.4 Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Compound Interest. A GUIDE TO ¹H NMR CHEMICAL SHIFT VALUES. [Link]

• ResearchGate. ¹H NMR spectrum of 100% ethyl acetate, neat. [Link]

• Doc Brown's Chemistry. ethyl ethanoate low high resolution H-1 proton nmr spectrum. [Link]

• Zhang, Q., et al. Supporting Information for Direct Synthesis of Carbamate from CO₂ Using a Task-Specific Ionic Liquid Catalyst. [Link]

• Chemistry LibreTexts. 13.4: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• YouTube. NMR of ethyl ethanoate for A-level Chemistry. [Link]

• Organic Syntheses. SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. [Link]

• University of Calgary. CSD Solution #13. [Link]

• Royal Society of Chemistry. Supporting Information. [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 3. 13.4 Chemical Shifts in 1H NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. ethyl ethanoate low high resolution H-1 proton nmr spectrum of ethyl acetate analysis interpretation of chemical shifts ppm spin spin line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. One moment, please... [chemistrysteps.com]
• 11. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 12. rsc.org [rsc.org]

A Senior Application Scientist's Guide to the 13C NMR Analysis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Abstract

This technical guide provides a comprehensive framework for the 13C Nuclear Magnetic Resonance (NMR) analysis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, a molecule featuring a combination of carbamate, ester, and alkyl functionalities. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis who utilize NMR spectroscopy for structural elucidation and purity assessment. We will delve into the theoretical underpinnings of 13C NMR, present a detailed prediction of the molecule's carbon spectrum, outline a robust experimental protocol, and discuss advanced techniques for unambiguous signal assignment. The causality behind experimental choices is emphasized to provide field-proven insights, ensuring both technical accuracy and practical utility.

Introduction: The Role of 13C NMR in Structural Verification

In the synthesis of complex organic molecules, confirmation of the chemical structure is paramount. While various analytical techniques provide pieces of the puzzle, 13C NMR spectroscopy offers a direct, non-destructive window into the carbon backbone of a molecule.[1] For a compound like t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, which contains multiple carbonyl groups and aliphatic carbons in similar environments, 13C NMR is indispensable for verifying the successful formation of both the carbamate and the dual ester functionalities.

This guide will systematically deconstruct the molecule to predict its 13C NMR spectrum, explain the rationale behind these predictions, and provide a validated protocol for acquiring and interpreting the experimental data.

Foundational Principles: Understanding Carbon Environments

13C NMR spectroscopy detects the 13C isotope, which, unlike the predominant 12C isotope, possesses a nuclear spin.[2] In a strong magnetic field, these nuclei absorb radiofrequency energy at distinct frequencies, which are dependent on their local electronic environment. This phenomenon, known as the chemical shift (δ) , is the cornerstone of NMR-based structure determination.[1][3]

Key factors influencing the chemical shift of a carbon atom include:

• Hybridization: Carbons in sp2 hybridized systems (like carbonyls and alkenes) are "deshielded" and appear at higher chemical shifts (downfield) compared to sp3 hybridized carbons (alkanes).[4]

• Electronegativity: Attachment to electronegative atoms (e.g., oxygen, nitrogen) withdraws electron density from the carbon nucleus, causing it to be deshielded and resonate further downfield.[3]

• Magnetic Anisotropy: The π-electron systems in carbonyl groups generate local magnetic fields that strongly influence the chemical shifts of the carbonyl carbons themselves.

In a standard proton-decoupled 13C NMR experiment, each unique carbon environment in the molecule produces a single peak, simplifying the spectrum and directly indicating the number of non-equivalent carbons.[5]

Spectral Prediction and Structural Assignment

To accurately predict the 13C NMR spectrum, we must first identify the unique carbon atoms in t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Due to the molecule's symmetry, several carbons are chemically equivalent.

Below is the molecular structure with each unique carbon labeled, followed by a detailed table of predicted chemical shifts and the rationale for each assignment.

Molecular Structure and Carbon Labeling

Caption: Labeled unique carbon environments in the target molecule.

Table 1: Predicted 13C NMR Chemical Shifts

Carbon Label	Multiplicity (from DEPT)	Predicted δ (ppm)	Rationale & Authoritative Grounding
C9, C9'	Quaternary (C)	170 - 175	These are ester carbonyl carbons. They are highly deshielded due to the double bond to one oxygen and a single bond to another. The typical range for ester carbonyls is 160-185 ppm.[3][6]
C6	Quaternary (C)	155 - 160	This is the carbamate carbonyl carbon. It is slightly more shielded (upfield) than the ester carbonyls due to the electron-donating effect of the adjacent nitrogen atom.
C7	Quaternary (C)	78 - 82	This is the quaternary carbon of the t-butyl group, bonded to an oxygen. Its chemical shift is significantly downfield for an sp3 carbon due to the electronegative oxygen.
C10, C10'	Methylene (CH2)	60 - 65	These are the methylene carbons of the ethyl ester groups (O-C H2-CH3). They are bonded to an electronegative oxygen, placing them in this characteristic downfield region for sp3 carbons.
C3	Methine (CH)	50 - 55	This is the methine carbon on the pentane backbone attached to the carbamate nitrogen. The electronegative nitrogen atom causes a significant downfield shift.
C2, C2'	Methylene (CH2)	35 - 40	These are the methylene carbons on the pentane backbone adjacent to C3. They are standard aliphatic carbons, slightly influenced by the nearby nitrogen.
C1, C1'	Methylene (CH2)	30 - 35	These are the methylene carbons adjacent to the ester carbonyl groups. The electron-withdrawing effect of the C=O group shifts them slightly downfield from a typical alkane.
C8	Methyl (CH3)	28 - 30	These are the three equivalent methyl carbons of the t-butyl group. They are in a typical upfield aliphatic region.
C11, C11'	Methyl (CH3)	14 - 16	These are the terminal methyl carbons of the ethyl ester groups. They represent a typical, shielded sp3 carbon environment, appearing far upfield.

Experimental Protocol: Acquiring High-Fidelity Data

Adherence to a standardized protocol is critical for obtaining a high-quality, reproducible 13C NMR spectrum. The following workflow is a self-validating system designed for accuracy.

Workflow Diagram: From Sample to Spectrum

Caption: Standardized workflow for 13C NMR data acquisition and analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 20-50 mg of the analyte.[7] A higher concentration is necessary for 13C NMR compared to 1H NMR due to the low natural abundance of the 13C isotope and its lower gyromagnetic ratio.[8][9]

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl3).[7] The choice of solvent is critical; it must fully dissolve the sample without having signals that overlap with analyte peaks. CDCl3 is a common choice for nonpolar to moderately polar organic compounds, with its residual carbon signal appearing as a characteristic triplet at ~77 ppm.[4]

  • If necessary, add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing at 0.0 ppm.[9]

• NMR Tube Loading:

  • Transfer the homogenous solution into a clean, dry 5 mm NMR tube.[8] Ensure the solution is free of any particulate matter, which can degrade spectral quality.

  • The solution height should be approximately 4-5 cm to ensure it is properly centered within the detection coil of the NMR probe.[7]

• Spectrometer Setup and Calibration:

  • Insert the sample into the spectrometer.

  • Lock: The spectrometer's field frequency is "locked" onto the deuterium signal of the solvent. This compensates for any magnetic field drift during the experiment, ensuring stable signal acquisition.

  • Shim: The magnetic field homogeneity is optimized by adjusting the shim coils. This process is crucial for obtaining sharp, symmetrical peaks and high resolution. Poor shimming results in broad, distorted lineshapes.[9]

  • Tune and Match: The NMR probe is tuned to the 13C frequency to ensure maximum energy transfer and sensitivity.

• Data Acquisition Parameters:

  • Experiment: Select a standard proton-decoupled 13C experiment (e.g., zgpg30 on Bruker systems).[6] This decouples the protons, causing all carbon signals to appear as singlets and benefiting from the Nuclear Overhauser Effect (NOE) for signal enhancement.

  • Spectral Width: Set a spectral width that encompasses all expected signals, typically 0 to 220 ppm for organic molecules.[4][6]

  • Number of Scans (NS): Due to the low sensitivity of 13C, a large number of scans (e.g., 1024 or more) is typically required to achieve an adequate signal-to-noise ratio. The exact number will depend on the sample concentration.[8]

  • Relaxation Delay (d1): A delay of 1-2 seconds between pulses is standard for qualitative spectra.[6] This allows the carbon nuclei to return to their equilibrium state before the next pulse. Note: For quantitative analysis, a much longer relaxation delay is required to ensure full relaxation of all nuclei, especially quaternary carbons.[5]

• Data Processing:

  • Apply a Fourier Transform (FT) to convert the acquired time-domain signal (Free Induction Decay, FID) into the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the positive absorptive phase.

  • Apply baseline correction to create a flat, horizontal baseline.

  • Reference the spectrum by setting the TMS peak to 0.0 ppm or the residual solvent peak to its known chemical shift (e.g., CDCl3 at 77.16 ppm).

Advanced Analysis: DEPT for Multiplicity Assignment

While a standard broadband-decoupled spectrum confirms the number of unique carbons, it does not reveal how many hydrogens are attached to each one. For unambiguous assignment, a Distortionless Enhancement by Polarization Transfer (DEPT) experiment is invaluable.[10][11] This technique differentiates between methyl (CH3), methylene (CH2), methine (CH), and quaternary (C) carbons.

The two most common DEPT experiments are:

• DEPT-90: Only methine (CH) carbons appear as positive signals.[11][12]

• DEPT-135: Methine (CH) and methyl (CH3) carbons appear as positive signals, while methylene (CH2) carbons appear as negative (inverted) signals.[11][12]

Quaternary carbons are absent from all DEPT spectra.[12] By comparing the standard 13C spectrum with the DEPT-90 and DEPT-135 spectra, a complete assignment of all carbon types can be achieved, as outlined in Table 1.

Conclusion

The 13C NMR analysis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a straightforward yet powerful application of modern spectroscopic techniques. By understanding the influence of the carbamate and ester functional groups on the chemical shifts of the aliphatic backbone, a predictive model of the spectrum can be constructed. This model, when combined with a robust experimental protocol and advanced techniques like DEPT, allows for the complete and unambiguous structural verification of the molecule. This guide provides the foundational knowledge and practical steps necessary for researchers to confidently employ 13C NMR for the characterization of this and structurally related compounds.

References

• 13.11: DEPT ¹³C NMR Spectroscopy - Chemistry LibreTexts. Available at: [Link]

• DEPT 13C NMR Spectroscopy | Organic Chemistry Class Notes - Fiveable. Available at: [Link]

• Structure Determination - Nuclear Magnetic Resonance Spectroscopy - Chemistry LibreTexts. Available at: [Link]

• Video: ¹³C NMR: Distortionless Enhancement by Polarization Transfer (DEPT) - JoVE. Available at: [Link]

• Sample Preparation | Faculty of Mathematical & Physical Sciences - UCL. Available at: [Link]

• A User Guide to Modern NMR Experiments - University of Oxford Chemistry Research Laboratory. Available at: [Link]

• How To Prepare And Run An NMR Sample - ALWSCI Technologies. Available at: [Link]

• Interpreting C-13 NMR Spectra - Chemistry LibreTexts. Available at: [Link]

• chemical shift of functional groups in 13C NMR spectroscopy - YouTube. Available at: [Link]

• NMR Sample Preparation - Iowa State University Chemical Instrumentation Facility. Available at: [Link]

• CSD Solution #13 - University of Calgary. Available at: [Link]

• 13 C NMR Chemical Shifts - Oregon State University. Available at: [Link]

• A guide to 13C NMR chemical shift values - Compound Interest. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. compoundchem.com [compoundchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. sc.edu [sc.edu]
• 6. benchchem.com [benchchem.com]
• 7. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 8. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 9. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Video: ¹³C NMR: Distortionless Enhancement by Polarization Transfer (DEPT) [jove.com]
• 12. fiveable.me [fiveable.me]

mass spectrometry of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

An In-Depth Technical Guide to the Mass Spectrometry of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Abstract

This technical guide provides a comprehensive examination of the mass spectrometric behavior of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, a molecule featuring a labile tert-butoxycarbonyl (Boc) protecting group and two ethoxycarbonyl functionalities. Tailored for researchers, scientists, and professionals in drug development, this document delves into the principles of electrospray ionization (ESI) for this analyte, predicts its characteristic fragmentation pathways under collision-induced dissociation (CID), and presents a validated, step-by-step protocol for its analysis using high-resolution mass spectrometry. The causality behind experimental choices is explained to empower users with the ability to adapt and troubleshoot their own analyses.

Introduction: The Analytical Imperative

In modern organic synthesis and pharmaceutical development, the tert-butoxycarbonyl (Boc) group is a ubiquitous tool for amine protection due to its stability in various conditions and its facile, clean removal under mild acidic conditions[1]. The target molecule, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, serves as an excellent model for understanding the mass spectrometric analysis of complex, protected amino-diester structures. Accurate characterization of such molecules is critical for reaction monitoring, purity assessment, and structural confirmation.

Electrospray ionization mass spectrometry (ESI-MS) is the premier technique for analyzing such non-volatile, thermally labile compounds[2][3]. It allows for the gentle generation of gas-phase ions from a solution, typically preserving the intact molecule for initial mass determination (MS1) and enabling subsequent structural elucidation through tandem mass spectrometry (MS/MS)[4]. However, the inherent lability of the Boc group presents unique challenges and diagnostic opportunities, often leading to in-source decay or characteristic fragmentation patterns that require careful interpretation[5].

This guide will demystify the process, providing both the theoretical foundation and a practical framework for achieving high-quality, interpretable mass spectra for this compound and its structural analogues.

Ionization Strategy: Electrospray Ionization (ESI)

The choice of ionization technique is dictated by the analyte's physicochemical properties. With multiple polar carbonyl groups and a secondary amine carbamate, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is an ideal candidate for ESI.

Principles of Ion Formation

In ESI, the analyte solution is passed through a high-voltage capillary, creating an aerosol of charged droplets. As the solvent evaporates, the charge density on the droplet surface increases until it reaches the Rayleigh limit, causing the droplet to fission into smaller droplets. This process repeats until gas-phase analyte ions are formed[3][6].

For this molecule, analysis in positive ion mode is most effective. The carbamate nitrogen and the carbonyl oxygens are potential sites for protonation, leading to the formation of the protonated molecule, [M+H]⁺. While the carbamate nitrogen is generally considered the most basic site in solution, gas-phase basicity can favor protonation at a carbonyl oxygen[7]. The formation of adducts with alkali metals, such as sodium ([M+Na]⁺), is also common and should be anticipated, especially if glassware or solvents are not scrupulously clean[5].

Predicting the Fragmentation Cascade (MS/MS)

Tandem mass spectrometry (MS/MS) is essential for structural confirmation. In this process, the precursor ion of interest (e.g., the [M+H]⁺ ion) is mass-selected, subjected to energetic collisions with an inert gas (Collision-Induced Dissociation, CID), and the resulting fragment ions are mass-analyzed[4][8]. The fragmentation of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is predicted to be dominated by cleavages related to its most labile functional group: the Boc-carbamate.

The Signature Fragmentation of the Boc Group

The Boc group is notoriously unstable under MS conditions and its fragmentation provides clear diagnostic markers[5][9]. The primary fragmentation route involves a McLafferty-type rearrangement, leading to the neutral loss of isobutylene (C₄H₈). This is a highly favorable pathway that produces a stable carbamic acid intermediate, which readily loses carbon dioxide[9][10].

• Neutral Loss of Isobutylene (-56 Da): The most characteristic fragmentation is the loss of isobutylene (C₄H₈), resulting in a fragment ion at [M+H - 56]⁺.

• Sequential Loss of Carbon Dioxide (-44 Da): Following the loss of isobutylene, the resulting carbamic acid intermediate is unstable and quickly loses CO₂, leading to a total mass loss of 100 Da ([M+H - 100]⁺). This fragment corresponds to the protonated core amine, 1,5-di(ethoxycarbonyl)pentan-3-amine.

• Neutral Loss of tert-Butanol (-74 Da): An alternative, though often less pronounced, pathway is the neutral loss of tert-butanol[5][11].

Fragmentation of the Diethyl Ester Moieties

The ethoxycarbonyl groups also provide potential fragmentation pathways, although these are typically higher-energy processes compared to the Boc group cleavage.

• Neutral Loss of Ethanol (-46 Da): Cleavage can occur with the loss of an ethanol molecule.

• Neutral Loss of Ethene (-28 Da): A rearrangement can also lead to the loss of an ethene molecule from one of the ethyl groups.

The logical flow of the primary fragmentation pathway is visualized below.

Caption: Predicted ESI-MS/MS fragmentation pathway for the protonated molecule.

Experimental Protocol: Acquiring High-Fidelity Mass Spectra

This protocol outlines a self-validating system for the analysis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an ESI source.

Sample Preparation

The quality of the mass spectrum is directly dependent on proper sample preparation. High concentrations can lead to signal suppression and source contamination, while inorganic salts are incompatible with ESI[12].

• Prepare Stock Solution: Accurately weigh ~1 mg of the analyte and dissolve it in 1 mL of LC-MS grade methanol or acetonitrile to create a 1 mg/mL stock solution.

• Create Working Solution: Take 10 µL of the stock solution and dilute it with 990 µL of 50:50 acetonitrile:water containing 0.1% formic acid. This yields a final concentration of ~10 µg/mL.

  • Causality: Formic acid is added to the mobile phase to promote protonation ([M+H]⁺ formation) in the ESI source, enhancing signal intensity[13]. Trifluoroacetic acid (TFA) should be avoided as its high proton affinity can promote in-source fragmentation of the Boc group[14].

• Filtration: If any precipitate is observed, filter the working solution through a 0.22 µm syringe filter before injection. This prevents clogging of the instrument's fluidic pathways.

• Vial: Transfer the final solution to a standard 2 mL mass spectrometry autosampler vial.

Mass Spectrometer Configuration and Data Acquisition

These parameters serve as a starting point and should be optimized for the specific instrument in use.

• Ionization Mode: ESI Positive (+)

• MS1 Full Scan:

  • Mass Range: m/z 100 - 500. This range comfortably covers the expected precursor ions and primary fragments.

  • Source Parameters:

    • Capillary Voltage: 3.5 - 4.0 kV

    • Cone/Fragmentor Voltage: Start with a low value (e.g., 80 V) to minimize in-source fragmentation and observe the intact [M+H]⁺ and [M+Na]⁺ ions. A separate experiment with a higher voltage (e.g., 150 V) can be run to intentionally induce and study in-source decay.

    • Desolvation Gas (N₂): ~600-800 L/hr

    • Desolvation Temperature: ~350-450 °C

• Tandem MS (MS/MS) Scan:

  • Acquisition Mode: Data-Dependent Acquisition (DDA) or "Auto MS/MS". Configure the instrument to automatically select the top 2-3 most intense ions from the MS1 scan for fragmentation.

  • Precursor Ion Isolation: Set the isolation window for the [M+H]⁺ ion (m/z 332.21) to ~1.5 Da.

  • Collision Gas: Argon (Ar) or Nitrogen (N₂).

  • Collision Energy (CE): Perform a collision energy ramp experiment (e.g., 10-40 eV).

    • Causality: A ramped CE is highly efficient. Low energies will reveal the most facile fragmentations (i.e., the loss of isobutylene), while higher energies will induce further cleavages of the backbone and ester groups, providing a more complete structural picture in a single injection[4].

Data Interpretation: Expected Results

By following the protocol above, a clear and comprehensive dataset can be obtained. The key is to correlate the accurate mass measurements with the predicted elemental compositions.

Summary of Expected Ions

The following table summarizes the key ions expected in the high-resolution mass spectrum of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Ion Description	Proposed Formula	Calculated m/z	Observed m/z (Typical)
Protonated Molecule	[C₁₆H₂₉NO₆ + H]⁺	332.2068	~332.21
Sodium Adduct	[C₁₆H₂₉NO₆ + Na]⁺	354.1887	~354.19
Loss of Isobutylene	[C₁₂H₂₁NO₆ + H]⁺	276.1442	~276.14
Loss of Isobutylene + CO₂	[C₁₁H₂₁NO₄ + H]⁺	232.1543	~232.15
Loss of Ethanol	[C₁₄H₂₃NO₅ + H]⁺	286.1649	~286.16

Conclusion

The mass spectrometric analysis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a clear case study in leveraging the predictable fragmentation of protecting groups for structural elucidation. The characteristic neutral losses of 56 Da (isobutylene) and 100 Da (isobutylene + CO₂) from the protonated molecule are definitive indicators of the Boc-carbamate moiety. By employing a soft ionization technique like ESI, utilizing high-resolution instrumentation, and systematically applying ramped collision energy in an MS/MS experiment, researchers can confidently confirm the identity and structure of this molecule. The protocols and insights provided herein serve as a robust foundation for the analysis of similarly complex synthetic intermediates in the pharmaceutical and chemical research landscape.

References

• Benchchem. (n.d.). Navigating the Matrix: A Comparative Guide to Mass Spectrometry Analysis of Boc-Protected Peptides.
• U.S. National Library of Medicine. (2012). Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening.
• PubMed. (n.d.). Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry.
• Molecules. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation.
• U.S. National Library of Medicine. (n.d.). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications.
• U.S. National Library of Medicine. (n.d.). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte.
• ResearchGate. (n.d.). Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS.
• U.S. National Library of Medicine. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions.
• University of Oxford Department of Chemistry. (n.d.). Sample Preparation Protocol for ESI Accurate Mass Service.
• Journal of Chinese Mass Spectrometry Society. (2024). Mass Fragmentation Characteristics of t-Boc Substituted Drug Precursors.
• ResearchGate. (2021). How can I avoid the Boc-cleavage during Mass Analysis?.
• National Library of Medicine. (n.d.). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation.
• ELTE. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation.
• Wikipedia. (n.d.). Fragmentation (mass spectrometry).

Sources

• 1. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 9. Mass Fragmentation Characteristics of <i>t</i>-Boc Substituted Drug Precursors [zpxb.xml-journal.net]
• 10. researchgate.net [researchgate.net]
• 11. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 13. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 14. researchgate.net [researchgate.net]

solubility of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in organic solvents

An In-depth Technical Guide to the Solubility of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in Organic Solvents

Authored for: Researchers, Scientists, and Drug Development Professionals From the desk of: A Senior Application Scientist

Foreword: From Molecular Structure to Practical Application

In the landscape of pharmaceutical development and complex organic synthesis, understanding the fundamental physicochemical properties of a molecule is paramount. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a molecule of interest, often appearing as a synthetic intermediate. Its solubility profile across a range of organic solvents dictates the choice of reaction media, dictates purification strategies (such as crystallization or chromatography), and informs early-stage formulation decisions.

This guide moves beyond a simple data sheet. It provides a foundational understanding of why this molecule behaves as it does, rooted in its distinct structural features. We will first deconstruct the molecule to predict its solubility based on established chemical principles. Following this theoretical analysis, we will present a definitive, industry-standard protocol for the experimental determination of its solubility, ensuring that researchers can generate reliable, reproducible data in their own laboratories.

Structural Analysis and Predicted Solubility Profile

The solubility of a compound is fundamentally governed by its intermolecular interactions with the solvent. The principle of "like dissolves like" serves as our primary guide, where solubility is favored when the solute and solvent share similar polarity and hydrogen bonding characteristics[1]. An examination of the structure of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, as detailed in its PubChem entry (CID 77078461), reveals a molecule with distinct regions of varying polarity[2].

• IUPAC Name: diethyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanedioate[2]

• Molecular Formula: C₁₆H₂₉NO₆[2]

• Molecular Weight: 331.40 g/mol [2]

The key functional groups that dictate its behavior are:

• A tert-Butoxycarbonyl (Boc) Group: This is a bulky, non-polar protecting group. The tert-butyl moiety is highly lipophilic and will sterically hinder interactions at the carbamate nitrogen. This group promotes solubility in non-polar to moderately polar aprotic solvents[3][4].

• Two Ethyl Ester Groups: These groups introduce significant polarity and are capable of acting as hydrogen bond acceptors. They will favor interactions with polar solvents.

• An Aliphatic Backbone: The heptanedioate core is a flexible, non-polar carbon chain.

• A Carbamate Linkage: The central N-H group is a potential hydrogen bond donor, though its accessibility is somewhat reduced by the bulky Boc group.

This combination of a large, lipophilic protecting group with multiple polar ester functionalities suggests a nuanced solubility profile. The molecule is not entirely non-polar, nor is it highly polar. Its computed XLogP3 value of 2.1 indicates a moderate degree of lipophilicity[2]. Based on this structural analysis, we can predict its general solubility behavior.

Predicted Solubility Data Table

The following table summarizes the predicted solubility of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in common laboratory solvents. This is a qualitative prediction intended to guide solvent selection for experimental determination.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Non-Polar Aprotic	Hexanes, Heptane, Cyclohexane	Poor / Insoluble	The presence of three polar carbonyl groups (two esters, one carbamate) and the N-H group makes the molecule too polar to dissolve in purely aliphatic or aromatic hydrocarbon solvents.
Halogenated	Dichloromethane (DCM), Chloroform (CHCl₃)	High	These solvents have a moderate polarity and can effectively solvate the entire molecule. The solubility of tert-butyl carbamate itself is high in DCM[4].
Polar Aprotic	Ethyl Acetate (EtOAc), Tetrahydrofuran (THF), Acetone	High to Moderate	These solvents can act as hydrogen bond acceptors, interacting favorably with the carbamate N-H. Their polarity is well-matched to the ethyl ester groups and the overall molecule.
Polar Protic	Methanol (MeOH), Ethanol (EtOH)	Moderate to Low	While these solvents can hydrogen bond, the large non-polar regions (Boc-group, aliphatic chain) may limit high solubility. Solubility of amino acid derivatives in alcohols often decreases as the solvent's hydrophobic character increases.
Highly Polar	Water, Dimethyl Sulfoxide (DMSO)	Poor (Water), High (DMSO)	The large carbon framework and lipophilic Boc group will lead to poor aqueous solubility. DMSO is a powerful, highly polar aprotic solvent capable of dissolving a wide range of compounds and is expected to be an excellent solvent.

Experimental Protocol: Thermodynamic Solubility Determination

To move from prediction to fact, a robust experimental method is required. The "gold standard" for determining the true solubility of a compound is the Saturated Shake-Flask Method [5][6]. This technique measures the equilibrium solubility, which represents the maximum concentration of a solute that can dissolve in a solvent at a given temperature[7][8].

Principle

An excess amount of the solid compound is added to a known volume of the solvent of interest. The mixture is agitated at a constant temperature for a sufficient period to allow the system to reach equilibrium between the dissolved and undissolved solid. After equilibrium is established, the undissolved solid is removed, and the concentration of the compound in the resulting saturated solution is quantified using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC)[6][9].

Workflow for Shake-Flask Solubility Determination

Caption: Workflow for the Shake-Flask Equilibrium Solubility Method.

Detailed Step-by-Step Methodology

Materials:

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (purity >98%)

• Selected organic solvents (anhydrous, HPLC grade)

• Glass vials with PTFE-lined screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringes and 0.22 µm syringe filters (PTFE or other solvent-compatible material)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC system with UV detector

Procedure:

• Preparation of Vials: To a series of 4 mL glass vials, add an excess amount of the compound (e.g., ~10-20 mg). The key is to ensure that a visible amount of undissolved solid remains at the end of the experiment[6].

• Solvent Addition: Accurately add a known volume (e.g., 2.0 mL) of the desired organic solvent to each vial.

• Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation speed. The agitation should be vigorous enough to keep the solid suspended but not so fast as to create a vortex[9].

• Confirming Equilibrium: To ensure equilibrium has been reached, sample the vials at various time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when the measured concentration does not significantly change between two consecutive time points[8][9].

• Sample Separation: Once equilibrium is reached, remove the vials from the shaker. Allow the solids to settle. Withdraw an aliquot of the supernatant using a glass syringe.

• Clarification: To remove any remaining fine particulates, centrifuge the aliquot at high speed (e.g., 14,000 rpm for 10 minutes). Carefully transfer the resulting supernatant into a clean vial. As a final clarifying step, filter this supernatant through a 0.22 µm solvent-compatible syringe filter into an HPLC vial[6]. Self-Validation Note: Using both centrifugation and filtration ensures the complete removal of solids, which could otherwise falsely elevate the measured concentration.

• Dilution: Based on the predicted solubility, perform an accurate serial dilution of the filtrate with the same solvent to bring the concentration within the linear range of the HPLC calibration curve.

• Quantification: Analyze the diluted samples using a validated HPLC-UV method. The concentration is determined by comparing the peak area to a standard curve prepared from known concentrations of the compound.

• Calculation: Calculate the solubility using the following formula, accounting for the dilution factor: Solubility (mg/mL) = [Concentration from HPLC (mg/mL)] x [Dilution Factor]

Data Management and Application

Generated data should be meticulously recorded to allow for clear interpretation and comparison across different solvent systems.

Example Data Recording Table

Solvent	Temperature (°C)	Analytical Method	Dilution Factor	Measured Conc. (mg/mL)	Final Solubility (mg/mL)	Final Solubility (mol/L)	Observations
Dichloromethane	25.0	HPLC-UV (210 nm)	100	1.52	152	0.459	Dissolved readily
Ethyl Acetate	25.0	HPLC-UV (210 nm)	50	1.88	94	0.284
Hexane	25.0	HPLC-UV (210 nm)	1 (None)	< 0.01	< 0.01	< 0.00003	Insoluble by sight
Methanol	25.0	HPLC-UV (210 nm)	10	2.15	21.5	0.065

Implications for Research and Development

• Synthesis: High solubility in solvents like DCM or THF makes them ideal candidates for reaction media.

• Purification: Understanding differential solubility is key to developing crystallization protocols. For instance, a solvent in which the compound has high solubility (e.g., Ethyl Acetate) could be paired with an anti-solvent in which it has poor solubility (e.g., Hexane) to induce precipitation.

• Chromatography: The data informs the selection of mobile phases for flash or preparative HPLC.

• Formulation: For drug development, knowing the solubility in pharmaceutically acceptable solvents is a critical first step in creating viable dosage forms.

References

• Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications. Available at: [Link]

• Vandavasi, V., et al. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics. AIChE Journal. Available at: [Link]

• Vandavasi, V., et al. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. MIT Open Access Articles. Available at: [Link]

• Chemistry Stack Exchange. (2014). How to predict the solubility of an organic compound in different kinds of solvents?. Available at: [Link]

• Chemistry For Everyone. (2025). How To Predict Solubility Of Organic Compounds?. YouTube. Available at: [Link]

• PubChem. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6. National Center for Biotechnology Information. Available at: [Link]

• International Journal of Pharmaceutical and Chemical Sciences. (2013). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of tert-Butyl carbamate (CAS 4248-19-5). Available at: [Link]

• ResearchGate. (n.d.). t-Butyl carbamate. Available at: [Link]

• World Health Organization (WHO). (n.d.). Annex 4: Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms. Available at: [Link]

• European Union Reference Laboratory for alternatives to animal testing. (2021). STANDARD OPERATING PROCEDURE for solubility testing. Available at: [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available at: [Link]

• Dissolution Technologies. (2017). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Available at: [Link]

• Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. IntechOpen. Available at: [Link]

• Slideshare. (n.d.). Solubility & Method for determination of solubility. Available at: [Link]

• Xiong, J., et al. (2019). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Chinese Pharmaceutical Journal. Available at: [Link]

• Shaanxi Xin yan Bomei Biotechnology Co., Ltd. (n.d.). t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Available at: [Link]

• ChemBK. (2024). tert-butyl carbamate. Available at: [Link]

• PubChem. (n.d.). tert-butyl N-[(2R)-1,5-dihydroxypentan-2-yl]carbamate. National Center for Biotechnology Information. Available at: [Link]

• Reddit. (2021). Having great trouble with a Boc-protection reaction. r/chemhelp. Available at: [Link]

• Pal, A., & Lahiri, S. C. (n.d.). Solubilities of Amino Acids in Different Mixed Solvents. Indian Chemical Society. Available at: [Link]

• Hirano, A., et al. (2021). The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization. International Journal of Biological Macromolecules. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Available at: [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations, University of Rhode Island. Available at: [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. tert-Butyl carbamate | 4248-19-5 [chemicalbook.com]
• 5. pharmatutor.org [pharmatutor.org]
• 6. dissolutiontech.com [dissolutiontech.com]
• 7. lup.lub.lu.se [lup.lub.lu.se]
• 8. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments [journal11.magtechjournal.com]
• 9. who.int [who.int]

stability and storage of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Abstract

This technical guide provides a comprehensive analysis of the chemical stability and optimal storage conditions for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS: 848242-87-5). By examining the intrinsic lability of its constituent functional groups—a tert-butoxycarbonyl (Boc) protected amine and two ethyl esters—this document outlines potential degradation pathways under various stress conditions. We present field-proven protocols for assessing stability through forced degradation and long-term studies, grounded in ICH guidelines. This guide serves as an essential resource for ensuring the integrity and minimizing the degradation of this compound in research and development settings.

Introduction and Chemical Profile

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a branched aliphatic carbamate ester frequently utilized as a building block in organic synthesis.[1] Its structure incorporates three key functional groups that dictate its chemical behavior: a central secondary amine protected by a tert-butoxycarbonyl (Boc) group, and two terminal ethyl ester moieties.[1] Understanding the stability of this molecule is paramount for its effective use, ensuring reproducibility in synthetic protocols and preventing the introduction of impurities into reaction pathways.

The primary challenge to the integrity of this compound is its susceptibility to hydrolysis. The Boc group is famously labile to acid, while the ester groups are vulnerable to both acidic and basic conditions.[2][3][4] This guide dissects these vulnerabilities to establish a robust framework for its handling and storage.

Table 1: Chemical and Physical Properties

Property	Value	Source
IUPAC Name	diethyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanedioate	[5]
CAS Number	848242-87-5	[1]
Molecular Formula	C₁₆H₂₉NO₆	[1][5]
Molecular Weight	331.4 g/mol	[1][5]
Appearance	Solid (typical)	[6]

| Purity | ≥98% (typical) |[1] |

Analysis of Chemical Stability and Degradation Pathways

The overall stability of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a composite of the stabilities of its functional groups. Degradation primarily occurs via two distinct hydrolytic pathways, one acid-catalyzed and the other base-catalyzed.

Acid-Catalyzed Degradation

The molecule is highly susceptible to acidic conditions. The Boc protecting group is designed for its acid lability and is readily cleaved even under mild acidic treatment.[2] This deprotection proceeds through the formation of a stable tert-butyl cation, which subsequently forms a carbamic acid that rapidly decarboxylates to yield the free amine.[2][7] Concurrently, the ethyl ester groups undergo acid-catalyzed hydrolysis, a reversible reaction that produces the corresponding carboxylic acids and ethanol.[3][8] To drive this reaction, an excess of water is required.[3][8]

Therefore, under acidic conditions, the molecule is expected to degrade into multiple products: the fully deprotected amine-diacid, the mono-hydrolyzed intermediates, and the Boc-protected diacid.

Base-Catalyzed Degradation (Saponification)

Under basic conditions, the degradation profile is different. The Boc group is renowned for its stability towards bases and most nucleophiles.[2][4][9] In contrast, the ethyl ester groups are readily hydrolyzed by base in an irreversible process known as saponification.[8][10] This reaction proceeds to completion, yielding the carboxylate salts and ethanol.[10] The primary degradation product under basic stress would therefore be the Boc-protected dicarboxylate salt.

Other Stress Factors

• Thermal Stress: While the individual functional groups are relatively stable, high temperatures can accelerate underlying hydrolytic degradation, especially if moisture is present.[11][12]

• Oxidative Stress: The molecule lacks obvious sites for oxidation, such as phenols or sulfides. However, forced degradation studies using agents like hydrogen peroxide are necessary to confirm its stability against oxidation as mandated by regulatory guidelines.[11][13]

• Photostability: As a saturated aliphatic compound, significant photodegradation is not anticipated, but formal testing according to ICH Q1B guidelines is recommended to confirm this.[11]

Visualization of Degradation Pathways

Caption: A systematic workflow for stability testing.

Conclusion

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a valuable synthetic intermediate whose utility depends on its chemical integrity. Its stability is governed by two primary liabilities: the acid-sensitive Boc group and the hydrolysis-prone ethyl ester groups. The compound is most vulnerable to acidic and moist conditions, which can cause complete degradation. It exhibits greater stability under basic conditions, where only the ester groups are affected.

For optimal preservation, the compound must be stored at or below -20°C under a dry, inert atmosphere . By implementing the rigorous stability testing protocols outlined in this guide, researchers can ensure the quality of their material, leading to more reliable and reproducible scientific outcomes.

References

• Benchchem. (n.d.). An In-depth Technical Guide to the Physical and Chemical Properties of Boc-Protected Amines.
• ECA Academy. (n.d.). FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products.
• Chemistry LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• SlideShare. (n.d.). Q1A(R2): STABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS.
• European Medicines Agency. (n.d.). Q 1 A (R2) Stability Testing of new Drug Substances and Products.
• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products.
• ResolveMass Laboratories. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• International Council for Harmonisation. (n.d.). Quality Guidelines.
• BroadPharm. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.
• Chemguide. (n.d.). Hydrolysing Esters.
• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability.
• Organic Chemistry Data. (n.d.). Ester to Acid - Common Conditions.
• Wikipedia. (n.d.). Ester hydrolysis.
• Pharmaceutical Technology. (2002). Available Guidance and Best Practices for Conducting Forced Degradation Studies.
• ResearchGate. (2015). Any advice about the stability of ester and carbamate containing compounds?.
• PubChem. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.
• BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation.
• Chemistry Steps. (n.d.). Boc Protecting Group for Amines.
• BYJU'S. (n.d.). Ester Hydrolysis.
• Fisher Scientific. (2010). Safety Data Sheet - tert-Butyl carbamate.
• SciSpace. (2016). Forced Degradation Studies.
• Reddit. (2024). Why is boc stable to hydrolysis under basic conditions?.
• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group.
• Alfa Aesar. (2010). Safety Data Sheet - tert-Butyl carbamate.

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. reddit.com [reddit.com]
• 10. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 11. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 12. researchgate.net [researchgate.net]
• 13. resolvemass.ca [resolvemass.ca]

An In-depth Technical Guide to the Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Introduction

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a valuable building block in organic synthesis, particularly in the preparation of complex molecules and peptidomimetics. Its structure incorporates a protected amine functionality and two ester groups, making it a versatile intermediate for further chemical transformations. This guide provides a comprehensive, in-depth technical overview of a reliable and efficient two-step synthesis of this target molecule, commencing from the readily available diethyl 1,3-acetonedicarboxylate.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of procedural steps to provide a detailed rationale for the experimental choices, ensuring a thorough understanding of the underlying chemical principles. The protocols described herein are designed to be self-validating, with an emphasis on achieving high purity and yield.

Synthetic Strategy: A Two-Step Approach

The synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is efficiently achieved through a two-step reaction sequence:

• Reductive Amination: The synthesis commences with the reductive amination of diethyl 1,3-acetonedicarboxylate. This reaction introduces the crucial amine functionality at the C3 position of the pentane backbone.

• Boc Protection: The resulting primary amine is then protected with a tert-butoxycarbonyl (Boc) group to yield the final target molecule. This protection strategy is widely employed in organic synthesis due to the stability of the Boc group under various conditions and its facile removal under acidic conditions.[1]

The overall synthetic transformation is depicted in the workflow diagram below:

Sources

• 1. benchchem.com [benchchem.com]

starting materials for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate synthesis

This guide provides an in-depth technical overview of the synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, a branched molecule featuring a tert-butoxycarbonyl (Boc) protected amine and two ethyl ester functionalities.[1] This compound serves as a valuable building block in medicinal chemistry and drug development due to the strategic placement of its functional groups, which allows for further synthetic manipulations. The Boc-protected amine, in particular, offers a stable yet readily cleavable group under acidic conditions, facilitating multi-step synthetic strategies.[2][3][4][5]

The primary synthetic route to this target molecule hinges on the well-established Michael addition reaction, a cornerstone of carbon-carbon bond formation in organic synthesis.[6][7] This guide will elucidate the key starting materials, the mechanistic underpinnings of the reaction, and a detailed experimental protocol for its successful execution.

Core Synthetic Strategy: The Aza-Michael Addition

The synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is efficiently achieved through a conjugate addition reaction, specifically an aza-Michael addition.[8] In this reaction, a nitrogen nucleophile adds to an α,β-unsaturated carbonyl compound, known as a Michael acceptor.

Key Starting Materials

The judicious selection of starting materials is paramount for a successful and high-yielding synthesis. The following table outlines the primary reactants and their roles in the synthesis:

Starting Material	Role	Key Structural Features
Diethyl L-glutamate	Nucleophile Precursor	Contains a primary amine that, after protection, will act as the Michael donor. The two ethyl ester groups are retained in the final product.
Ethyl acrylate	Michael Acceptor	An α,β-unsaturated ester that readily accepts the nucleophilic attack at the β-carbon.
Di-tert-butyl dicarbonate (Boc)₂O	Protecting Group Reagent	Reacts with the primary amine of diethyl L-glutamate to form a stable Boc-protected carbamate.[3][4]
Base (e.g., Triethylamine, Et₃N)	Catalyst	Facilitates both the Boc-protection and the subsequent Michael addition by deprotonating the nucleophile.
Solvent (e.g., Ethanol, Tetrahydrofuran)	Reaction Medium	Provides a suitable environment for the reactants to dissolve and interact.

The synthesis can be conceptualized as a two-stage, one-pot process. The first stage involves the in-situ protection of the primary amine of diethyl L-glutamate with the Boc group. This is a crucial step as it modulates the nucleophilicity of the amine and prevents unwanted side reactions. The resulting N-Boc protected intermediate then acts as the nucleophile in the subsequent Michael addition to two equivalents of ethyl acrylate.

Mechanistic Insights

The reaction proceeds through a well-defined mechanism. The initial step is the nucleophilic attack of the amine on the di-tert-butyl dicarbonate, leading to the formation of the Boc-protected carbamate.[4] The subsequent aza-Michael addition is catalyzed by a base, which deprotonates the N-H of the carbamate, although the reaction can also proceed with the neutral carbamate acting as the nucleophile. The resulting nucleophile then attacks the β-carbon of the ethyl acrylate, a classic example of 1,4-conjugate addition. This process occurs twice to yield the final product.

The use of the Boc protecting group is advantageous due to its stability under a wide range of reaction conditions and its facile removal under mild acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent.[2][5]

Visualizing the Synthetic Pathway

The following diagram illustrates the synthetic route from the key starting materials to the final product.

Caption: Synthetic pathway for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Experimental Protocol

This section provides a representative, step-by-step methodology for the synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Materials:

• Diethyl L-glutamate hydrochloride

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Ethyl acrylate

• Triethylamine (Et₃N)

• Ethanol (absolute)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add diethyl L-glutamate hydrochloride (1.0 eq) and absolute ethanol.

• Basification: Cool the mixture in an ice bath and add triethylamine (2.2 eq) dropwise with stirring. Stir the mixture for 15 minutes to liberate the free amine.

• Boc Protection: To the stirred solution, add di-tert-butyl dicarbonate (1.1 eq) portion-wise. Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Michael Addition: Once the Boc protection is complete, add ethyl acrylate (2.5 eq) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure using a rotary evaporator to remove the ethanol.

• Extraction: Dissolve the residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate as an oil.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate	C₁₆H₂₉NO₆	331.40	Colorless to pale yellow oil

Conclusion

The synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate via an aza-Michael addition of Boc-protected diethyl L-glutamate to ethyl acrylate is a robust and efficient method. This guide has provided a comprehensive overview of the starting materials, the underlying chemical principles, and a detailed experimental protocol. The versatility of the final product, with its orthogonally protected functional groups, makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the realm of drug discovery and development. The synthesis of various glutamic acid analogs is an active area of research, and the principles outlined here can be adapted for the preparation of a wide range of related compounds.[9][10][11]

References

• Chemistry Steps. Boc Protecting Group for Amines. [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Wikipedia. Michael addition. [Link]

• Google Patents. Process for synthesizing L-γ-methylene glutamic acid and analogs.

• Wolan, A., et al. (2020). A stereochemical journey around spirocyclic glutamic acid analogs. PubMed Central. [Link]

• Nair, D. P., et al. (2014). The Thiol-Michael Addition Click Reaction: A Powerful and Widely Used Tool in Materials Chemistry. ACS Publications. [Link]

• Google Patents. Process for preparing michael addition products.

• Burgess, K., et al. (2021). Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain – binding peptide macrocycles. Organic & Biomolecular Chemistry. [Link]

• E-Content, Vidyasagar University. CARBONYL COMPOUNDS. [Link]

• Yang, J. W., et al. SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses. [Link]

• DSpace@MIT. Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-l. [Link]

• ResearchGate. Aza-Michael addition of secondary amine to ethyl acrylate. [Link]

• Abbott, W. A., et al. (1986). Enzymatic synthesis of novel glutathione analogs. PubMed. [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 3. jk-sci.com [jk-sci.com]
• 4. benchchem.com [benchchem.com]
• 5. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 6. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 7. spcmc.ac.in [spcmc.ac.in]
• 8. researchgate.net [researchgate.net]
• 9. US6977311B2 - Process for synthesizing L-γ-methylene glutamic acid and analogs - Google Patents [patents.google.com]
• 10. A stereochemical journey around spirocyclic glutamic acid analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enzymatic synthesis of novel glutathione analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Strategic Application of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in Synthetic Chemistry

This guide provides an in-depth analysis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, a specialized chemical intermediate. For researchers, scientists, and professionals in drug development, understanding the strategic application of such building blocks is paramount. This document elucidates the molecule's core function not as a pharmacologically active agent, but as a versatile scaffold in the synthesis of complex target molecules.

Executive Summary: A Molecule Defined by its Synthetic Potential

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, with the chemical formula C16H29NO6, is a branched molecule featuring a central amine protected by a tert-butyloxycarbonyl (Boc) group and flanked by two ethyl ester moieties.[1][2] Its significance in synthetic chemistry lies in the strategic placement of these functional groups. The Boc-protected amine serves as a latent nucleophile, which can be unmasked under specific acidic conditions. This controlled deprotection is a cornerstone of modern multi-step organic synthesis, allowing for the sequential construction of complex molecular architectures.

The primary utility of this compound is as a precursor or building block. There is no evidence in the scientific literature to suggest that t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate itself possesses a biological mechanism of action. Instead, its value is realized in the synthesis of novel compounds that may have therapeutic applications.

Molecular Structure and Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is essential for its effective application in synthesis.

Property	Value	Source
Molecular Formula	C16H29NO6	[2]
Molecular Weight	331.4 g/mol	[1]
CAS Number	848242-87-5	[1]
IUPAC Name	diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate	[2]
Appearance	Not specified, likely an oil or low-melting solid	N/A
Solubility	Expected to be soluble in a range of organic solvents	N/A

Core Utility: The Boc Protecting Group and its Strategic Deprotection

The central feature governing the application of this molecule is the Boc-protected amine. The Boc group is a widely used protecting group in organic synthesis due to its stability under a variety of reaction conditions and its facile removal under acidic conditions.

The Chemistry of Boc Deprotection

The deprotection of the amine is typically achieved by treatment with a strong acid, such as trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM). The mechanism involves the protonation of the carbonyl oxygen of the Boc group, followed by the loss of the stable tert-butyl cation, which is then quenched. This process regenerates the free amine, which can then participate in subsequent chemical transformations.

Caption: Mechanism of Boc deprotection under acidic conditions.

Application in Multi-Step Synthesis: A Hypothetical Workflow

Caption: Hypothetical synthetic workflow utilizing the subject compound.

Experimental Protocol: Boc Deprotection of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

The following is a representative, self-validating protocol for the deprotection of the amine functionality.

Objective: To generate diethyl 4-aminoheptanedioate from t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Materials:

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (1.0 eq)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA) (10 eq)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round bottom flask

• Separatory funnel

Procedure:

• Reaction Setup: Dissolve t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (1.0 eq) in anhydrous DCM in a round bottom flask equipped with a magnetic stir bar.

• Deprotection: Cool the solution to 0 °C using an ice bath. Add TFA (10 eq) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove excess TFA and DCM.

• Neutralization: Redissolve the residue in DCM and carefully add saturated sodium bicarbonate solution to neutralize any remaining acid.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude diethyl 4-aminoheptanedioate.

• Purification (if necessary): The crude product can be purified by column chromatography on silica gel.

Self-Validation: The success of the deprotection can be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy, where the disappearance of the signal corresponding to the tert-butyl protons of the Boc group will be observed. Mass spectrometry can be used to confirm the molecular weight of the product.

Conclusion: A Strategic Asset in Medicinal Chemistry

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a prime example of a molecule whose value is not in its own biological activity, but in its potential to be transformed into novel chemical entities. For drug development professionals, having access to such versatile building blocks is crucial for the efficient synthesis of compound libraries for screening and for the optimization of lead compounds. The strategic incorporation of this and similar intermediates allows for the precise and controlled assembly of complex molecules, ultimately accelerating the drug discovery process.

References

• Submitted by Jung Woon Yang, Subhas Chandra Pan, and Benjamin List - Organic Syntheses Procedure. [Link]

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 - PubChem. [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Versatile Synthon: A Guide to the Use of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in Organic Synthesis

Introduction: A Protected Gateway to Functionalized Scaffolds

In the landscape of modern organic synthesis, the strategic use of protecting groups is paramount for the construction of complex molecular architectures. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (also known as diethyl 3-(Boc-amino)pentanedioate) has emerged as a highly valuable and versatile building block, particularly in the synthesis of heterocyclic compounds and other intricate molecules of medicinal interest. Its structure, featuring a central Boc-protected amine flanked by two ethyl ester functionalities, offers a unique combination of stability and reactivity, enabling chemists to perform selective modifications and build molecular complexity in a controlled manner.

This technical guide provides a comprehensive overview of the synthesis, properties, and applications of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. We will delve into detailed, field-proven protocols for its preparation and demonstrate its utility as a precursor in the synthesis of valuable scaffolds, such as piperidine derivatives. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful synthetic intermediate in their work.

Physicochemical Properties and Handling

A clear understanding of the physical and chemical properties of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is essential for its effective use and safe handling in the laboratory.

Property	Value
CAS Number	848242-87-5
Molecular Formula	C₁₆H₂₉NO₆
Molecular Weight	331.4 g/mol
Appearance	Colorless to pale yellow oil or low-melting solid
Solubility	Soluble in most common organic solvents (e.g., DCM, THF, EtOAc)
Storage	Store at -20°C for long-term stability

The Boc (tert-butyloxycarbonyl) protecting group is stable under a wide range of reaction conditions, including basic and nucleophilic environments. However, it is readily cleaved under acidic conditions, a feature that is central to its synthetic utility.

Synthetic Protocols: Forging the Building Block

The synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a two-step process commencing from the commercially available diethyl 3-oxopentanedioate. The overall synthetic strategy involves a reductive amination to introduce the amine functionality, followed by its protection with a Boc group.

Caption: Synthetic workflow for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Protocol 1: Synthesis of Diethyl 3-aminopentanedioate

The key intermediate, diethyl 3-aminopentanedioate, can be synthesized via reductive amination of diethyl 3-oxopentanedioate. While various reducing agents can be employed, a robust and scalable method involves the use of Raney Nickel as a catalyst in the presence of ammonia and hydrogen gas.

Materials:

• Diethyl 3-oxopentanedioate

• Methanol (MeOH) saturated with ammonia (NH₃)

• Raney Nickel (slurry in water)

• Hydrogen gas (H₂)

• Diatomaceous earth (e.g., Celite®)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a high-pressure autoclave equipped with a magnetic stir bar, dissolve diethyl 3-oxopentanedioate (1.0 eq) in methanol saturated with ammonia.

• Catalyst Addition: Carefully add a slurry of Raney Nickel (approx. 10-20% by weight of the starting material) to the reaction mixture. Caution: Raney Nickel is pyrophoric and should be handled with care under a wet solvent.

• Hydrogenation: Seal the autoclave and purge with nitrogen gas before introducing hydrogen gas to the desired pressure (typically 50-100 atm).

• Reaction: Heat the reaction mixture to 50-80 °C and stir vigorously. Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Work-up: Cool the reactor to room temperature and carefully vent the hydrogen gas. Filter the reaction mixture through a pad of diatomaceous earth to remove the Raney Nickel catalyst, washing the filter cake with methanol.

• Isolation: Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude diethyl 3-aminopentanedioate can be used in the next step without further purification. For analytical purposes, purification can be achieved by vacuum distillation.

Protocol 2: Boc Protection of Diethyl 3-aminopentanedioate

The protection of the newly formed amine with a Boc group is a straightforward procedure that proceeds in high yield.

Materials:

• Diethyl 3-aminopentanedioate (crude from Protocol 1)

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (Et₃N) or another suitable non-nucleophilic base

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Dissolve the crude diethyl 3-aminopentanedioate (1.0 eq) in dichloromethane. To this solution, add triethylamine (1.1-1.5 eq).

• Boc Anhydride Addition: Cool the mixture to 0 °C in an ice bath. Add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane dropwise over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction by TLC until the starting amine is no longer detectable.

• Work-up: Quench the reaction by adding water. Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Isolation and Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in

The Versatile Building Block: A Guide to t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in Synthetic Chemistry

In the landscape of modern organic synthesis, the strategic use of well-defined building blocks is paramount for the efficient construction of complex molecular architectures. Among these, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate has emerged as a valuable and versatile intermediate, particularly in the synthesis of nitrogen-containing heterocycles and other structures of interest in medicinal chemistry and drug development. This guide provides an in-depth exploration of this building block, offering detailed protocols for its synthesis and application, alongside expert insights into the rationale behind the experimental choices.

Introduction to a Key Synthetic Intermediate

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a symmetrically substituted carbamate characterized by a central Boc-protected amine flanked by two ethyl ester functionalities. This unique arrangement of functional groups provides a powerful handle for a variety of chemical transformations. The tert-butoxycarbonyl (Boc) protecting group offers robust protection of the primary amine under a wide range of conditions, yet it can be readily removed under mild acidic conditions, allowing for subsequent elaboration of the nitrogen atom.[1][2] The two terminal ethyl esters can be manipulated simultaneously or sequentially, offering pathways to diols, diacids, or serving as points for cyclization.

The strategic importance of this building block lies in its ability to serve as a precursor to substituted piperidines and other heterocyclic systems, which are prevalent motifs in a vast number of bioactive molecules and approved pharmaceuticals.

Physicochemical Properties

A clear understanding of the physical and chemical properties of a building block is essential for its effective use in the laboratory.

Property	Value
IUPAC Name	Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate
Molecular Formula	C₁₆H₂₉NO₆
Molecular Weight	331.4 g/mol
CAS Number	848242-87-5
Appearance	Colorless to pale yellow oil or solid
Solubility	Soluble in most common organic solvents (e.g., DCM, THF, EtOAc)

Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Two primary and reliable synthetic routes are presented for the preparation of the title compound. Route A employs a reductive amination of a keto-diester, while Route B utilizes the Boc-protection of an amino-diester.

Route A: Reductive Amination of Diethyl 4-Oxopimelate

This approach involves the one-pot conversion of a ketone to a protected amine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: A Comprehensive Guide to the Boc Deprotection of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Introduction: The Strategic Role of the Boc Protecting Group

In the landscape of modern organic synthesis, particularly within pharmaceutical and peptide chemistry, the strategic use of protecting groups is paramount. The tert-butyloxycarbonyl (Boc) group is one of the most ubiquitous protecting groups for amines due to its robust stability across a wide spectrum of non-acidic chemical environments, including basic and nucleophilic conditions, and catalytic hydrogenation.[1][2] This stability profile allows for selective chemical transformations on other parts of a molecule.

The key to the Boc group's utility lies in its facile and clean removal under acidic conditions, an attribute that makes it an "orthogonal" partner to other protecting groups like Fmoc or Cbz.[1][2] This document provides a detailed guide for the acidic deprotection of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate to yield the corresponding primary amine, diethyl 3-aminopentanedioate hydrochloride[3] or its free base form. We will explore the underlying mechanism, present validated protocols using standard reagents, and discuss the critical aspects of reaction monitoring, work-up, and product characterization.

The Mechanism of Acid-Catalyzed Boc Deprotection

The cleavage of the Boc group is an acid-catalyzed elimination reaction.[4] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues. The process unfolds in a sequence of well-defined steps:

• Protonation: The reaction initiates with the protonation of the carbamate's carbonyl oxygen by a strong acid, such as Trifluoroacetic Acid (TFA) or Hydrochloric Acid (HCl).[1][4][5][6][7] This step activates the carbamate group.

• C-O Bond Cleavage: The protonated intermediate is unstable and undergoes cleavage of the tert-butyl-oxygen bond. This results in the formation of a resonance-stabilized and highly stable tert-butyl carbocation and an unstable carbamic acid intermediate.[1][4][5]

• Decarboxylation: The carbamic acid intermediate spontaneously decomposes, releasing carbon dioxide gas and the desired free amine.[4][5][6] The evolution of CO2 gas is a characteristic feature of this reaction and necessitates that the reaction is not performed in a sealed system.[5][8]

• Amine Protonation: In the acidic medium, the newly liberated and nucleophilic amine is immediately protonated by the excess acid present, forming the corresponding ammonium salt (e.g., trifluoroacetate or hydrochloride salt).[5][7]

The reactive tert-butyl cation generated can be neutralized by deprotonation to form isobutylene gas or react with nucleophiles.[5][9] For substrates with highly nucleophilic moieties (e.g., tryptophan or methionine residues), scavengers like anisole or triethylsilane are often added to trap this cation and prevent side reactions.[4][10] However, for the target substrate, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, such scavengers are generally not required.

Caption: Acid-catalyzed Boc deprotection mechanism.

Comparative Analysis of Deprotection Protocols

The choice of acidic reagent is critical and depends on the substrate's sensitivity and the desired final product form (free amine vs. salt). For t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, both TFA and HCl are highly effective. The presence of ethyl esters means that prolonged exposure to harsh acidic or basic conditions during work-up should be minimized to prevent hydrolysis.

Parameter	Protocol 1: TFA / DCM	Protocol 2: HCl / 1,4-Dioxane
Primary Reagent	Trifluoroacetic Acid (TFA)	4M Hydrochloric Acid (HCl) in 1,4-Dioxane
Solvent	Dichloromethane (DCM)	1,4-Dioxane, Ethyl Acetate, or Methanol
Temperature	0 °C to Room Temperature	Room Temperature
Typical Time	30 minutes - 2 hours[11]	1 - 4 hours[11]
Work-up	Evaporation or Aqueous basic wash	Evaporation or Filtration of precipitated salt
Advantages	Fast, high solubility for many substrates, volatile reagents are easily removed.	Often yields a crystalline HCl salt that can be easily filtered and purified. Dioxane is less volatile than DCM.
Disadvantages	TFA is corrosive and more expensive. Residual TFA can be harder to remove than HCl.	1,4-Dioxane is a peroxide-former and has health concerns. The reaction can be slower for sterically hindered amines.

Detailed Experimental Protocols

Safety Precaution: These protocols involve the use of strong acids and organic solvents. All operations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA)

This method is rapid and generally provides a clean conversion. The work-up can be tailored to isolate either the amine trifluoroacetate salt or the free amine.

Materials and Reagents:

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

• Dichloromethane (DCM), anhydrous grade

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution (for free amine work-up)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether, cold (for salt precipitation)

• Standard laboratory glassware, including a round-bottom flask and magnetic stirrer

Procedure:

• Dissolution: Dissolve the Boc-protected substrate (1.0 equiv.) in anhydrous DCM (approx. 0.1–0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar. For sensitive substrates, cool the solution to 0 °C in an ice bath.[4]

• Reagent Addition: Slowly add TFA to the stirred solution. A common and effective concentration is a 25-50% solution of TFA in DCM (v/v).[12] For a 25% solution, add TFA equivalent to one-third of the DCM volume.

• Reaction: Allow the reaction to warm to room temperature and stir for 30 minutes to 2 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a suitable eluent (e.g., 10% Methanol in DCM). The disappearance of the starting material (higher Rf) and the appearance of a new, more polar spot at the baseline (lower Rf) indicates product formation.[4] Staining the TLC plate with a ninhydrin solution will reveal the primary amine product as a colored spot.

• Work-up: Upon completion, choose one of the following work-up procedures.

  • Work-up A (Isolation of the TFA Salt): Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.[4] To ensure complete removal of TFA, the residue can be co-evaporated with toluene (2-3 times). The resulting amine trifluoroacetate salt can often be used directly in the next step without further purification.[13]

  • Work-up B (Isolation of the Free Amine): a. Concentrate the reaction mixture under reduced pressure. b. Redissolve the residue in an organic solvent like ethyl acetate or DCM. c. Carefully wash the organic layer with a saturated NaHCO₃ solution until CO₂ evolution ceases.[11][14] Caution: Perform this step slowly and with adequate venting. d. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the free amine, diethyl 3-aminopentanedioate.[14]

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This classic method often results in the precipitation of the amine hydrochloride salt, which provides a simple and efficient means of purification.

Materials and Reagents:

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

• 4M HCl solution in 1,4-Dioxane (commercially available)

• Ethyl acetate or Methanol (optional, as co-solvent)

• Diethyl ether

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a round-bottom flask, add the Boc-protected substrate (1.0 equiv.). Add the 4M HCl solution in 1,4-dioxane (5-10 equivalents of HCl). If the substrate has poor solubility, a minimal amount of a co-solvent like ethyl acetate may be added.[11]

• Reaction: Stir the mixture vigorously at room temperature for 1 to 4 hours.[11] In many cases, the product will precipitate out of the solution as a white solid (the hydrochloride salt).

• Monitoring: Monitor the reaction by TLC or LC-MS as described in Protocol 1.[11]

• Work-up: a. Upon completion, if a precipitate has formed, add cold diethyl ether to the reaction mixture to ensure complete precipitation. b. Collect the solid product by vacuum filtration. c. Wash the filter cake with cold diethyl ether to remove any non-polar impurities and residual starting material.[11] d. Dry the solid under high vacuum to yield the pure diethyl 3-aminopentanedioate hydrochloride. e. If no precipitate forms, the solvent can be removed under reduced pressure to yield the crude salt, which can be triturated with diethyl ether to induce solidification.

Experimental Workflow and Validation

The overall process, from starting material to final product, follows a logical sequence of reaction, monitoring, and purification.

Caption: General experimental workflow for Boc deprotection.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	1. Insufficient acid stoichiometry. 2. Inadequate reaction time or temperature.[4] 3. Steric hindrance around the Boc group.	1. Increase the equivalents of acid or use a more concentrated solution. The rate can have a second-order dependence on acid concentration.[4] 2. Extend the reaction time and continue monitoring. Gentle warming may be attempted, but monitor for ester hydrolysis. 3. For highly hindered substrates, longer reaction times or stronger acidic conditions may be necessary.
Formation of Side Products	1. Alkylation of the substrate by the tert-butyl cation.[10] 2. Hydrolysis of the ethyl ester groups.	1. This is unlikely for this specific substrate but if observed, add a scavenger like anisole or triethylsilane to the reaction mixture. 2. Ensure the reaction is not heated for extended periods. During basic work-up, use cold solutions and perform washes quickly to minimize contact time with the base.
Difficulty in Isolating Product	1. Product is highly soluble in the work-up solvents. 2. Product is an oil rather than a solid.	1. If isolating the HCl salt, ensure complete precipitation by adding a sufficient volume of a non-polar solvent like diethyl ether and cooling the mixture. 2. If the free amine or salt is an oil, purification by silica gel column chromatography may be necessary.

References

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Liu, Y. S., Zhao, C., Bergbreiter, D. E., & Romo, D. (1998). Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. The Journal of Organic Chemistry, 63(11), 3471–3473. Available from: [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). tert-Butyl Carbamate (BOC) Deprotection. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• J&K Scientific LLC. (2025). BOC Protection and Deprotection. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - HCl. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Retrieved from [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?. Retrieved from [Link]

• El-Faham, A., & Funosas, E. A. (2012). A simple and efficient green method for the deprotection of N-Boc in various structurally diverse amines under water-mediated conditions. American Journal of Organic Chemistry, 2(3), 53-57. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 24190535, Diethyl 3-aminopentanedioate hydrochloride. Retrieved from [Link].

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Diethyl 3-aminopentanedioate hydrochloride | C9H18ClNO4 | CID 24190535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 8. jk-sci.com [jk-sci.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 11. benchchem.com [benchchem.com]
• 12. fishersci.co.uk [fishersci.co.uk]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

reaction conditions for modifying t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

An In-Depth Guide to the Selective Modification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Authored by: Gemini Scientific Applications Team

Publication Date: January 5, 2026

Abstract

This technical guide provides detailed application notes and protocols for the chemical modification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, systematically referred to as Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate. This molecule serves as a versatile building block in synthetic organic chemistry, featuring three key functional groups: a Boc-protected amine and two terminal ethyl esters. The inherent difference in the chemical lability of these groups allows for highly selective transformations. This document outlines validated protocols for: 1) The selective acidic deprotection of the tert-butyloxycarbonyl (Boc) group to yield the primary amine, 2) The selective basic hydrolysis of the diethyl esters to furnish the dicarboxylic acid, and 3) The complete, non-selective removal of all protecting groups. Each protocol is supported by mechanistic insights, comparative data, and step-by-step instructions to ensure reproducibility and success for researchers in academic and industrial settings.

Introduction and Strategic Overview

Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate is a valuable synthetic intermediate characterized by a central amine shielded by an acid-labile Boc group, flanked by two base-labile ethyl ester functionalities.[1][2] This structural arrangement embodies the principle of orthogonal protection, a cornerstone of modern multi-step synthesis. The ability to selectively unmask either the amine or the carboxylic acid functionalities allows for directed, stepwise elaboration of the molecular scaffold, making it a precursor for complex amino acids, lactams, and other pharmacologically relevant structures.

The core of its utility lies in the predictable and differential reactivity of its protecting groups:

• Boc Group: Stable under basic, nucleophilic, and hydrogenolytic conditions, but is efficiently cleaved under acidic conditions.[3][4]

• Ethyl Esters: Stable to the anhydrous acidic conditions typically used for Boc removal, but are readily hydrolyzed under aqueous basic conditions (saponification).[5][6]

This guide explains the causality behind the choice of reagents and conditions, providing a framework for rational protocol design.

Physicochemical & Safety Data

Before proceeding with any experimental work, it is crucial to be familiar with the properties of the starting material and to adhere to standard laboratory safety practices.

Property	Value
IUPAC Name	diethyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanedioate[1]
Molecular Formula	C₁₆H₂₉NO₆[1]
Molecular Weight	331.40 g/mol [1]
Appearance	Varies; typically an oil or low-melting solid
CAS Number	848242-87-5[7]

Safety Precautions:

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Handle all reagents, especially strong acids (TFA, HCl) and bases (LiOH, NaOH), inside a certified chemical fume hood.

• Consult the Safety Data Sheet (SDS) for all chemicals used in these protocols.

Chemoselective Modification Pathways

The strategic modification of the substrate hinges on exploiting the orthogonal nature of the Boc and ester groups. The chosen reaction conditions dictate which functional group is transformed, leading to three distinct products.

Caption: Possible selective and non-selective modification pathways.

Protocol 1: Selective N-Boc Deprotection

Objective: To synthesize diethyl 4-aminoheptanedioate hydrochloride or trifluoroacetate salt by selectively removing the Boc protecting group while preserving the ethyl esters.

Mechanistic Principle: The deprotection proceeds via an acid-catalyzed elimination mechanism. The carbamate oxygen is first protonated, weakening the tert-butyl-oxygen bond. This facilitates the departure of the stable tert-butyl cation, which is typically scavenged, and the subsequent decarboxylation of the resulting unstable carbamic acid to yield the free amine.[4]

Comparative Reagent Analysis

Reagent System	Solvent	Temperature	Advantages	Disadvantages
TFA (20-50%)	Dichloromethane (DCM)	0 °C to RT	Fast, efficient, volatile byproduct.	TFA is corrosive; may not be ideal for very acid-sensitive substrates.
4M HCl in Dioxane	Dioxane or Ethyl Acetate	0 °C to RT	Yields a crystalline HCl salt, easy to handle.	Dioxane is a peroxide-former; HCl is highly corrosive.
Acetyl Chloride	Methanol	0 °C to RT	Generates HCl in situ, milder conditions.[8]	Slower reaction times may be required.

Detailed Step-by-Step Protocol (TFA/DCM Method)

Caption: Experimental workflow for selective N-Boc deprotection.

• Reaction Setup: Dissolve diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.2 M in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Place the flask in an ice bath and cool the solution to 0 °C.

• Reagent Addition: Add trifluoroacetic acid (TFA, 5-10 equivalents) dropwise to the stirred solution. The addition of a cation scavenger like anisole or triethylsilane (1.1 equiv) is recommended to prevent potential alkylation of sensitive residues by the released tert-butyl cation.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

• Isolation: Add cold diethyl ether to the resulting oil to precipitate the amine trifluoroacetate salt.

• Purification: Collect the solid product by filtration, wash with additional cold diethyl ether, and dry under vacuum. The resulting salt is often used in the next step without further purification.

Protocol 2: Selective Di-Ester Hydrolysis

Objective: To synthesize 4-((tert-butoxycarbonyl)amino)heptanedioic acid by selectively hydrolyzing both ethyl esters while preserving the Boc-protected amine.

Mechanistic Principle: This transformation is a classic base-catalyzed saponification. A hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the ethoxide leaving group and forming the carboxylate salt. The Boc group is stable to these basic conditions due to the delocalization of the nitrogen lone pair into the carbamate carbonyl, reducing its nucleophilicity.[9]

Comparative Reagent Analysis

Reagent System	Solvent	Temperature	Advantages	Disadvantages
LiOH·H₂O	THF/H₂O (e.g., 3:1)	RT to 40 °C	Generally clean, high yields, easy work-up.	Reaction can be slow at room temperature.
NaOH	MeOH/H₂O or EtOH/H₂O	RT to 60 °C	Inexpensive, faster than LiOH at RT.	Higher risk of transesterification if reaction is not fully aqueous.
t-BuNH₂/LiBr	MeOH/H₂O	RT	A specialized system reported to be effective for ester hydrolysis in the presence of N-Boc groups.[5]	Requires specific reagents not as common as LiOH/NaOH.

Detailed Step-by-Step Protocol (LiOH Method)

Caption: Experimental workflow for selective ester hydrolysis.

• Reaction Setup: Dissolve diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate (1.0 equiv) in a mixture of tetrahydrofuran (THF) and water (e.g., a 3:1 or 2:1 v/v ratio).

• Reagent Addition: Add lithium hydroxide monohydrate (LiOH·H₂O, 2.5 equivalents) to the solution. Ensure sufficient base is present to hydrolyze both esters and neutralize the resulting carboxylic acids.

• Reaction Monitoring: Stir the mixture vigorously at room temperature for 4-16 hours. The reaction can be gently heated (e.g., to 40 °C) to increase the rate if necessary. Monitor for the disappearance of the starting material by TLC (the product will be significantly more polar and may remain at the baseline).

• Work-up - Quenching: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the THF.

• Work-up - Acidification: Cool the remaining aqueous solution in an ice bath and carefully acidify to pH 2-3 by adding 1M HCl (aq). The diacid product may precipitate at this stage.

• Isolation: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3x).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the 4-((tert-butoxycarbonyl)amino)heptanedioic acid, which can be purified further by crystallization if necessary.

Protocol 3: Complete Deprotection (Non-Selective)

Objective: To synthesize 4-aminoheptanedioic acid by removing both the Boc group and the ethyl esters.

Mechanistic Principle: This is achieved under harsh hydrolytic conditions. Strong aqueous acid (e.g., 6M HCl) and elevated temperatures provide the necessary energy to drive both the acid-catalyzed deprotection of the carbamate and the acid-catalyzed hydrolysis of the esters.[10]

Brief Protocol

• Setup: Suspend diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate (1.0 equiv) in 6M aqueous HCl.

• Reaction: Heat the mixture to reflux (approx. 100-110 °C) for 6-12 hours, until LC-MS analysis indicates complete conversion.

• Isolation: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove water and excess HCl.

• Purification: The resulting crude solid (the hydrochloride salt of the amino diacid) can be purified by recrystallization from a solvent system like ethanol/water.

References

• Yoganathan, S., & Miller, S. J. (2013). A one pot reaction of carbonylimidazolide in water with a nucleophile provides an efficient and general method for the preparation of urea, carbamates and thiocarbamates. Organic Letters, 15, 602-605. [Link]

• PubChem. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. National Center for Biotechnology Information. Retrieved January 5, 2026, from [Link]

• Bartoli, G., et al. (2006). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. The Journal of Organic Chemistry, 71(25), 9580-9583. [Link]

• Salvatore, R. N., Shin, S. I., Nagle, A. S., & Jung, K. W. (2001). A three component coupling of amines, carbon dioxide, and halides enables an efficient synthesis of carbamates. The Journal of Organic Chemistry, 66(3), 1035-1037. [Link]

• Wikipedia. (n.d.). Carbamate. Retrieved January 5, 2026, from [Link]

• Talele, T. T. (2016). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 59(19), 8712-8756. [Link]

• de Souza, R. O. M. A., & da Silva, F. C. (2021). Perspectives on the Synthesis of Organic Carbamates. ChemistrySelect, 6(30), 7583-7603. [Link]

• ResearchGate. (2024). Can amide and ethyl ester resist a N-Boc deprotection? Retrieved January 5, 2026, from [Link]

• Boumoud, B., et al. (2010). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Catalysis Communications, 11(8), 731-735. [Link]

• Appiah-padi, S., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Organic & Biomolecular Chemistry, 18(24), 4569-4574. [Link]

• Xi'an Kono Chem Co.,Ltd. (n.d.). t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Retrieved January 5, 2026, from [Link]

• Reddit. (2024). Why is boc stable to hydrolysis under basic conditions? r/OrganicChemistry. Retrieved January 5, 2026, from [Link]

• Beilstein Journal of Organic Chemistry. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Beilstein Journal of Organic Chemistry, 16, 1863-1868. [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 6. researchgate.net [researchgate.net]
• 7. t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate_848242-87-5_新研博美 [xinyanbm.com]
• 8. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. d-nb.info [d-nb.info]

Application Notes and Protocols for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in Advanced Peptide Synthesis

Introduction: Expanding the Chemical Diversity of Peptides

In the landscape of modern drug discovery and materials science, peptides have emerged as highly specific and potent therapeutic agents and functional biomaterials. The introduction of non-proteinogenic amino acids and synthetic building blocks into peptide chains is a powerful strategy to enhance their conformational stability, metabolic resistance, and binding affinity.[1] t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, a unique glutamic acid analog, offers a versatile scaffold for creating complex peptide architectures such as branched peptides, constrained macrocycles, and peptides with specialized linkers.[2][3]

This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the effective utilization of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in peptide synthesis. We will delve into its chemical properties, strategic application, and detailed protocols for its incorporation into peptide sequences, underpinned by the principles of orthogonal protection and solid-phase peptide synthesis (SPPS).

Physicochemical Properties

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a synthetically derived molecule featuring a central amine protected by a tert-butyloxycarbonyl (Boc) group and two flanking ethyl ester functionalities. This unique arrangement of protecting groups with different labilities is key to its utility in sophisticated peptide synthesis strategies.

Property	Value	Source
IUPAC Name	diethyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanedioate
CAS Number	848242-87-5	[2][4]
Molecular Formula	C16H29NO6	[4]
Molecular Weight	331.40 g/mol	[4]
Appearance	White to off-white powder or crystalline solid	Generic
Solubility	Soluble in common organic solvents (DMF, DCM, THF)	Inferred
Storage	-20°C	[4]

Strategic Considerations in Peptide Synthesis

The utility of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate lies in its trifunctional nature and the orthogonal properties of its protecting groups. The Boc group is acid-labile, readily removed by moderate acids like trifluoroacetic acid (TFA), while the ethyl esters are more robust and typically require basic conditions (saponification) for cleavage.[][6] This differential reactivity allows for selective manipulation of the molecule's functional groups during peptide synthesis.

Key Applications:

• Scaffold for Branched Peptides: The central Boc-protected amine can be deprotected to allow for the growth of a second peptide chain, creating a branched structure.

• Linker for Macrocyclization: The two ethyl esters can be hydrolyzed to carboxylic acids post-synthesis and used as anchor points for intramolecular cyclization with other residues in the peptide chain.[2][7][8][9]

• Introduction of a Flexible, Bifunctional Linker: The pentanedioate backbone can act as a flexible spacer between different peptide domains or for the attachment of reporter molecules or other chemical entities.

Protocol 1: Incorporation into a Peptide Sequence via Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual incorporation of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate into a growing peptide chain on a solid support using standard Boc chemistry.

Materials:

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

• Pre-loaded resin (e.g., Merrifield resin for a C-terminal acid, MBHA resin for a C-terminal amide)[4]

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Diisopropylethylamine (DIEA)

• Trifluoroacetic acid (TFA)

• Coupling reagents: e.g., N,N'-Dicyclohexylcarbodiimide (DCC) and 1-Hydroxybenzotriazole (HOBt), or Benzotriazole-1-yl-oxy-tris(dimethylamino)phosphonium hexafluorophosphate (BOP)[10][11]

• Washing solvents: Methanol (MeOH), Isopropanol (IPA)

• Kaiser test kit

Workflow Diagram:

Caption: Workflow for a single coupling cycle in Boc-SPPS.

Step-by-Step Procedure:

• Resin Swelling:

  • Place the desired amount of resin in a reaction vessel.

  • Add DCM to swell the resin for at least 30 minutes with gentle agitation.[4]

  • Drain the solvent.

• N-terminal Boc Deprotection of the Resin-Bound Peptide:

  • Add a solution of 50% TFA in DCM to the resin.

  • Agitate for 2 minutes, then drain.

  • Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.[4]

  • Drain the solution and wash the resin thoroughly with DCM (3x), IPA (1x), and DMF (3x) to remove residual acid.[4]

• Neutralization:

  • Add a solution of 5-10% DIEA in DMF to the resin and agitate for 5 minutes.

  • Drain and repeat the neutralization step.

  • Wash the resin with DMF (3x) and DCM (3x) to remove excess base.[12]

• Activation and Coupling of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate:

  • Note: The two ethyl esters are chemically equivalent. This protocol assumes the user wishes to hydrolyze one of them to a carboxylic acid for coupling. If the starting material is the di-ester, it must first be selectively mono-saponified. A more direct approach is to synthesize the mono-acid mono-ester version of the building block. This protocol will proceed assuming the mono-acid is available.

  • In a separate vial, dissolve 3 equivalents of the mono-acid of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate and 3 equivalents of HOBt in DMF.

  • Add this solution to the reaction vessel containing the neutralized resin.

  • Add 3 equivalents of DCC (or DIC) to the reaction vessel.[10]

  • Agitate the mixture at room temperature for 2-4 hours, or until a Kaiser test indicates the absence of free primary amines.

• Washing:

  • Drain the coupling solution.

  • Wash the resin thoroughly with DMF (3x), DCM (3x), and MeOH (3x) to remove excess reagents and byproducts.

• Capping (Optional):

  • To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and DIEA in DMF for 30 minutes.

  • Wash the resin as in step 5.

The peptide-resin is now ready for the next cycle of deprotection and coupling.

Protocol 2: Post-Synthesis Deprotection and Cleavage

The final step involves cleaving the peptide from the resin and removing the side-chain protecting groups. The ethyl esters on the incorporated building block will remain intact under standard TFA cleavage conditions.

Materials:

• Peptide-resin

• Cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane (TIS))

• Cold diethyl ether

• Centrifuge

• Lyophilizer

Cleavage Workflow Diagram:

Sources

• 1. benchchem.com [benchchem.com]
• 2. Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain – binding peptide macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. peptide.com [peptide.com]
• 11. luxembourg-bio.com [luxembourg-bio.com]
• 12. peptide.com [peptide.com]

Application Notes &amp; Protocols: t-Butyl 1,5-Di(ethoxycarbonyl)pentan-3-ylcarbamate in Drug Discovery

Abstract: This document provides a detailed technical guide on the application of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, a versatile synthetic building block, in the field of drug discovery. We will explore its utility in the synthesis of glutamate analogues, radiolabeled compounds for PET imaging, and other pharmacologically relevant scaffolds. The protocols herein are presented with in-depth scientific rationale to empower researchers in their synthetic campaigns.

Introduction: A Versatile Scaffold for Medicinal Chemistry

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, also known as diethyl 3-[(tert-butoxycarbonyl)amino]glutarate, is a highly functionalized molecule that has found significant utility as a precursor in the synthesis of complex molecular architectures. Its structure combines several key features that make it an attractive starting material for drug discovery programs:

• A Central Glutamate-like Core: The diethyl glutarate backbone mimics the structure of glutamic acid, making it an ideal starting point for the synthesis of glutamate receptor modulators and enzyme inhibitors that interact with glutamate-binding sites.

• Orthogonal Protecting Groups: The molecule features a Boc-protected amine and two ethyl esters. This protecting group strategy allows for selective deprotection and modification at different positions of the molecule. The Boc group is readily removed under acidic conditions, while the ethyl esters can be hydrolyzed under basic conditions, enabling precise control over the synthetic route.

• Chirality: While often used in its racemic form, the central carbon atom (C3) is a stereocenter, offering the potential for developing stereospecific ligands.

These attributes have led to its use in the development of therapeutic and diagnostic agents, particularly in the areas of neurology and oncology.

Application in the Synthesis of Glutamate Analogues for PET Imaging

One of the prominent applications of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is in the synthesis of radiolabeled glutamate analogues for Positron Emission Tomography (PET) imaging. Specifically, it has been instrumental in the development of tracers for the system xC- transporter, which is overexpressed in many types of cancer.

Synthesis of a Precursor for Radiolabeling

The synthesis of (S)-4-(3-[¹⁸F]fluoropropyl)-L-glutamate (¹⁸F-FSPG), a well-established PET tracer for system xC-, utilizes a derivative of our title compound. The overall workflow involves the functionalization of the glutarate backbone, followed by deprotection and introduction of the radiolabel.

The initial steps of the synthesis focus on creating a suitable precursor for the subsequent radiolabeling reaction. This involves the alkylation of the diethyl 3-[(tert-butoxycarbonyl)amino]glutarate. A common strategy is to deprotonate the carbon alpha to one of the ester groups using a strong base like lithium diisopropylamide (LDA) and then react the resulting enolate with an alkyl halide bearing a leaving group suitable for nucleophilic substitution by [¹⁸F]fluoride.

Experimental Protocol: Synthesis of a Radiolabeling Precursor

This protocol outlines the synthesis of a key intermediate for the preparation of ¹⁸F-FSPG, starting from diethyl 3-[(tert-butoxycarbonyl)amino]glutarate.

Step 1: Enolate Formation and Alkylation

• Dissolve diethyl 3-[(tert-butoxycarbonyl)amino]glutarate (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add lithium diisopropylamide (LDA) (2.0 M in THF/heptane/ethylbenzene, 1.1 eq) dropwise, maintaining the temperature at -78 °C. Stir for 30 minutes.

• Add 1-bromo-3-tosyloxypropane (1.2 eq) in anhydrous THF dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the alkylated product.

Step 2: Deprotection and Cyclization

• Dissolve the purified alkylated product in a suitable solvent (e.g., dichloromethane).

• Add trifluoroacetic acid (TFA) to remove the Boc protecting group.

• Stir at room temperature until TLC analysis indicates complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure.

• The resulting free amine can then be cyclized to form a lactam, which serves as the direct precursor for radiolabeling.

Diagram: Synthetic Workflow

Caption: Synthetic pathway from the starting material to the radiolabeling precursor.

Application in the Synthesis of NAALADase Inhibitors

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is also a valuable building block for the synthesis of inhibitors of N-acetylated-α-linked-acidic dipeptidase (NAALADase), also known as glutamate carboxypeptidase II. This enzyme is implicated in several neurological disorders, making its inhibitors potential therapeutic agents.

Rationale for Use

The core structure of the molecule provides a scaffold that can be elaborated to mimic the natural substrate of NAALADase, N-acetylaspartylglutamate (NAAG). By modifying the side chains and the terminal carboxylate groups, potent and selective inhibitors can be developed.

General Synthetic Strategy

A typical synthetic approach involves the following key transformations:

• Selective Hydrolysis: One of the ethyl esters is selectively hydrolyzed to the corresponding carboxylic acid.

• Amide Coupling: The resulting carboxylic acid is then coupled with another amino acid or a mimic thereof.

• Deprotection: The Boc group and the remaining ethyl ester are removed to yield the final inhibitor.

Quantitative Data Summary

Step	Reaction	Reagents	Typical Yield
1	Enolate Formation & Alkylation	LDA, 1-bromo-3-tosyloxypropane	60-70%
2	Boc Deprotection	Trifluoroacetic Acid (TFA)	>95%
3	Selective Ester Hydrolysis	LiOH (1 eq)	75-85%
4	Amide Coupling	HATU, DIPEA	80-90%

Diagram: Logical Relationship in Inhibitor Design

Caption: Logical flow from the starting scaffold to the final NAALADase inhibitor.

Conclusion

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a versatile and valuable building block in drug discovery. Its inherent structural features, including a glutamate-like core and orthogonal protecting groups, make it an ideal starting material for the synthesis of a variety of biologically active molecules. The applications presented here, in the synthesis of PET imaging agents and NAALADase inhibitors, highlight its potential in addressing unmet medical needs in oncology and neurology. The provided protocols and synthetic strategies offer a solid foundation for researchers to incorporate this compound into their own drug discovery programs.

References

• PubChem. (n.d.). Diethyl 3-((tert-butoxycarbonyl)amino)pentanedioate. National Center for Biotechnology Information. Retrieved from [Link]

• Molbase. (n.d.). DIETHYL 3-((TERT-BUTOXYCARBONYL)AMINO)PENTANEDIOATE CAS 83302-37-2. Retrieved from [Link]

• LookChem. (n.d.). 83302-37-2 DIETHYL 3-((TERT-BUTOXYCARBONYL)AMINO)PENTANEDIOATE. Retrieved from [Link]

purification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate derivatives

An Application Guide to the Purification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate Derivatives

Authored by: Gemini, Senior Application Scientist

Publication Date: January 5, 2026

Abstract

This technical note provides a comprehensive guide for researchers, scientists, and drug development professionals on the purification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate and its derivatives. These compounds, characterized by a central t-butoxycarbonyl (Boc)-protected amine flanked by two ethyl ester functionalities, are valuable intermediates in pharmaceutical synthesis.[1][2] Achieving high purity is critical for the success of subsequent synthetic steps and the quality of the final active pharmaceutical ingredient (API).[3] This guide details a strategic approach to purification, covering initial aqueous work-up, flash column chromatography, and recrystallization. It emphasizes the rationale behind procedural choices, offers detailed step-by-step protocols, and provides a troubleshooting guide to address common challenges.

Introduction: The Importance of Purity

The carbamate group is a cornerstone in medicinal chemistry, valued for its chemical stability and its role as a peptide bond surrogate, which can enhance cell membrane permeability.[4] The specific structure of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, with its acid-labile Boc group and dual ester moieties, makes it a versatile building block.[1] However, the presence of these functional groups also presents specific challenges during purification. Impurities such as unreacted starting materials, reaction by-products, or degradation products can interfere with downstream reactions, complicate analysis, and compromise the safety and efficacy of the final drug product. Therefore, robust and reliable purification protocols are not just recommended; they are essential.

Characterization of the Target Molecule and Common Impurities

A successful purification strategy begins with understanding the physicochemical properties of the target molecule and anticipating potential impurities.

Target Molecule Properties:

• Functional Groups: One Boc-protected secondary amine, two ethyl esters.

• Polarity: Moderately polar, generally soluble in common organic solvents like ethyl acetate, dichloromethane, and acetone. Sparingly soluble in non-polar solvents like hexanes.

• Stability: The Boc group is highly sensitive to acidic conditions. The ester groups are susceptible to hydrolysis under strongly basic conditions.[5][6] Carbamates can also be thermally sensitive.[5]

Common Impurities from Synthesis:

• Unreacted Starting Materials: The parent amine (basic) and the diethyl ester starting material (neutral).

• Catalysts: Acidic or basic catalysts used in the synthesis.

• Side-Products: Molecules arising from unintended reaction pathways.

• Degradation Products:

  • De-Boc Compound: The free amine resulting from the cleavage of the Boc group.

  • Hydrolyzed Esters: The corresponding carboxylic acid(s) from ester hydrolysis.

A Strategic Approach to Purification

A multi-step approach is typically required to achieve high purity (>98%). The general workflow involves an initial extractive work-up to remove bulk, highly polar, or ionic impurities, followed by a high-resolution technique like column chromatography. For solid compounds, recrystallization can be an excellent final polishing step.

Caption: General purification workflow for carbamate derivatives.

Detailed Experimental Protocols

Protocol 1: Aqueous Work-up and Liquid-Liquid Extraction

Rationale: This protocol uses the principles of liquid-liquid extraction to separate the neutral organic product from acidic, basic, and water-soluble impurities.[7][8] A series of washes with aqueous solutions of different pH selectively ionizes and removes these impurities into the aqueous phase.

Procedure:

• Transfer the crude reaction mixture into a separatory funnel of appropriate size. If the reaction solvent is miscible with water (e.g., THF, acetone), dilute the mixture with a water-immiscible organic solvent such as ethyl acetate or dichloromethane.

• Acidic Wash: To remove basic impurities (e.g., unreacted amines), add a 1M aqueous HCl solution (approximately half the volume of the organic layer). Stopper the funnel, invert, and vent. Shake vigorously for 30-60 seconds, venting periodically to release pressure.[5][8] Allow the layers to separate completely. Drain and discard the lower aqueous layer.

• Basic Wash: To remove acidic impurities (e.g., catalysts, hydrolyzed esters), add a saturated aqueous sodium bicarbonate (NaHCO₃) solution.[5] Repeat the shaking and separation procedure as described in step 2. Caution: CO₂ gas will be evolved; vent frequently.

• Neutral Wash: To remove residual water and dissolved salts, wash the organic layer with brine (saturated aqueous NaCl solution).[5]

• Drying: Drain the organic layer into an Erlenmeyer flask. Add a suitable amount of an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), and swirl. The organic solution is dry when the drying agent no longer clumps together.

• Concentration: Filter the solution to remove the drying agent. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude, washed product.

Protocol 2: Flash Column Chromatography

Rationale: This is a powerful technique for separating compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase.[6] It is highly effective for separating the target carbamate from neutral impurities of different polarities.

Procedure:

• Solvent System Selection:

  • Using thin-layer chromatography (TLC), identify a mobile phase (eluent) that provides a retention factor (Rf) of 0.2-0.4 for the target compound. A common starting point for this class of molecules is a mixture of hexanes and ethyl acetate.

  • The Rf is calculated as: Distance traveled by spot / Distance traveled by solvent front.

• Column Preparation:

  • Select a column of appropriate size (a general rule is to use 40-100g of silica gel for every 1g of crude material).

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column.

  • Allow the silica to pack under gravity or with light pressure, ensuring there are no air bubbles or cracks.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a strong solvent (e.g., dichloromethane). Add a small amount of silica gel (2-3 times the weight of the crude product) and concentrate the mixture to a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[9]

  • Wet Loading: Dissolve the crude product in the smallest possible volume of the eluent and carefully pipette it onto the top of the column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column and apply pressure (using a pump or inert gas) to begin elution.

  • Collect fractions in test tubes or vials. The flow rate should be adjusted to allow for proper separation.

• Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Parameter	Typical Value / System	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for moderately polar organic compounds.
Mobile Phase	Hexane / Ethyl Acetate Gradient	Start with a low polarity mixture (e.g., 9:1 Hex/EtOAc) and gradually increase the polarity (e.g., to 7:3 Hex/EtOAc) to elute compounds of increasing polarity.
Target Rf (TLC)	0.2 - 0.4	Provides optimal separation on the column. An Rf that is too high leads to poor separation; too low leads to long elution times and band broadening.
Sample Load	1-5% of silica weight	Overloading the column leads to poor separation and co-elution of impurities.[9]

Protocol 3: Recrystallization

Rationale: This technique purifies solid compounds by leveraging differences in solubility between the desired compound and impurities in a given solvent at different temperatures.[5] It is an excellent final step for achieving high crystalline purity.

Procedure:

• Solvent Selection: The ideal solvent should dissolve the compound completely at its boiling point but very poorly at low temperatures (e.g., 0-4 °C).[5] Impurities should either be insoluble at high temperatures or remain soluble at low temperatures.[5] Test small batches in various solvents (e.g., ethanol, isopropanol, ethyl acetate/hexane mixture) to find the best system.

• Dissolution: Place the solid to be purified in a flask and add the minimum amount of the chosen solvent. Heat the mixture to boiling with stirring until the solid is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation. Slow cooling is crucial for forming large, pure crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected crystals with a small amount of ice-cold solvent to remove any adhering impurities. Dry the crystals under high vacuum to remove all residual solvent.

Purity Assessment and Quality Control

After purification, it is imperative to confirm the identity and assess the purity of the final product.

Caption: Key methods for purity and identity verification.

• High-Performance Liquid Chromatography (HPLC): The gold standard for determining the quantitative purity of a compound.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the molecular structure and ensuring the absence of proton- or carbon-containing impurities.[3]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.[3]

Troubleshooting Guide

Problem	Likely Cause(s)	Recommended Solution(s)
Low Recovery After Chromatography	1. Compound is highly retained on silica (too polar).2. Compound is very soluble in the mobile phase (too non-polar).3. Decomposition on acidic silica gel.	1. Increase eluent polarity; consider adding a small % of methanol.2. Decrease eluent polarity.3. Use a different stationary phase (e.g., neutral alumina) or pre-treat silica with a base like triethylamine.
Product Degradation During Work-up	1. Boc group cleavage due to strong/prolonged acid wash.2. Ester hydrolysis due to strong base wash.3. General thermal degradation.	1. Use a milder acid (e.g., dilute citric acid) or reduce contact time.2. Use a mild base (saturated NaHCO₃) and avoid strong bases like NaOH.3. Perform extractions and other steps at lower temperatures (e.g., in an ice bath).[5]
Oily Product Instead of Expected Solid	1. Presence of residual solvent.2. Product is amorphous or an oil at room temperature.3. Presence of impurities depressing the melting point.	1. Dry under high vacuum for an extended period.2. Attempt to induce crystallization by trituration with a non-polar solvent (e.g., hexanes or pentane).[10]3. Re-purify the material using chromatography.
No Crystals Form During Recrystallization	1. Solution is not supersaturated (too much solvent used).2. Incorrect solvent system.3. Slow nucleation.	1. Slowly evaporate some of the solvent to increase concentration.2. Re-evaluate and test different solvent systems.3. Scratch the inside of the flask with a glass rod at the solution's surface or add a seed crystal.

References

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Purification of Carboxylic Acid Ethyl Esters. BenchChem.

• ResearchGate. (n.d.). Methyl carbamate purification by extraction and recrystallization. ResearchGate. [Link]

• Yang, J. W., Pan, S. C., & List, B. (n.d.). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Quality Control and Analytical Methods for tert-Butyl Carbamate Intermediates in Pharmaceutical Manufacturing. NINGBO INNO PHARMCHEM CO.,LTD.

• Wikipedia. (n.d.). Liquid–liquid extraction. Wikipedia. [Link]

• BenchChem. (2025).

• Chemistry LibreTexts. (2021). 2.3: LIQUID-LIQUID EXTRACTION. Chemistry LibreTexts. [Link]

• PubChem. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. National Center for Biotechnology Information. [Link]

• Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940. [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Quantification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Introduction

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a chemical intermediate whose purity and concentration are critical in various research and development applications, particularly in pharmaceutical synthesis. The molecule possesses a tert-butoxycarbonyl (Boc) protecting group, a secondary amine, and two ethyl ester functionalities.[1][2] Accurate and precise quantification is paramount for ensuring reaction efficiency, controlling stoichiometry, and guaranteeing the quality of subsequent products. This document provides detailed analytical methods for the quantification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, designed for researchers, scientists, and drug development professionals. The protocols are grounded in established chromatographic principles and adhere to rigorous validation standards to ensure data integrity.[3][4]

Physicochemical Properties of the Analyte

A foundational understanding of the analyte's properties is crucial for analytical method development.

Property	Value	Source
Molecular Formula	C₁₆H₂₉NO₆	[1]
Molecular Weight	331.40 g/mol	[1]
Structure	Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate	[1]
Key Features	Boc-protected amine, two ethyl esters	[2]
Solubility	Expected to be soluble in common organic solvents like acetonitrile, methanol, and dichloromethane.	Inferred from structure

The presence of the Boc group makes the molecule susceptible to cleavage under strong acidic conditions and thermal stress. This lability is a key consideration in the selection and optimization of analytical techniques.

Recommended Analytical Technique 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust, reliable, and widely accessible technique for the routine quantification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Given that the carbamate and ester functional groups provide some UV absorbance, this method is suitable for purity assessment and quantification in relatively clean sample matrices.[5]

Causality Behind Experimental Choices

• Reverse-Phase Chromatography: The analyte is a moderately polar organic molecule, making it well-suited for reverse-phase chromatography, where it will be retained on a nonpolar stationary phase and eluted with a polar mobile phase. A C18 column is the standard choice for this type of analysis due to its versatility and robustness.[6][7][8]

• Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile is used to ensure adequate retention and sharp peak shapes. The addition of a small amount of an acid, such as trifluoroacetic acid (TFA), can improve peak symmetry by minimizing interactions with residual silanols on the stationary phase. However, formic acid is often preferred for LC-MS compatibility and to reduce the risk of Boc-group cleavage that stronger acids like TFA might induce, even at low concentrations.[9]

• UV Detection: The carbamate functional group provides UV absorbance, typically around 210-230 nm. Detection at a low wavelength ensures higher sensitivity, although it may also pick up more interference if the sample matrix is complex.

Experimental Protocol: HPLC-UV

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column thermostat

• UV-Vis or Photodiode Array (PDA) detector

Chromatographic Conditions:

Parameter	Recommended Condition	Justification
Column	C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size)	Provides good resolution and efficiency for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase improves peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency.
Gradient	0-2 min: 50% B; 2-15 min: 50% to 95% B; 15-18 min: 95% B; 18-18.1 min: 95% to 50% B; 18.1-22 min: 50% B	A gradient elution is necessary to elute the analyte with a good peak shape and to clean the column of any less polar impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Detection	215 nm	Provides a good balance of sensitivity for the carbamate chromophore while minimizing noise.
Injection Volume	10 µL	A typical injection volume for standard HPLC analysis.

Sample Preparation:

• Accurately weigh approximately 10 mg of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

• Dissolve in a 1:1 mixture of acetonitrile and water to a final concentration of 1 mg/mL to create a stock solution.

• Prepare a series of calibration standards by serial dilution of the stock solution into the mobile phase starting composition (50:50 Water:Acetonitrile with 0.1% Formic Acid). A typical range would be 1 µg/mL to 100 µg/mL.

• For unknown samples, dissolve and dilute them in the same diluent to fall within the calibration range.

Visualization of HPLC-UV Workflow

Caption: Workflow for HPLC-UV quantification.

Recommended Analytical Technique 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For higher sensitivity and selectivity, especially in complex matrices, LC-MS/MS is the preferred method. This technique combines the separation power of HPLC with the mass analysis capabilities of a tandem mass spectrometer, allowing for highly specific and sensitive quantification.

Causality Behind Experimental Choices

• Electrospray Ionization (ESI): ESI is a soft ionization technique suitable for polar and thermally labile molecules like carbamates, minimizing in-source fragmentation.[9] Positive ionization mode is chosen because the amine group can be readily protonated to form [M+H]⁺ ions.

• Tandem Mass Spectrometry (MS/MS): By selecting a specific precursor ion (the protonated molecule) and monitoring characteristic product ions formed through collision-induced dissociation (CID), we can achieve exceptional selectivity and reduce chemical noise. This is known as Multiple Reaction Monitoring (MRM).

• Fragmentation of Boc-protected Amines: Boc-protected compounds are known to undergo characteristic fragmentation in the mass spectrometer. Common losses include the loss of isobutylene (56 Da) and the entire Boc group (100 Da).[10][11] These predictable fragmentation patterns are ideal for developing a sensitive and specific MRM method.

Experimental Protocol: LC-MS/MS

Instrumentation:

• UHPLC or HPLC system

• Tandem quadrupole mass spectrometer with an ESI source

Liquid Chromatography Conditions:

Parameter	Recommended Condition	Justification
Column	C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)	Smaller column dimensions and particle size are suitable for the lower flow rates used in LC-MS and provide high efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a volatile buffer, making it ideal for MS applications.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Volatile organic solvent compatible with MS.
Gradient	0-0.5 min: 10% B; 0.5-4 min: 10% to 98% B; 4-5 min: 98% B; 5-5.1 min: 98% to 10% B; 5.1-6 min: 10% B	A faster gradient can be used with UHPLC systems to increase throughput.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Higher temperature can improve peak shape and reduce viscosity.
Injection Volume	5 µL	Smaller injection volume is typical for sensitive LC-MS analysis.

Mass Spectrometry Conditions:

Parameter	Recommended Setting	Justification
Ionization Mode	Electrospray Ionization (ESI), Positive	The amine functionality is readily protonated.
Precursor Ion (Q1)	m/z 332.2 [M+H]⁺	The protonated molecular ion of the analyte (C₁₆H₂₉NO₆, MW=331.4).
Product Ions (Q3)	m/z 276.2 ([M+H-C₄H₈]⁺) and m/z 232.1 ([M+H-Boc]⁺)	Characteristic losses of isobutylene (56 Da) and the Boc group (100 Da). The more intense ion should be used for quantification and the other for confirmation.
Collision Energy	To be optimized (start at 15-25 eV)	The energy required to induce fragmentation must be determined empirically for the specific instrument.
Dwell Time	100 ms	A sufficient time to acquire enough data points across the chromatographic peak.

Sample Preparation: The sample preparation follows the same principles as for HPLC-UV, but lower concentrations will be required due to the higher sensitivity of the LC-MS/MS technique. A typical calibration range would be 0.1 ng/mL to 100 ng/mL.

Visualization of LC-MS/MS Workflow

Caption: Workflow for LC-MS/MS quantification.

Method Validation: A Self-Validating System

To ensure that the chosen analytical method is fit for its intended purpose, a thorough validation must be performed. The following parameters should be assessed according to the International Council for Harmonisation (ICH) Q2(R1) guideline and FDA guidance.[3][4][12][13][14][15]

Validation Parameters and Acceptance Criteria

Parameter	Purpose	Acceptance Criteria
Specificity	To demonstrate that the signal is unequivocally from the analyte of interest, free from interference from diluents, impurities, or degradation products.	Peak purity analysis (for HPLC-UV), no interfering peaks at the retention time of the analyte in blank samples. For LC-MS/MS, the ion ratio between quantifier and qualifier ions should be consistent.
Linearity	To demonstrate a proportional relationship between the analytical signal and the concentration of the analyte over a defined range.	A minimum of 5 concentration levels. The correlation coefficient (r²) should be ≥ 0.995.
Range	The interval between the upper and lower concentration levels for which the method has been demonstrated to be precise, accurate, and linear.	Defined by the linearity study.
Accuracy	The closeness of the measured value to the true value.	Assessed by analyzing samples with known concentrations (e.g., spiked blanks) at a minimum of 3 levels (low, medium, high). The mean recovery should be within 85-115% for drug substance analysis.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Assessed at two levels: Repeatability (intra-day precision) and Intermediate Precision (inter-day and inter-analyst). The relative standard deviation (RSD) should be ≤ 15%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Typically determined based on a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Typically determined based on a signal-to-noise ratio of 10:1, with demonstrated accuracy and precision.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	Varies in parameters like mobile phase composition (±2%), column temperature (±5°C), and flow rate (±10%). Results should remain within the acceptance criteria for accuracy and precision.

Logical Relationship for Method Validation

Caption: Interrelationship of method validation parameters.

Conclusion

This application note provides comprehensive, detailed protocols for the quantification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate using HPLC-UV and LC-MS/MS. The HPLC-UV method is presented as a reliable workhorse for routine analysis, while the LC-MS/MS method offers superior sensitivity and selectivity for more demanding applications. The causality behind the selection of specific parameters has been explained to provide a deeper understanding of the method development process. By following the outlined protocols and adhering to the principles of method validation described, researchers can generate accurate, precise, and reliable quantitative data, ensuring the quality and integrity of their work in research and drug development.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 77078461, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. [Link]

• Sutresno, et al. (2016). Determination of carbamate insecticide in soil by SPE reversed-phase high-performance liquid chromatography (RP-HPLC). ResearchGate. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]

• Altabrisa Group. (2024). 3 Key Regulatory Guidelines for Method Validation. [Link]

• Reddy, P. N., et al. (2007). Positive and negative ion electrospray tandem mass spectrometry (ESI MS/MS) of Boc-protected peptides containing repeats of L-Ala-gamma4Caa/gamma4Caa-L-Ala. Journal of the American Society for Mass Spectrometry, 18(4), 651–662. [Link]

• Thomson, J. F. (1977). Reverse-phase liquid chromatographic behavior of some carbamate and urea pesticides. Journal of Agricultural and Food Chemistry, 25(4), 940–941. [Link]

• Srinivas, R., et al. (2010). Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 24(13), 1888–1898. [Link]

• U.S. Environmental Protection Agency. (2007). Method 8318A: N-Methylcarbamates by High Performance Liquid Chromatography (HPLC). [Link]

• Journal of Chinese Mass Spectrometry Society. (2025). Proposed fragmentation pathways of t-Boc substituted drug precursors under ESI-CID mode. [Link]

• Thörne, J., et al. (2016). Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study. Analytical and Bioanalytical Chemistry, 408(12), 3219–3228. [Link]

• ResearchGate. (2021). How can I avoid the Boc-cleavage during Mass Analysis?. [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. hhs.gov [hhs.gov]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. fda.gov [fda.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Proposed fragmentation pathways of t-Boc substituted drug precursors under ESI-CID mode [zpxb.xml-journal.net]
• 12. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 13. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 14. starodub.nl [starodub.nl]
• 15. altabrisagroup.com [altabrisagroup.com]

Scale-Up Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate: An Application Note and Protocol

Introduction

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, a key building block in the synthesis of various pharmaceutical intermediates and complex organic molecules, is a bifunctional molecule featuring a protected amine and two ester moieties.[1] The presence of the tert-butoxycarbonyl (Boc) protecting group allows for selective chemical transformations at other positions of the molecule, making it a valuable synthon in multi-step synthetic routes.[2] This application note provides a comprehensive guide for the scale-up synthesis of this compound, detailing a robust two-step process commencing from a readily available starting material. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on scalability, safety, and scientific integrity.

The synthetic strategy involves an initial reductive amination of diethyl 3-oxopentanedioate to yield the corresponding primary amine, diethyl 3-aminopentanedioate. This intermediate is subsequently protected with a Boc group to afford the final product. This approach is advantageous for its efficiency and the use of well-established, scalable chemical transformations.

Synthetic Strategy and Mechanistic Overview

The overall synthesis is a two-step process, as illustrated below. The first step is a catalytic reductive amination, a cornerstone of industrial amine synthesis. The second step is the well-established and highly efficient Boc protection of a primary amine.

Figure 1: Overall synthetic scheme for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Step 1: Reductive Amination of Diethyl 3-oxopentanedioate

Reductive amination is a powerful method for the formation of amines from carbonyl compounds. In this synthesis, the ketone group of diethyl 3-oxopentanedioate reacts with ammonia to form an intermediate imine, which is then reduced in situ to the corresponding primary amine. For large-scale production, catalytic hydrogenation is the preferred method for the reduction step due to its efficiency and atom economy.[3] Raney® Nickel is a widely used catalyst for this transformation due to its high activity and relatively low cost.[4][5][6][7][8] The reaction is typically carried out under a hydrogen atmosphere at elevated pressure and temperature.

Step 2: Boc Protection of Diethyl 3-aminopentanedioate

The protection of amines with a tert-butoxycarbonyl (Boc) group is a fundamental transformation in organic synthesis.[9] The reaction proceeds via the nucleophilic attack of the primary amine on di-tert-butyl dicarbonate (Boc anhydride). The presence of a base is typically required to neutralize the acidic proton of the amine and facilitate the reaction.[10] This protection is robust under a wide range of conditions but can be readily removed under acidic conditions, making it an ideal protecting group for multi-step syntheses.[1]

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier
Diethyl 3-oxopentanedioate	≥97%	Commercially Available
Ammonia	Anhydrous	Commercially Available
Hydrogen	High Purity	Commercially Available
Raney® Nickel	Slurry in water	Commercially Available
Ethanol	Anhydrous	Commercially Available
Di-tert-butyl dicarbonate ((Boc)₂O)	≥98%	Commercially Available
Triethylamine (Et₃N)	≥99%	Commercially Available
Dichloromethane (DCM)	ACS Grade	Commercially Available
Sodium Sulfate (Na₂SO₄)	Anhydrous	Commercially Available
Celite®	-	Commercially Available

Safety Precautions

• Raney® Nickel: Highly flammable when dry and pyrophoric. Handle as a slurry in water. Ensure the catalyst is always kept wet.

• Hydrogen Gas: Highly flammable and explosive. Use in a well-ventilated area with appropriate safety measures for handling flammable gases.

• Di-tert-butyl dicarbonate: Irritant and sensitizer. Avoid inhalation and contact with skin and eyes.

• Ammonia: Corrosive and toxic. Handle in a well-ventilated fume hood.

• Diethyl 3-oxopentanedioate: Irritating to eyes, respiratory system, and skin.[11][12][13]

• All reactions should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Part 1: Scale-Up Synthesis of Diethyl 3-aminopentanedioate

This protocol describes the reductive amination of diethyl 3-oxopentanedioate on a multi-gram scale.

Protocol

Figure 2: Workflow for the reductive amination of diethyl 3-oxopentanedioate.

Step-by-Step Procedure:

• Reactor Preparation: In a suitable high-pressure autoclave, charge diethyl 3-oxopentanedioate (1.0 eq), ethanol as the solvent, and a slurry of Raney® Nickel (5-10% w/w of the ketoester).

• Inerting and Hydrogenation Setup: Seal the autoclave and purge the system with nitrogen gas three times, followed by three purges with hydrogen gas.

• Ammonia Addition: Introduce anhydrous ammonia into the autoclave to a pressure of 2-5 bar.

• Reaction Conditions: Pressurize the autoclave with hydrogen gas to 50-100 bar. Begin stirring and heat the reaction mixture to 80-100 °C.

• Reaction Monitoring: Monitor the progress of the reaction by taking samples periodically and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Work-up: Cool the reactor to room temperature and carefully vent the excess hydrogen and ammonia. Purge the reactor with nitrogen.

• Catalyst Removal: Carefully filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Caution: Do not allow the Raney® Nickel to dry, as it is pyrophoric. Keep the filter cake wet with ethanol or water.

• Isolation: Concentrate the filtrate under reduced pressure to obtain crude diethyl 3-aminopentanedioate, which can be used in the next step without further purification. If necessary, the product can be purified by vacuum distillation.

Part 2: Scale-Up Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

This protocol details the Boc protection of the synthesized diethyl 3-aminopentanedioate.

Protocol

Figure 3: Workflow for the Boc protection of diethyl 3-aminopentanedioate.

Step-by-Step Procedure:

• Reaction Setup: In a reactor equipped with a mechanical stirrer, thermometer, and an addition funnel, dissolve the crude diethyl 3-aminopentanedioate (1.0 eq) and triethylamine (1.1-1.5 eq) in dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Dissolve di-tert-butyl dicarbonate ((Boc)₂O, 1.05-1.2 eq) in DCM and add it dropwise to the cooled amine solution over a period of 1-2 hours, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Reaction Monitoring: Monitor the reaction by TLC until the starting amine is no longer detectable.

• Work-up: Quench the reaction by adding water. Separate the organic layer. Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate can be purified by crystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel.

Quantitative Data Summary

Step	Starting Material	Reagents	Solvent	Temperature	Time	Expected Yield
1	Diethyl 3-oxopentanedioate	H₂, NH₃, Raney® Ni	Ethanol	80-100 °C	12-24 h	70-85%
2	Diethyl 3-aminopentanedioate	(Boc)₂O, Et₃N	Dichloromethane	0 °C to RT	12-18 h	85-95%

Conclusion

This application note provides a detailed and scalable two-step synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. The described protocols utilize well-established and robust chemical transformations, making them suitable for implementation in both research and industrial settings. Adherence to the outlined safety precautions is paramount for the successful and safe execution of this synthesis. The provided workflows and quantitative data serve as a valuable resource for scientists and professionals engaged in the synthesis of complex organic molecules.

References

• Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. Org. Process Res. Dev.2021, 25 (1), 12-20.
• A Facile One-Pot Synthesis of Chiral β-Amino Esters. Synlett2005, (19), 2991-2994.
• Highly Functionalized 1,2–Diamino Compounds through Reductive Amination of Amino Acid-Derived β–Keto Esters. PLoS One. 2013; 8(1): e53231.

• Intermolecular reductive amination of amino acid- derived b... - ResearchGate. [Link]

• PubChem. Diethyl 3-aminopentanedioate hydrochloride. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• SciSpace. Top 12 papers published in the topic of Raney nickel in 2021. [Link]

• Google Patents.

• Doron Scientific. Diethyl 3-aminopentanedioate hydrochloride. [Link]

• PubMed. Evolution of titanium(IV) alkoxides and raney nickel for asymmetric reductive amination of prochiral aliphatic ketones. [Link]

• ResearchGate. Large-scale reductive amination and synthesis applications. [Link]

• Shaanxi Xin yan Bomei Biotechnology Co., Ltd. t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. [Link]

• National Institutes of Health. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• ResearchGate. Raney Nickel-Catalyzed Reductive N-methylation of Amines with Paraformaldehyde: Theoretical and Experimental Study. [Link]

• ResearchGate. Large Scale Deprotection of a tert -Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone. [Link]

• ResearchGate. Impact of Tert -Butyl Alcohol on Crystallization Kinetics of Gemcitabine Hydrochloride in Frozen Aqueous Solutions. [Link]

• Organic Syntheses. Mild Conversion of Tertiary Amides to Aldehydes Using Cp2Zr(H)Cl (Schwartz's Reagent). [Link]

• PubMed. Impact of tert-butyl alcohol on crystallization kinetics of gemcitabine hydrochloride in frozen aqueous solutions. [Link]

• Semantic Scholar. Raney nickel. [Link]

• ResearchGate. Synthesis of labeled derivatives starting from diethyl... [Link]

• Crossref. Transformations of Diethyl 2-[(Dimethylamino)methylene]-3-oxopentanedioate. A Simple Synthesis of Substituted 2-Amino-5-oxo-5,6-dihydropyrido[4,3-d]pyrimidine-8-carboxylates. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Mastering Chemical Synthesis: The Precision Offered by Boc-Protected Amine Functionality. [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. nbinno.com [nbinno.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. scispace.com [scispace.com]
• 5. US3187047A - Reductive amination of ketones - Google Patents [patents.google.com]
• 6. Evolution of titanium(IV) alkoxides and raney nickel for asymmetric reductive amination of prochiral aliphatic ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Raney nickel | 3128 Publications | 26052 Citations | Top Authors | Related Topics [scispace.com]
• 9. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 10. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. fishersci.com [fishersci.com]
• 13. chemicalbook.com [chemicalbook.com]

Technical Notes & Optimization

common side reactions with t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Welcome to the technical support guide for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. This document is designed for researchers, medicinal chemists, and drug development professionals who are utilizing this versatile building block. As a branched molecule with a Boc-protected secondary amine and two terminal ethyl esters, it serves as a valuable intermediate, often in the synthesis of glutamate analogs or other complex molecular scaffolds[1][2]. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate common challenges and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most probable synthetic route for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate?

While specific literature for this exact compound is sparse, a highly plausible and common approach is a conjugate (Michael) addition of an amine to a glutaconic acid diester, followed by protection of the resulting secondary amine.

• Step 1: Michael Addition: Diethylamine reacts with diethyl glutaconate. This reaction establishes the core carbon-nitrogen backbone of the molecule.

• Step 2: Boc Protection: The resulting secondary amine, diethyl 4-aminoheptanedioate, is then protected using di-tert-butyl dicarbonate (Boc₂O) under basic conditions to yield the final product.

This two-step process is a standard and reliable method for synthesizing β-amino acid derivatives.

Q2: What are the primary challenges in purifying this compound?

The main purification challenges stem from its structure:

• Polarity: The presence of two ester groups and a carbamate makes the molecule moderately polar. It is generally not volatile.

• Stability: The ethyl esters are susceptible to hydrolysis under strongly acidic or basic conditions. The Boc group is labile to strong acids[3].

• Byproducts: Unreacted starting materials or side-products from the Boc protection step (e.g., urea-type impurities) can co-elute during chromatography if conditions are not optimized.

Flash column chromatography on silica gel is the most effective method for purification. A gradient elution system, typically with ethyl acetate in hexanes, is recommended.

Q3: How should I store this compound to ensure its stability?

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. Long-term storage at refrigerated temperatures (2-8 °C) is recommended to minimize potential hydrolysis of the ester groups, especially if any residual moisture is present. It is stable under a range of neutral and mildly basic conditions[1].

Q4: Which analytical techniques are best for confirming the structure and purity?

• ¹H and ¹³C NMR: This is the most definitive method for structural confirmation. Key signals to look for include the characteristic singlet for the t-butyl group (~1.4 ppm), triplets and quartets for the two ethyl ester groups, and signals for the aliphatic backbone protons.

• Mass Spectrometry (MS): Electrospray ionization (ESI) is ideal for confirming the molecular weight (Exact Mass: 331.20 Da)[4]. Common adducts to look for are [M+H]⁺, [M+Na]⁺, and [M+K]⁺.

• LC-MS: This is the best technique for assessing purity and identifying any potential impurities by their mass-to-charge ratio.

Troubleshooting Guide: Synthesis & Reactions

This section addresses specific issues that may arise during the synthesis and subsequent use of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Problem 1: Low or No Yield During Synthesis

Q: My synthesis yield is consistently low. What are the likely causes and how can I fix them?

A: Low yield can typically be traced to either the Michael addition or the Boc protection step. Let's break down the possibilities.

• Cause A: Inefficient Michael Addition. The conjugate addition of the amine to the diethyl glutaconate may be incomplete.

  • Solution: This reaction is often run neat or in a polar aprotic solvent like THF or ethanol. Ensure the reaction is stirred adequately and monitored by TLC or LC-MS until the starting material is consumed. Gentle heating may be required, but monitor for side reactions.

• Cause B: Side Reactions During Boc Protection. The protection step can be inefficient if conditions are not optimal.

  • Solution 1 (Anhydrous Conditions): Moisture can hydrolyze Boc₂O. Ensure you are using anhydrous solvents and dried glassware to prevent this competitive reaction[5].

  • Solution 2 (Base Selection): A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is crucial to scavenge the acid produced without competing with the amine substrate[5].

  • Solution 3 (Stoichiometry): Use a slight excess (1.1-1.2 equivalents) of Boc₂O to ensure complete conversion of the amine. Using a large excess can lead to difficulties in purification.

• Cause C: Product Loss During Workup. The compound has moderate water solubility and can be lost during aqueous extractions.

  • Solution: When performing an aqueous workup, saturate the aqueous layer with brine (NaCl) to decrease the solubility of the organic product and improve extraction efficiency into solvents like ethyl acetate or dichloromethane.

Problem 2: Persistent Impurities in the Final Product

Q: After chromatography, I still see impurities in my NMR/LC-MS. What are they and how do I get rid of them?

A: Identifying the impurity is the first step. Here are common culprits:

• Impurity A: Unreacted Diethyl 4-aminoheptanedioate (Michael Adduct).

  • Identification: A peak in the LC-MS corresponding to the unprotected amine and the presence of an N-H proton signal in the ¹H NMR without the corresponding Boc group.

  • Cause: Incomplete Boc protection reaction.

  • Solution: Ensure sufficient reaction time and a slight excess of Boc₂O. If the impurity is present after the initial reaction, it can be subjected to the reaction conditions again. Alternatively, careful column chromatography with a well-chosen solvent system should separate the more polar amine from the final product.

• Impurity B: Symmetrical Urea Formation.

  • Identification: A mass corresponding to two amine molecules linked by a carbonyl. This is less common with secondary amines but can occur if isocyanates are formed as intermediates, especially in the presence of moisture[6].

  • Cause: Reaction of an isocyanate intermediate (formed from moisture reacting with a chloroformate, if used as the protecting agent) with the starting amine[6].

  • Solution: Strictly adhere to anhydrous conditions during the protection step. Using Boc₂O generally minimizes this risk compared to other reagents[5].

• Impurity C: Partial Hydrolysis of Ethyl Esters.

  • Identification: LC-MS peaks corresponding to the mono-acid or di-acid of the product.

  • Cause: Exposure to strong acid or base during workup or purification.

  • Solution: Use a mild aqueous workup, such as washing with a saturated sodium bicarbonate solution rather than a stronger base. Avoid strong acids. If purification is done on silica gel, do not let the product sit on the column for an extended period, as silica is weakly acidic.

Problem 3: Challenges with Boc-Deprotection

Q: I'm trying to remove the Boc group for a subsequent reaction, but I'm encountering issues.

A: Boc deprotection is straightforward but requires careful selection of conditions to avoid side reactions on the ester groups.

• Issue A: Incomplete Deprotection.

  • Cause: The acidic conditions are too mild or the reaction time is too short.

  • Solution: The standard condition is Trifluoroacetic Acid (TFA) in Dichloromethane (DCM), typically a 20-50% v/v solution, run at 0 °C to room temperature for 1-3 hours[7]. Another common and effective reagent is 4M HCl in dioxane[7]. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Issue B: Unwanted Hydrolysis of the Ethyl Esters.

  • Cause: The acidic conditions are cleaving the esters as well as the Boc group. This is especially a risk with prolonged reaction times or elevated temperatures.

  • Solution: Perform the deprotection at a lower temperature (e.g., 0 °C) and monitor closely to stop the reaction as soon as the starting material is gone. Using HCl in dioxane is sometimes considered milder towards esters than TFA. Lewis acids like cerium(III) chloride have been reported for selective deprotection of tert-butyl esters in the presence of N-Boc groups, highlighting the nuanced reactivity that can be exploited[3]. While this is the reverse of the desired selectivity, it underscores that reagent choice is critical.

• Issue C: Alkylation of Other Nucleophiles by the t-Butyl Cation.

  • Cause: The cleavage of the Boc group generates a stable tert-butyl cation, which can alkylate sensitive functional groups or even the solvent[8].

  • Solution: Add a scavenger to the reaction mixture. Common scavengers include triethylsilane (TES), triisopropylsilane (TIPS), or thioanisole (1-5% v/v)[8]. These will trap the tert-butyl cation and prevent unwanted side reactions.

Problem	Probable Cause	Recommended Solution	Citation
Low Synthetic Yield	Incomplete Boc Protection	Use 1.1-1.2 eq. Boc₂O, a non-nucleophilic base, and strictly anhydrous conditions.	[5][6]
Product loss during workup	Use brine wash to reduce aqueous solubility before extraction.
Persistent Impurities	Unreacted amine	Ensure complete reaction; optimize chromatography for separation.
Ester hydrolysis	Avoid strong acids/bases in workup; do not delay chromatography.	[9]
Boc-Deprotection Fails	Incomplete reaction	Use stronger acidic conditions (e.g., 50% TFA/DCM) or longer reaction time.	[7]
Ester Cleavage During Deprotection	Conditions too harsh	Run reaction at 0°C; use 4M HCl/dioxane instead of TFA.	[7]
Side Reactions from t-Butyl Cation	No scavenger used	Add triethylsilane or thioanisole to the deprotection mixture.	[8]

Experimental Protocols

Protocol 1: Proposed Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

This protocol describes a plausible two-step synthesis based on standard organic chemistry methods.

Step A: Synthesis of Diethyl 4-aminoheptanedioate

• To a round-bottom flask, add diethyl glutaconate (1.0 eq).

• Add diethylamine (1.2 eq).

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction can be gently heated to 40-50 °C to increase the rate if necessary.

• Monitor the reaction by TLC or ¹H NMR.

• Once the reaction is complete, remove the excess diethylamine under reduced pressure. The crude product can often be used in the next step without further purification.

Step B: Boc-Protection

• Dissolve the crude diethyl 4-aminoheptanedioate (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert atmosphere (e.g., Nitrogen or Argon).

• Add triethylamine (1.5 eq) and cool the solution to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) dissolved in a small amount of anhydrous DCM dropwise over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction for completion by TLC or LC-MS.

• Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Combine the organic layers and wash with 1M HCl (to remove excess TEA), saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude oil by flash column chromatography on silica gel (e.g., 10-30% Ethyl Acetate in Hexanes gradient) to yield the pure product.

Protocol 2: Boc-Deprotection with Ester Preservation

This protocol is optimized to remove the Boc group while minimizing hydrolysis of the ethyl esters.

• Dissolve t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (1.0 eq) in anhydrous Dichloromethane (DCM).

• Add a scavenger such as triethylsilane (3.0 eq).

• Cool the solution to 0 °C in an ice bath.

• Add Trifluoroacetic Acid (TFA) dropwise until you have a 25% v/v solution of TFA in DCM.

• Stir the reaction at 0 °C, monitoring every 30 minutes by TLC or LC-MS.

• Once the starting material is consumed (typically 1-3 hours), carefully concentrate the reaction mixture under reduced pressure. Co-evaporation with toluene can help remove residual TFA.

• The resulting amine salt (trifluoroacetate salt) can be used directly or neutralized by dissolving in an organic solvent and washing with a saturated NaHCO₃ solution, followed by drying and concentration.

Visualizations

Diagram 1: Synthetic Workflow

Caption: Proposed two-step synthesis of the target compound.

Diagram 2: Troubleshooting Boc-Deprotection

Caption: Decision tree for optimizing the Boc-deprotection step.

References

• Cook, M. C., et al. (2011). Synthesis of the Neurotransmitter 4-Aminobutanoic Acid (GABA) from Diethyl Cyanomalonate. Letters in Drug Design & Discovery, 7(1). Retrieved from Bentham Science Publisher.[10]

• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. Retrieved from [Link][8]

• Tessier, J., & Rideau, Y. (1956). A CONVENIENT SYNTHESIS OF DL-GLUTAMIC ACID FROM β-PROPIOLACTONE. Canadian Journal of Chemistry, 34(9), 1204-1209. Retrieved from [Link][11]

• Mori, K., et al. (2018). Oxa-Michael-based divergent synthesis of artificial glutamate analogs. Organic & Biomolecular Chemistry, 16(33), 6094-6098. Retrieved from [Link][9]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link][3]

• ResearchGate. (n.d.). Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters. Request PDF. Retrieved from [Link][12]

• Google Patents. (n.d.). US6977311B2 - Process for synthesizing L-γ-methylene glutamic acid and analogs. Retrieved from [13]

• Reddit. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link][7]

• Greiner, L., et al. (2013). Dual protection of amino functions involving Boc. RSC Advances, 3(31), 12693-12722. Retrieved from [Link]

• PubChem. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Retrieved from [Link][4]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. reddit.com [reddit.com]
• 8. BOC Protection and Deprotection [bzchemicals.com]
• 9. Oxa-Michael-based divergent synthesis of artificial glutamate analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. eurekaselect.com [eurekaselect.com]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. researchgate.net [researchgate.net]
• 13. US6977311B2 - Process for synthesizing L-γ-methylene glutamic acid and analogs - Google Patents [patents.google.com]

Technical Support Center: Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Welcome to the technical support center for the synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your synthetic route, improve yields, and overcome common experimental hurdles.

Introduction

The target molecule, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, is a branched aliphatic carbamate with two terminal ethyl ester functionalities.[1][2] Its structure, featuring a Boc-protected amine, makes it a valuable building block in medicinal chemistry and organic synthesis, allowing for selective deprotection and further functionalization.[1]

The most common and efficient synthetic route to this compound is a one-pot reductive amination. This process involves the reaction of a primary amine, in this case, t-butyl carbamate, with a ketone, diethyl 3-oxopentanedioate (also known as diethyl acetonedicarboxylate), in the presence of a mild reducing agent.[3][4][5][6][7][8] Sodium triacetoxyborohydride (STAB) is the preferred reducing agent for this transformation due to its selectivity for iminium ions over ketones.[9][10][11]

This guide will address specific issues you may encounter during this synthesis, providing explanations grounded in chemical principles and actionable protocols to enhance your experimental outcomes.

Visualizing the Synthesis

To provide a clear overview, the general synthetic workflow is illustrated below.

Caption: General workflow for the synthesis of the target molecule via reductive amination.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address potential issues during the synthesis.

Issue 1: Low Overall Yield

Question: My final yield of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is consistently below 50%. What are the likely causes and how can I improve it?

Answer: Low yields in this reductive amination can stem from several factors, primarily related to the efficiency of imine formation and the subsequent reduction.

Causality and Solutions:

• Inefficient Imine Formation: The initial condensation between the ketone (diethyl 3-oxopentanedioate) and the amine (t-butyl carbamate) to form the imine intermediate is a crucial, equilibrium-driven step.

  • Explanation: t-Butyl carbamate is a relatively weak nucleophile. The equilibrium may not significantly favor the imine, especially if water, a byproduct of the condensation, is not effectively removed or if the reaction conditions are not optimal.

  • Troubleshooting Protocol:

    • Acid Catalysis: The addition of a catalytic amount of a weak acid, such as acetic acid, can protonate the carbonyl group of the ketone, making it more electrophilic and accelerating imine formation.[9]

    • Azeotropic Removal of Water: While more complex for a one-pot reaction, performing the initial imine formation in a solvent like toluene with a Dean-Stark trap can drive the equilibrium towards the imine. However, for this specific one-pot synthesis, ensuring anhydrous conditions is more practical.

    • Pre-incubation: Allow the ketone and amine to stir together in the reaction solvent for a period (e.g., 30-60 minutes) before adding the reducing agent.[12] This can help to build up a sufficient concentration of the imine intermediate.

• Side Reactions of the Reducing Agent: Sodium triacetoxyborohydride (STAB) is a mild reducing agent, but it can participate in unwanted side reactions if conditions are not optimal.[10][11]

  • Explanation: STAB is moisture-sensitive and can be hydrolyzed, reducing its effectiveness.[13] While it is selective for imines over ketones, prolonged reaction times or elevated temperatures can lead to some reduction of the starting ketone.[11]

  • Troubleshooting Protocol:

    • Ensure Anhydrous Conditions: Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the decomposition of STAB.

    • Controlled Addition of STAB: Add the STAB portion-wise to the reaction mixture. This helps to control any exotherm and maintain a steady concentration of the reducing agent.[12]

    • Temperature Control: Maintain the reaction at room temperature. Elevated temperatures are generally not necessary and can promote side reactions.

• Stoichiometry of Reactants: The molar ratios of the reactants are critical for maximizing the yield.

  • Explanation: Using the amine as the limiting reagent can be problematic if it is not fully consumed. Conversely, a large excess of the amine can complicate purification.

  • Troubleshooting Protocol:

    • Optimized Ratios: A slight excess of the amine (t-butyl carbamate, 1.05-1.1 equivalents) and the reducing agent (STAB, 1.4-1.6 equivalents) relative to the ketone is often optimal.[11][14]

Summary of Recommended Starting Conditions:

Reagent	Molar Equivalents	Role
Diethyl 3-oxopentanedioate	1.0	Limiting Reagent
t-Butyl carbamate	1.05 - 1.1	Nucleophile
Sodium Triacetoxyborohydride	1.4 - 1.6	Reducing Agent
Acetic Acid (optional)	0.1 - 1.0	Catalyst
Anhydrous Solvent (e.g., DCE, THF)	-	Reaction Medium

Issue 2: Presence of Unreacted Starting Materials in the Final Product

Question: After purification, I still observe significant amounts of diethyl 3-oxopentanedioate and/or t-butyl carbamate in my product. Why is this happening?

Answer: The persistence of starting materials indicates an incomplete reaction. This can be due to several factors, including insufficient reaction time, deactivated reagents, or suboptimal reaction conditions.

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting incomplete reactions.

Detailed Protocols:

• Reaction Monitoring:

  • Prepare a TLC plate with a suitable mobile phase (e.g., 30% ethyl acetate in hexanes).

  • Spot the starting materials (ketone and amine) and the reaction mixture at regular intervals (e.g., every 2-4 hours).

  • Visualize the spots using an appropriate stain (e.g., potassium permanganate).

  • The reaction is complete when the spot corresponding to the limiting reagent (diethyl 3-oxopentanedioate) has disappeared.

• Reagent Quality Check:

  • Sodium Triacetoxyborohydride (STAB): This reagent is hygroscopic.[11] If it has been stored improperly, its activity will be diminished. Use a freshly opened bottle or a properly stored batch.

  • Solvents: Ensure that the reaction solvent (e.g., 1,2-dichloroethane (DCE), tetrahydrofuran (THF)) is anhydrous.[9][14] Using a solvent from a freshly opened bottle or one that has been dried over molecular sieves is recommended.

Issue 3: Formation of a Boc-Protected Dimer

Question: I have isolated a significant byproduct with a mass corresponding to the Boc-protected dimer of the product. How can this be avoided?

Answer: The formation of a dimer suggests that the initially formed product, a secondary amine, is reacting with another molecule of the starting ketone.

Mechanistic Explanation:

The desired product, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, is a secondary amine. This secondary amine can be more nucleophilic than the starting t-butyl carbamate and can compete in the reductive amination process, leading to the formation of a tertiary amine dimer.

Mitigation Strategies:

• Control Stoichiometry: Avoid using a large excess of the ketone. Maintaining the ketone as the limiting reagent is crucial.

• Slow Addition of the Ketone: In cases where dimer formation is particularly problematic, a slow addition of the diethyl 3-oxopentanedioate to the mixture of t-butyl carbamate and STAB can help to maintain a low concentration of the ketone, favoring the reaction with the primary amine over the secondary amine product.

Experimental Protocol for Slow Addition:

• To a round-bottom flask under an inert atmosphere, add t-butyl carbamate (1.1 eq), sodium triacetoxyborohydride (1.5 eq), and anhydrous solvent.

• Dissolve diethyl 3-oxopentanedioate (1.0 eq) in a separate quantity of anhydrous solvent.

• Using a syringe pump, add the ketone solution to the reaction mixture over a period of 2-4 hours.

• Stir the reaction at room temperature and monitor for completion by TLC or LC-MS.

Frequently Asked Questions (FAQs)

Q1: Can I use a different reducing agent, such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN)?

A1: While other reducing agents can be used for reductive aminations, sodium triacetoxyborohydride (STAB) is generally preferred for this specific transformation.[15]

• Sodium Borohydride (NaBH₄): This is a stronger reducing agent and can reduce the starting ketone in addition to the imine, leading to the formation of an alcohol byproduct and lower yields of the desired amine.[13] If using NaBH₄, the imine must be pre-formed before the addition of the reducing agent.[13]

• Sodium Cyanoborohydride (NaBH₃CN): This is also a suitable mild reducing agent for reductive aminations.[13] However, it is highly toxic and can generate toxic hydrogen cyanide gas upon workup, making STAB a safer alternative.[11]

Q2: What is the best solvent for this reaction?

A2: Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are excellent choices as they are non-protic and effectively solubilize the reactants.[9][14] Tetrahydrofuran (THF) is also a viable option.[14] Protic solvents like methanol are generally not recommended as they can react with STAB.[10][13]

Q3: How should I purify the final product?

A3: The most common method for purifying t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is typically effective for separating the product from unreacted starting materials and any byproducts.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will confirm the structure of the molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.[2]

• Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques can be used to assess the purity of the final product.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Loonat, M. (n.d.). t-Butyl carbamate. Organic Syntheses. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Reductive Amination. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O + Base). Retrieved from [Link]

• Wikipedia. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development, 10(5), 971–1031. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Diethyl acetonedicarboxylate. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (n.d.). t-Butyl carbamate. Retrieved from [Link]

• Haz-Map. (n.d.). Diethyl 1,3-acetonedicarboxylate. Retrieved from [Link]

• Yang, J. W., Pan, S. C., & List, B. (n.d.). Synthesis of tert-Butyl (1S,2S)-2-Methyl-3-oxo-1-phenylpropylcarbamate by Asymmetric Mannich Reaction. Organic Syntheses. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. PubMed Central. Retrieved from [Link]

• ChemBK. (n.d.). Diethyl 3-oxopentanedioate. Retrieved from [Link]

• Shaanxi Xin yan Bomei Biotechnology Co., Ltd. (n.d.). t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of labeled derivatives starting from diethyl 3-oxopentanedioate. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• Podyacheva, E., Afanasyev, O. I., Tsygankov, A. A., Makarova, M., & Chusov, D. (n.d.). Hitchhiker's guide to reductive amination. Organic Chemistry Portal. Retrieved from [Link]

• Google Patents. (n.d.). Tert-butyl carbamate derivative and preparation method and application thereof.

• The Royal Society of Chemistry. (n.d.). tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Takabe, K., Katagiri, T., & Tanaka, J. (n.d.). 2,6-Octadien-1-amine, N,N-diethyl-3,7-dimethyl-, (E)-. Organic Syntheses. Retrieved from [Link]

• Google Patents. (n.d.). A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)-6-oxo-3,5-dihydroxy-3,5-o-isopropylidene-hexanoate.

• Krapcho, A. P., & Kuell, C. S. (n.d.). (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses. Retrieved from [Link]

• PubMed. (2008). [Synthesis of diethyl N-[p-(methylamino)benzoyl]-L-glutamate]. Retrieved from [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diethyl acetonedicarboxylate | C9H14O5 | CID 66045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Diethyl 1,3-Acetonedicarboxylate | 105-50-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. Diethyl 1,3-acetonedicarboxylate - Hazardous Agents | Haz-Map [haz-map.com]
• 6. 1,3-丙酮二羧酸二乙酯 96% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Diethyl 1,3-acetonedicarboxylate, 95% 50 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. Diethyl 1,3-acetonedicarboxylate | 105-50-0 [chemicalbook.com]
• 9. Sodium triacetoxyborohydride [organic-chemistry.org]
• 10. Sodium triacetoxyborohydride - Wikipedia [en.wikipedia.org]
• 11. sciencemadness.org [sciencemadness.org]
• 12. benchchem.com [benchchem.com]
• 13. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimization of Reaction Time for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate Synthesis

Welcome to the technical support center for the synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for the Boc-protection of diethyl 3-aminopentanedioate. Our goal is to equip you with the scientific understanding to diagnose and resolve common experimental challenges, thereby improving your reaction efficiency and yield.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for the synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate?

The synthesis involves the N-acylation of diethyl 3-aminopentanedioate with di-tert-butyl dicarbonate (Boc₂O), a common method for introducing the tert-butoxycarbonyl (Boc) protecting group.[1][2] The reaction proceeds via nucleophilic attack of the amine's lone pair of electrons on one of the carbonyl carbons of Boc₂O. This is followed by the collapse of the tetrahedral intermediate and the departure of a tert-butoxide and carbon dioxide, or a tert-butoxycarbonate anion as a leaving group. The overall process results in the formation of the stable carbamate product.

Caption: General reaction mechanism for Boc-protection.

Q2: How does the choice of solvent impact the reaction time?

The solvent plays a crucial role in ensuring that the reactants are fully dissolved, which is essential for the reaction to proceed efficiently.[3] For the Boc-protection of diethyl 3-aminopentanedioate, a range of aprotic solvents can be employed.

• Commonly Used Solvents: Tetrahydrofuran (THF), dichloromethane (DCM), acetonitrile (ACN), and dioxane are frequently used.[2][3]

• Solubility Considerations: The starting amine, diethyl 3-aminopentanedioate, possesses two ester groups, making it relatively polar. A solvent that can effectively dissolve both the amine and the more nonpolar Boc₂O is ideal.

• Impact on Rate: Polar aprotic solvents like THF and ACN can accelerate the reaction by stabilizing charged intermediates that may form during the reaction.[4]

Q3: Is a base necessary for this reaction, and how do I choose one?

While the Boc-protection of some amines can proceed without a base, the addition of a non-nucleophilic base is generally recommended to accelerate the reaction.[3]

• Role of the Base: A base deprotonates the amine, increasing its nucleophilicity and thereby enhancing the rate of its attack on Boc₂O.[3] It also neutralizes the acidic byproduct formed during the reaction, driving the equilibrium towards the product.

• Recommended Bases:

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA): These are common choices as they are non-nucleophilic and effectively scavenge protons.

  • 4-Dimethylaminopyridine (DMAP): DMAP is a highly effective acylation catalyst.[5] It reacts with Boc₂O to form a more reactive intermediate, which is then attacked by the amine. Even catalytic amounts of DMAP can significantly reduce reaction times. However, it's important to note that with DMAP, side reactions can sometimes occur, so its use should be optimized.[4][5]

  • Aqueous Bases: For some substrates, aqueous bases like sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) in a biphasic system can be very effective.[1][2]

Troubleshooting Guide for Slow or Incomplete Reactions

Issue: My reaction is very slow or appears to have stalled.

A sluggish reaction can be frustrating. Here’s a systematic approach to diagnosing and resolving the issue.

Caption: Troubleshooting workflow for a slow reaction.

Q: I've confirmed my reagents are pure. What should I check next?

A: Re-evaluate your reaction parameters.

Parameter	Troubleshooting Action & Rationale
Stoichiometry	Action: Ensure you are using a slight excess of Boc₂O (1.1-1.5 equivalents).Rationale: This helps to drive the reaction to completion, especially if there are any competitive side reactions or minor impurities in the starting amine.
Concentration	Action: If the reaction mixture is too dilute, increase the concentration.Rationale: According to collision theory, a higher concentration of reactants increases the frequency of molecular collisions, leading to a faster reaction rate.
Base	Action: If you are not using a base, add 1.1-1.5 equivalents of TEA or DIPEA. If a base is already present, consider adding a catalytic amount of DMAP (0.05-0.1 equivalents).Rationale: As discussed in the FAQs, a base increases the amine's nucleophilicity. DMAP acts as a superior acylation catalyst, significantly accelerating the reaction.[5]
Temperature	Action: Most Boc-protections proceed well at room temperature.[2] If the reaction is slow, gently heating the mixture to 40-50°C can be beneficial.Rationale: Increasing the temperature provides the molecules with more kinetic energy, increasing the likelihood that collisions will have sufficient energy to overcome the activation energy barrier.[6]
Solvent	Action: Ensure your reactants are fully dissolved. If not, consider switching to a more suitable solvent or using a solvent mixture (e.g., THF/DCM).Rationale: A heterogeneous reaction mixture will have a much slower reaction rate due to the limited surface area for interaction between reactants.[3]

Issue: I am observing significant side product formation.

The formation of byproducts can complicate purification and reduce your yield.

Q: What are the likely side products and how can I minimize them?

A: The most common side product is the formation of ureas, which can be minimized by ensuring anhydrous conditions.

• Urea Formation: This occurs if there is water in your reaction mixture. Boc₂O can react with water to form an unstable carbamic acid, which then decomposes to tert-butanol and CO₂. More critically, if an isocyanate intermediate is formed, it can react with water to generate an amine, which then reacts with another isocyanate molecule to form a symmetric urea.[7]

  • Solution: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help to exclude atmospheric moisture.[7]

• Di-Boc Protected Amine: While less common with secondary amines, it is possible to form a di-Boc protected product under forcing conditions, especially with primary amines.

  • Solution: Use a controlled stoichiometry of Boc₂O (around 1.1 equivalents) and avoid excessively high temperatures or prolonged reaction times once the starting material is consumed (as monitored by TLC or LC-MS).

Issue: I am having difficulty purifying my product.

Purification can be challenging if the product has similar properties to the starting materials or byproducts.

Q: My product is difficult to separate from unreacted Boc₂O and its byproducts. What purification strategy do you recommend?

A: A simple aqueous workup followed by column chromatography is usually effective.

• Quenching: After the reaction is complete, you can quench any remaining Boc₂O by adding a nucleophilic amine like N,N-dimethylethylenediamine or by washing with an aqueous solution of ammonium chloride.

• Aqueous Workup: Perform a standard aqueous workup. The tert-butanol and other water-soluble byproducts will be removed in the aqueous layer.

• Column Chromatography: The target compound, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, is significantly less polar than the starting amine. Therefore, purification by silica gel column chromatography using a gradient of ethyl acetate in hexanes is typically very effective for separating the product from any remaining nonpolar impurities.

By systematically addressing these common issues, you can optimize the reaction time and achieve a high yield of pure t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

References

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 - PubChem. National Center for Biotechnology Information. [Link]

• Di-tert-butyl Dicarbonate and 4-(dimethylamino)pyridine Revisited. Their Reactions With Amines and Alcohols - PubMed. National Center for Biotechnology Information. [Link]

• (PDF) Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols - ResearchGate. ResearchGate. [Link]

• Di-tert-butyl dicarbonate - Wikipedia. Wikipedia. [Link]

• SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION - Organic Syntheses. Organic Syntheses. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development - ACS Publications. ACS Publications. [Link]

• t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate - Shaanxi Xin yan Bomei Biotechnology Co., Ltd. [Link]

• Kinetics of Carbamate Formation and Breakdown - ResearchGate. ResearchGate. [Link]

• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines - NIH. National Institutes of Health. [Link]

• tert-butyl carbamate - ChemBK. ChemBK. [Link]

• tert-butyl N-[(2R)-1,5-dihydroxypentan-2-yl]carbamate - PubChem. National Center for Biotechnology Information. [https://pubchem.ncbi.nlm.nih.gov/compound/tert-butyl-N-(2R-1_5-dihydroxypentan-2-yl_carbamate]([Link]

• Dual protection of amino functions involving Boc - RSC Publishing. Royal Society of Chemistry. [Link]

• Boc-Protected Amino Groups - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Alcohols and Di-tert-butyl Dicarbonate: How the Nature of the Lewis Acid Catalyst May Address the Reaction to the Synthesis of tert-Butyl Ethers | The Journal of Organic Chemistry - ACS Publications. ACS Publications. [Link]

• Mechanistic insights into carbamate formation from CO 2 and amines: the role of guanidine–CO 2 adducts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY01433A. Royal Society of Chemistry. [Link]

• CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents.

• (PDF) Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate - ResearchGate. ResearchGate. [Link]

• Preparation of 3-t-butyl-1,5-pentanedioic acid and of 3-t,-butyl-1,5-pentanediol ditosylate. ResearchGate. [Link]

• tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent - The Royal Society of Chemistry. Royal Society of Chemistry. [Link]

Sources

• 1. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 2. Amine Protection / Deprotection [fishersci.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. Di-tert-butyl dicarbonate and 4-(dimethylamino)pyridine revisited. Their reactions with amines and alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Boc Deprotection of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Welcome to the technical support center for the Boc deprotection of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this specific transformation. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to ensure your experiments are successful.

I. Troubleshooting Guide

This section addresses specific problems you may encounter during the Boc deprotection of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, offering explanations and actionable solutions.

Issue 1: Incomplete or Sluggish Deprotection Reaction

Question: I am observing a significant amount of starting material remaining in my reaction mixture even after extended reaction times. What are the potential causes and how can I resolve this?

Answer:

Incomplete deprotection is a common issue that can stem from several factors related to the reaction conditions and the substrate itself.

Potential Causes & Solutions:

• Insufficient Acid Strength or Stoichiometry: The Boc group is cleaved under acidic conditions.[1][2][3] The mechanism involves protonation of the carbamate, followed by fragmentation to the amine, carbon dioxide, and a stable t-butyl cation.[2][4][5] If the acid is not strong enough or used in insufficient amounts, the reaction will not proceed to completion.

  • Solution:

    • Increase Acid Concentration: For reactions using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM), a common concentration is 25-50% TFA.[6][7] If you are using a lower concentration, consider increasing it.

    • Switch to a Stronger Acid System: While TFA is standard, 4M HCl in dioxane is another powerful and common reagent for Boc deprotection.[6][8][9]

    • Ensure Anhydrous Conditions (for HCl in Dioxane): Water can compete with the substrate for the acid, reducing its effective concentration. Using anhydrous solvents is crucial.

• Low Reaction Temperature: While most Boc deprotections proceed readily at room temperature, sterically hindered substrates or less reactive carbamates may require gentle heating.[1]

  • Solution:

    • Moderate Heating: Consider gently warming the reaction to 40°C. Monitor carefully to avoid potential side reactions.

• Substrate Solubility Issues: If the t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is not fully dissolved in the reaction solvent, the reaction will be slow and incomplete.

  • Solution:

    • Co-solvent Addition: Adding a co-solvent like methanol (in the case of HCl in dioxane) can improve solubility.[9]

Experimental Protocol: Standard Boc Deprotection with TFA

• Dissolve t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Slowly add an equal volume of TFA to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6][10]

Parameter	Recommendation	Rationale
Acid	TFA or 4M HCl in Dioxane	Strong acids that effectively cleave the Boc group.
Solvent	Anhydrous DCM or Dioxane	Ensures acid is available for the reaction.
Temperature	Room Temperature (can be gently warmed)	Sufficient for most deprotections.
Monitoring	TLC or LC-MS	To track the disappearance of starting material.

Issue 2: Formation of Unidentified Side Products

Question: My LC-MS analysis shows the desired product, but also several unexpected peaks. What are these side products and how can I prevent their formation?

Answer:

The primary culprit for side product formation during Boc deprotection is the highly reactive t-butyl cation generated during the reaction.[11][12] This electrophile can alkylate any nucleophilic sites on your molecule.

Potential Side Reactions & Solutions:

• t-Butylation of the Product: The newly formed amine can potentially be alkylated by the t-butyl cation, although this is less common for secondary amines. More susceptible are electron-rich aromatic rings or other nucleophilic functional groups if present in the molecule.

  • Solution: Use of Scavengers: Scavengers are nucleophiles added to the reaction mixture to "trap" the t-butyl cation before it can react with your product.[11][13]

    • Common Scavengers: Anisole, thioanisole, or triethylsilane are effective scavengers.[13] A typical concentration is 5-10% (v/v) in the reaction mixture.

• Ester Hydrolysis: The presence of two ethyl ester groups in t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate introduces a risk of hydrolysis under strongly acidic conditions, especially if water is present.

  • Solution:

    • Strictly Anhydrous Conditions: Ensure all solvents and reagents are anhydrous.

    • Milder Acidic Conditions: Consider using milder deprotection methods if ester hydrolysis is a persistent issue. For instance, 4M HCl in dioxane is often considered more selective than TFA for substrates with other acid-labile groups.[8][14]

Issue 3: Difficult Work-up and Purification

Question: After quenching the reaction, I am having trouble isolating my product. The work-up is messy, and purification is proving to be a challenge. What are some best practices for work-up and purification?

Answer:

The work-up procedure for Boc deprotection is critical for obtaining a clean product. The primary goal is to remove excess acid and isolate the deprotected amine, which is often in the form of a salt.

Work-up Strategies:

• Evaporation and Precipitation:

  • After the reaction is complete, remove the solvent and excess TFA under reduced pressure (rotary evaporation).[6][7]

  • Dissolve the residue in a minimal amount of a suitable solvent (e.g., methanol).

  • Add a non-polar solvent like diethyl ether to precipitate the product as its hydrochloride or trifluoroacetate salt.[6][14]

  • Collect the solid by filtration and wash with cold diethyl ether.

• Aqueous Basic Wash: If the free amine is desired and is not water-soluble, a basic work-up can be employed.

  • After removing the bulk of the solvent and acid, dissolve the residue in an organic solvent like ethyl acetate.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.[6][15] Be cautious as this will generate CO₂ gas.

  • Wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.[6]

• Solid-Phase Extraction (SPE): For small-scale reactions or to simplify purification, ion-exchange resins can be used.

  • Method: A strongly acidic ion-exchange resin can both deprotect the Boc group and capture the resulting amine.[16] The amine can then be eluted by washing with a basic solution. Alternatively, after a standard deprotection, a basic resin can be used to neutralize the excess acid and scavenger.

II. Frequently Asked Questions (FAQs)

Q1: How do I know when my Boc deprotection is complete?

A1: The most common methods for monitoring the reaction are Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[6][10]

• TLC: The deprotected amine is more polar than the Boc-protected starting material and will have a lower Rf value.[10][17] Staining with ninhydrin can be helpful as it specifically visualizes primary amines.

• LC-MS: This is a more quantitative method that allows you to see the disappearance of the starting material peak and the appearance of the product peak, confirming the mass of the desired compound.[10][17]

Q2: Can I deprotect the Boc group without using a strong acid like TFA or HCl?

A2: Yes, there are milder methods available, which can be beneficial if your substrate is sensitive to strong acids.

• Lewis Acids: Aluminum chloride (AlCl₃) can selectively cleave N-Boc groups.[13]

• Trimethylsilyl Iodide (TMSI): This reagent offers a mild, non-hydrolytic method for Boc deprotection.[13]

• Thermal Deprotection: In some cases, heating in a suitable solvent can remove the Boc group, although this is less common and substrate-dependent.[1]

• Oxalyl Chloride in Methanol: This system has been reported as a mild method for the deprotection of a variety of N-Boc protected compounds.[18]

Q3: My product is an oil and won't precipitate. How should I proceed?

A3: If your product is an oil, precipitation with a non-polar solvent may not be effective.

• Solution: After the acidic work-up, if you have the amine salt as an oil, you can proceed with a basic work-up to obtain the free amine. If the free amine is also an oil, purification by column chromatography on silica gel is the recommended next step.

References

• Liu, Y.-S., Zhao, C., Bergbreiter, D. E., & Romo, D. (1998). Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. The Journal of Organic Chemistry, 63(11), 3471–3473. [Link]

• Organic Chemistry. (2022). Boc Deprotection Mechanism. YouTube. [Link]

• The Royal Society of Chemistry. (2010). SUPPORTING INFORMATION. [Link]

• ACS Green Chemistry Institute. (n.d.). Acids. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - HCl. [Link]

• Atherton, E., Logan, C. J., & Sheppard, R. C. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338–341. [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?[Link]

• ACS Green Chemistry Institute. (n.d.). BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• ResearchGate. (2016). How can we do the deprotection of boc-amino acids using hcl?[Link]

• Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl. [Link]

• Scribd. (n.d.). TFA Deprotection. [Link]

• National Institutes of Health. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. [Link]

• Reddit. (2014). Removal of Boc protecting group as workup?[Link]

• The Royal Society of Chemistry. (2015). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl. [Link]

• ACS Publications. (1998). Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. [Link]

• Springer Nature. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• SciSpace. (2017). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. [Link]

• ResearchGate. (2016). How to confirm BOC deprotection by TFA?[Link]

• ResearchGate. (n.d.). Deprotection of N-Boc group of aliphatic amines. [Link]

• 陕西新研博美生物科技有限公司. (n.d.). t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. [Link]

• PubChem. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Acids - Wordpress [reagents.acsgcipr.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. Boc Deprotection - TFA [commonorganicchemistry.com]
• 8. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Boc Deprotection - HCl [commonorganicchemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 13. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 14. benchchem.com [benchchem.com]
• 15. rsc.org [rsc.org]
• 16. Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture | Semantic Scholar [semanticscholar.org]
• 17. benchchem.com [benchchem.com]
• 18. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the purification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS: 848242-87-5). We will address common issues encountered during experimental work, offering troubleshooting advice and detailed protocols grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the properties and handling of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Q1: What are the key structural features and physical properties of this molecule?

A1: t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a branched aliphatic compound with a molecular formula of C₁₆H₂₉NO₆ and a molecular weight of approximately 331.40 g/mol .[1] Its structure is characterized by a central amine protected by a tert-butoxycarbonyl (Boc) group, flanked by two ethyl ester functionalities.[1][2] These functional groups dictate its solubility and purification behavior, rendering it moderately polar and soluble in common organic solvents like ethyl acetate, dichloromethane, and chloroform, with lower solubility in non-polar solvents like hexanes.

Q2: What is the primary stability concern for this molecule during purification?

A2: The N-Boc protecting group is the most sensitive feature of the molecule. It is labile under acidic conditions and can be cleaved to reveal the free amine.[2] Therefore, it is critical to avoid acidic reagents or conditions during workup and purification. Exposure to strong acids (e.g., HCl, TFA) or even prolonged contact with silica gel, which is weakly acidic, can lead to partial or complete deprotection, generating a more polar and difficult-to-remove impurity.

Q3: What are the most common impurities to expect from its synthesis?

A3: While the specific impurity profile depends on the synthetic route, common contaminants include:

• Unreacted Starting Materials: Depending on the synthesis, these could include precursors like diethyl glutamate or related Michael acceptors/donors.

• Over-alkylated or Incompletely Reacted Intermediates: Side reactions can lead to molecules with different alkyl chain lengths or functionalities.

• Boc-Deprotected Amine: As mentioned in Q2, accidental exposure to acid can cleave the Boc group, resulting in the corresponding free amine, diethyl 4-aminoheptanedioate.

• Residual Solvents: Solvents used in the reaction or workup (e.g., THF, Dichloromethane, Ethyl Acetate) can be retained in the crude product, especially if it is oily or viscous.

Q4: Which analytical techniques are recommended for purity assessment?

A4: A combination of techniques is recommended for a comprehensive assessment:

• Thin-Layer Chromatography (TLC): The primary tool for rapid, real-time monitoring of reaction progress and chromatographic separation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation and can be used to identify and quantify impurities if their signals are resolved from the product peaks.[3]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Ideal for detecting trace-level impurities and confirming the molecular weight of the product and any byproducts.

Section 2: Troubleshooting Guide

This section uses a problem-and-solution format to address specific experimental challenges.

Problem 1: My crude product is a persistent, viscous oil and will not solidify.

• Underlying Cause: The presence of impurities, particularly residual solvents or oily byproducts, can significantly depress the melting point and inhibit crystallization. The target molecule itself may also be a low-melting solid or an oil at room temperature.

• Troubleshooting Strategy:

  • Remove Volatiles: Dry the crude product under high vacuum for several hours to remove all residual solvents. Gently warming (e.g., 30-40°C) can aid this process, but be cautious of thermal degradation.

  • Attempt Trituration: This technique uses a solvent in which the product is poorly soluble but the impurities are soluble.

    • Add a small amount of a cold, non-polar solvent like n-hexane or diethyl ether.[4][5]

    • Stir or sonicate the mixture vigorously. If the product is a solid, it should precipitate, while impurities remain in the solvent.

    • Isolate the solid by filtration and wash with more cold solvent.

  • Proceed to Chromatography: If the product remains an oil, direct purification by column chromatography is the most effective next step.

Problem 2: My TLC plate shows multiple spots, and I'm unsure which is the product.

• Underlying Cause: An incomplete reaction or the formation of side products results in a complex mixture. The relative polarity of the product versus impurities determines their position on the TLC plate.

• Troubleshooting Strategy:

  • Establish a Baseline: Spot samples of your starting materials on the same TLC plate as your crude reaction mixture to identify them.

  • Identify the Product Spot: The product, containing two esters and a carbamate, will be of moderate polarity. It should have an Rf value between that of highly non-polar byproducts and highly polar materials (like the deprotected amine or baseline impurities).

  • Optimize TLC Solvent System: Develop a solvent system that provides good separation between the product and major impurities, aiming for a product Rf value between 0.2 and 0.4 for optimal column chromatography separation.[6] A typical starting point is a mixture of Hexane and Ethyl Acetate.

TLC Solvent System (Hexane:Ethyl Acetate)	Expected Product Rf Value (Approximate)	Notes
9:1	< 0.1	Eluent is too non-polar.
4:1	0.2 - 0.3	Often a good starting point for column chromatography.
2:1	0.4 - 0.6	Eluent may be too polar, risking co-elution with impurities.

Problem 3: I am getting poor separation during silica gel column chromatography.

• Underlying Cause: This can be due to several factors: an inappropriate solvent system, overloading the column with crude material, poor column packing, or product decomposition on the silica.

• Troubleshooting Strategy:

  • Refine the Eluent: Based on your optimized TLC, select an eluent that gives the product an Rf of ~0.25. For flash chromatography, this provides a good balance between resolution and run time.

  • Check Column Loading: Do not overload the column. A general rule is to use a mass of silica gel that is 50-100 times the mass of the crude material to be purified.

  • Use a "Neutralized" Stationary Phase: If you suspect Boc-deprotection on the column, you can pre-treat the silica. Slurry the silica gel in the starting eluent containing a small amount of a volatile base, such as triethylamine (~0.5-1% by volume), before packing the column. This neutralizes the acidic sites on the silica surface.

  • Employ Gradient Elution: Start with a lower polarity eluent (e.g., 5-10% Ethyl Acetate in Hexane) to elute non-polar impurities. Gradually increase the polarity (e.g., to 20-30% Ethyl Acetate) to elute your target compound, leaving more polar impurities behind.

Section 3: Standard Purification Workflow

This section provides a detailed workflow for isolating high-purity t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Purification Decision Workflow

The following diagram outlines the decision-making process for purifying the crude product.

Caption: Decision workflow for purification.

Protocol 1: Purification by Flash Column Chromatography

This protocol is recommended for crude material that is oily or contains significant impurities.

• Preparation:

  • Dissolve the crude product (~1.0 g) in a minimal amount of dichloromethane or ethyl acetate.

  • Add a small amount of silica gel (~2-3 g) to this solution and concentrate it to a dry, free-flowing powder using a rotary evaporator. This "dry loading" method generally results in better separation.

• Column Packing:

  • Select an appropriate size glass column. For 1.0 g of crude material, a column with a 4-5 cm diameter is suitable.

  • Prepare a slurry of silica gel (e.g., 50 g) in the initial, low-polarity eluent (e.g., 10% Ethyl Acetate in Hexane).

  • Carefully pack the column with the slurry, ensuring there are no air bubbles or cracks. Drain the excess solvent until it is level with the top of the silica bed.

• Loading and Elution:

  • Carefully add the dry-loaded sample to the top of the packed column, forming an even layer.

  • Gently add a layer of sand (~1 cm) over the sample to prevent disruption of the surface.

  • Fill the column with the eluent and apply positive pressure (flash chromatography).

  • Begin elution with the low-polarity solvent system, collecting fractions (e.g., 20 mL each).

• Monitoring and Collection:

  • Monitor the collected fractions by TLC.

  • Once the desired product begins to elute, combine all fractions that show a single, clean spot corresponding to the product's Rf value.

• Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Protocol 2: Purification by Trituration

This protocol is suitable for crude material that has already solidified or is mostly pure.

• Solvent Selection: Choose a solvent in which the product has very low solubility, such as cold n-hexane or a mixture of hexane and a small amount of diethyl ether.

• Procedure:

  • Place the crude solid in a flask.

  • Add a sufficient amount of the cold trituration solvent to form a stirrable slurry.

  • Stir the slurry vigorously at room temperature or in an ice bath for 30-60 minutes.

• Isolation:

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with a small amount of fresh, cold solvent to remove any remaining soluble impurities.

  • Dry the purified solid under high vacuum.

References

• Yang, J. W., Pan, S. C., & List, B. (n.d.). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses Procedure. Available from: [Link]

• Organic Syntheses Procedure. (n.d.). Procedure for the Synthesis of a Compound. Retrieved from: [Link]

• Shaanxi Xin yan Bomei Biotechnology Co., LTD. (n.d.). t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Retrieved from: [Link]

• PubChem. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. National Center for Biotechnology Information. Retrieved from: [Link]

• Google Patents. (n.d.). CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof.

• The Royal Society of Chemistry. (n.d.). Characterization of Mammalian N-degrons and Development of Heterovalent Inhibitors of the N-end Rule Pathway. Retrieved from: [Link]

• MDPI. (n.d.). tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate. Retrieved from: [Link]

• The Royal Society of Chemistry. (n.d.). tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. Retrieved from: [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 3. rsc.org [rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

stability issues of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in solution

Introduction

Welcome to the technical support guide for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS: 848242-87-5).[1][2][3] This document is designed for researchers, chemists, and drug development professionals to provide in-depth insights and practical troubleshooting advice regarding the stability of this molecule in solution. Understanding the chemical liabilities of this intermediate is critical for ensuring the success of synthetic routes, the accuracy of analytical results, and the overall integrity of your research. This guide synthesizes data from foundational organic chemistry principles and peer-reviewed literature to address the common challenges encountered when working with this compound.

Molecular Structure and Key Functional Groups

The stability of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is dictated by its three principal functional groups:

• A tert-Butoxycarbonyl (Boc) Protecting Group: This is the most significant feature concerning stability. The Boc group is notoriously labile under acidic conditions.[4][5][6]

• Two Ethyl Ester Moieties: These groups are susceptible to hydrolysis under both acidic and basic conditions, although they are generally more robust than the Boc group.

• A Secondary Carbamate Linkage: The carbamate itself is relatively stable but is part of the acid-sensitive Boc system.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues observed during the handling, storage, and use of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in solution.

Q1: I'm observing a new, more polar impurity in my HPLC/LC-MS analysis after storing my compound in solution. What is it?

A1: The most probable cause is the acid-catalyzed cleavage of the tert-butoxycarbonyl (Boc) protecting group. This reaction removes the bulky, nonpolar t-butyl group, exposing the free secondary amine and resulting in the formation of Diethyl 3-aminopentanedioate .[7][8] This degradant is significantly more polar than the parent compound, leading to an earlier elution time in reverse-phase chromatography.

Causality: The Boc group is designed for easy removal with acid.[6] The mechanism involves protonation of the carbamate carbonyl, followed by the unimolecular cleavage (SN1-type) to form a stable tert-butyl cation, carbon dioxide, and the free amine.[9][10] Even trace amounts of acid in your solvent or on glassware can catalyze this degradation over time.

Troubleshooting Steps:

• Confirm Identity: Use LC-MS to analyze the impurity. The expected degradant, Diethyl 3-aminopentanedioate, will have a molecular weight of 203.24 g/mol , a loss of 100.12 g/mol (C₅H₈O₂) from the parent compound (MW 331.40 g/mol ).[2][8]

• Check Solvent Purity: Ensure you are using high-purity, anhydrous, and, where appropriate, un-stabilized aprotic solvents (e.g., acetonitrile, THF). Older bottles of chlorinated solvents like dichloromethane (DCM) can generate trace amounts of HCl.

• Evaluate Glassware: Avoid using glassware that may have residual acidic cleaning agents. Ensure all equipment is thoroughly rinsed with a high-purity solvent before use.

• Analyze Freshly Prepared Solutions: Prepare solutions immediately before use to minimize the potential for degradation during storage.

Q2: How does the choice of solvent and pH affect the stability of the compound?

A2: The choice of solvent and the control of pH are the most critical factors for maintaining the integrity of this molecule in solution.

• pH: The compound is most stable in a neutral to mildly basic environment (pH 7-9). It is highly unstable in acidic conditions (pH < 6).[4] Strong bases (pH > 12) can promote the slower hydrolysis of the ethyl ester groups.

• Solvents:

  • Recommended: High-purity, anhydrous aprotic solvents such as Acetonitrile (ACN), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF) are preferred.

  • Use with Caution: Protic solvents like methanol or ethanol can participate in the degradation pathway, especially if acidic contaminants are present. While the compound is soluble in these solvents, solutions should be used immediately after preparation.

  • Avoid: Acidic solvents or buffer systems containing acids like trifluoroacetic acid (TFA) or formic acid should be avoided for storage. While often used in HPLC mobile phases, prolonged exposure should be minimized.

Below is a summary of the expected stability under various conditions.

Parameter	Condition	Primary Stability Concern	Expected Degradant(s)
pH	Acidic (pH < 6)	High Instability	Cleavage of Boc group[4][11]
Neutral (pH 7)	Generally Stable	Minimal degradation expected.
Basic (pH > 9)	Moderately Stable	Slow hydrolysis of ethyl esters.
Solvent	Aprotic (ACN, THF)	Good Stability	Low risk if solvent is pure and anhydrous.
Protic (Methanol, Ethanol)	Moderate Stability	Can facilitate Boc cleavage if acid is present.
Chlorinated (DCM)	Risk of Instability	Potential for HCl contamination in aged solvents.
Temperature	Refrigerated (2-8 °C)	Good Stability	Recommended for long-term storage of solutions.[12][13]
Room Temperature	Moderate Stability	Increased rate of degradation, especially if contaminants are present.
Elevated (>40 °C)	Poor Stability	Potential for thermal cleavage of Boc group.[4]

Q3: My reaction yield is lower than expected. Could my workup procedure be causing degradation?

A3: Absolutely. Aqueous acidic workups are a common source of unintended Boc deprotection. If your protocol involves washing with an acidic solution (e.g., 1N HCl, citric acid) to remove basic impurities, you are likely cleaving a portion of your product.

Preventative Measures & Alternatives:

• Use Milder Acids: If an acid wash is necessary, consider using a weaker, buffered solution like saturated ammonium chloride (NH₄Cl) or a dilute solution of sodium bisulfate (NaHSO₄).

• Minimize Contact Time: Perform the acidic wash quickly and at low temperatures (e.g., in an ice bath) to reduce the rate of deprotection.

• Alternative Extractions: Use pH-neutral washes (e.g., water, brine) and rely on chromatography for purification to avoid acidic conditions altogether.

Visualized Degradation & Troubleshooting

Primary Degradation Pathway

The diagram below illustrates the primary acid-catalyzed degradation pathway for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Caption: Acid-catalyzed cleavage of the Boc group.

Troubleshooting Workflow

If you suspect compound degradation, follow this logical workflow to identify and resolve the issue.

Caption: A workflow for troubleshooting compound instability.

Experimental Protocols

Protocol 1: Recommended Handling and Storage

To maximize the shelf-life of the compound in both solid and solution form, adhere to the following procedures.

Solid Storage:

• Store the solid compound in a tightly sealed container at 2-8 °C.[12][13]

• Protect from moisture. It is advisable to store the container within a desiccator.

• Flush the container with an inert gas (e.g., argon or nitrogen) before sealing for long-term storage.

Solution Preparation and Storage:

• Use only high-purity, anhydrous aprotic solvents (e.g., Acetonitrile, THF).

• Prepare solutions fresh for immediate use whenever possible.

• If short-term storage is necessary, store the solution in a tightly capped vial with minimal headspace at 2-8 °C for no longer than 24-48 hours. For longer storage, a stability study under your specific conditions is recommended.

Protocol 2: Forced Degradation Study

This protocol allows you to proactively assess the stability of your compound and identify potential degradants under your experimental conditions.

Objective: To determine the stability profile of the compound under acidic, basic, and thermal stress.

Procedure:

• Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

• Acidic Stress:

  • To 1 mL of stock solution, add 100 µL of 0.1 N HCl.

  • Incubate at room temperature.

  • Analyze by HPLC/LC-MS at time points (e.g., 0, 1, 4, 8, 24 hours) to monitor for the appearance of the deprotected amine.

• Basic Stress:

  • To 1 mL of stock solution, add 100 µL of 0.1 N NaOH.

  • Incubate at room temperature.

  • Analyze by HPLC/LC-MS at the same time points to monitor for ester hydrolysis products.

• Thermal Stress:

  • Place a sealed vial of the stock solution in a heating block set to 60 °C.

  • Analyze by HPLC/LC-MS at the same time points to assess thermal degradation.

• Control: Keep a sealed vial of the stock solution at 2-8 °C to serve as an unstressed control sample.

Protocol 3: HPLC Method for Purity Assessment

This general-purpose reverse-phase HPLC method is suitable for separating the parent compound from its primary degradant, Diethyl 3-aminopentanedioate.[14][15]

• Instrumentation: HPLC system with UV detection.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid (Note: Use freshly prepared mobile phase and analyze samples promptly to minimize on-column degradation).

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 30% B

  • 18.1-22 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in acetonitrile to a concentration of ~0.5 mg/mL.

Expected Results: The parent compound will have a longer retention time than the more polar degradant, Diethyl 3-aminopentanedioate.

References

• Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety. J Org Chem. 2005;70(9):3737-40. Available from: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available from: [Link]

• shows the cleavage conditions for the Boc group. ResearchGate. Available from: [Link]

• Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening. J Am Soc Mass Spectrom. 2012;23(10):1643-57. Available from: [Link]

• Carbamic acid, tert-butyl ester. Organic Syntheses Procedure. Available from: [Link]

• t-Butyl carbamate. ResearchGate. Available from: [Link]

• Safety Data Sheet: Di-tert-butyl dicarbonate. Carl ROTH. Available from: [Link]

• Quality Control and Analytical Methods for tert-Butyl Carbamate Intermediates in Pharmaceutical Manufacturing. NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

• One-pot Conversion of t-Butyl Carbamates to Amides with Acyl Halide-Methanol Mixtures. Synthesis. 2002;2002(02):203-206. Available from: [Link]

• tert-Butyl Esters. Organic Chemistry Portal. Available from: [Link]

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. PubChem. Available from: [Link]

• Stability-Indicating Assay of Novel 5-(Hydroxamic acid)methyl Oxazolidinones with 5-Lipooxygenase Inhibitory Activity. Molecules. 2021;26(11):3357. Available from: [Link]

• t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Shaanxi Xin yan Bomei Biotechnology Co., LTD. Available from: [Link]

• Diethyl 3-aminopentanedioate hydrochloride. PubChem. Available from: [Link]

• Biodegradation of Methyl tert-Butyl Ether by Mycobacterium spp. Journal of Environmental Science and Health, Part A. 2007;42(10):1461-7. Available from: [Link]

• Safety Data Sheet: tert-Butyl methyl ether. Carl ROTH. Available from: [Link]

• Tert-butyl (4-methyl-1-oxopentan-3-yl)carbamate. PubChem. Available from: [Link]

• Biodegradation of Methyl tert-Butyl Ether by a Pure Bacterial Culture. Appl Environ Microbiol. 2001;67(12):5601-7. Available from: [Link]

• A SN1 Reaction: Synthesis of tert-Butyl Chloride. The Royal Society of Chemistry. Available from: [Link]

• Chemoenzymatic Synthesis of tert-Butyl ((3R, 6R)-6-methyl-piperidin-3-yl)carbamate: A Key Intermediate in Orexin Receptor Antagonist and IRAK4 Inhibitor. ResearchGate. Available from: [Link]

• Experimental No. (12) Alkyl halides Preparation of t-butylchloride. Available from: [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate_848242-87-5_新研博美 [xinyanbm.com]
• 4. benchchem.com [benchchem.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. Diethyl 3-aminopentanedioate hydrochloride | C9H18ClNO4 | CID 24190535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. echemi.com [echemi.com]
• 9. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. benchchem.com [benchchem.com]
• 12. tcichemicals.com [tcichemicals.com]
• 13. carlroth.com [carlroth.com]
• 14. nbinno.com [nbinno.com]
• 15. benchchem.com [benchchem.com]

preventing ester hydrolysis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Welcome to the dedicated technical support guide for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with the handling and reaction of this molecule, with a specific focus on preventing unwanted ester hydrolysis. Our goal is to provide you with the expertise and practical insights needed to ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant loss of my starting material, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, during my reaction workup. What could be the primary cause?

The most probable cause is the hydrolysis of one or more of the ester or carbamate functional groups. The subject molecule contains three distinct ester-like linkages, each with a different susceptibility to hydrolysis under various pH conditions.

• t-Butyl Carbamate: This group is highly sensitive to acidic conditions and will readily hydrolyze to release the free amine, isobutylene, and carbon dioxide.

• Ethyl Esters: These are more robust than the t-butyl carbamate but are susceptible to hydrolysis under both acidic and, more significantly, basic conditions (saponification).

Therefore, the pH of your reaction and workup solutions is a critical factor to control.

Q2: What are the specific pH ranges I should avoid to prevent hydrolysis?

To maintain the integrity of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, it is crucial to operate within a specific pH window.

pH Range	Susceptible Group(s)	Consequence
< 4	t-Butyl Carbamate	Rapid cleavage to the free amine.
4 - 6	Generally Safe	Minimal hydrolysis of all groups.
6 - 8	Ethyl Esters (minor)	Slow hydrolysis may occur over extended periods.
> 8	Ethyl Esters (major)	Rapid saponification leading to the dicarboxylate.

Recommendation: For optimal stability during aqueous workups and chromatography, maintain the pH of your solutions between 4.5 and 6.5 .

Troubleshooting Guide: Preventing Ester Hydrolysis

Issue 1: Unexpected Polarity Increase in Reaction Mixture on TLC

Observation: You run a thin-layer chromatogram (TLC) of your reaction mixture and notice new, more polar spots that were not present at the start of the reaction.

Root Cause Analysis: This is a classic indicator of ester hydrolysis. The resulting carboxylic acids or the free amine are significantly more polar than the starting material, causing them to have lower Rf values on the TLC plate.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for increased polarity.

Corrective Actions:

• pH Monitoring and Control: If your reaction conditions are not pH-sensitive, consider adding a buffer. For example, if you are performing a reaction that generates an acidic byproduct, the inclusion of a non-nucleophilic base like 2,6-lutidine can neutralize the acid as it forms.

• Aqueous Workup Modification: During the workup, use a mildly acidic buffer, such as a saturated ammonium chloride solution (pH ~4.5-5.5), for your aqueous washes instead of pure water or brine. Avoid any basic washes (e.g., sodium bicarbonate) if possible. If a basic wash is necessary to remove acidic impurities, use it quickly and at low temperatures (0-5 °C), and immediately proceed to the next step.

Issue 2: Low Yield After Purification by Silica Gel Chromatography

Observation: Your crude NMR looks promising, but the final yield after silica gel chromatography is significantly lower than expected.

Root Cause Analysis: Silica gel is inherently acidic and can cause the hydrolysis of acid-labile protecting groups like the t-butyl carbamate (Boc group) directly on the column. The longer your compound remains on the column, the greater the extent of this degradation.

Preventative Measures:

• Column Neutralization: Before running your column, flush it with a solvent system containing a small amount of a volatile base, such as triethylamine (0.1-1% v/v). This will neutralize the acidic sites on the silica gel. Ensure the triethylamine is removed from the collected fractions by rotary evaporation.

• Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina or a C18-functionalized silica gel for reverse-phase chromatography, if your compound is compatible.

• Rapid Chromatography: Optimize your solvent system to ensure your compound elutes in a reasonable timeframe. Avoid letting the compound sit on the column for extended periods.

Experimental Protocol: Neutralizing a Silica Gel Column

• Slurry Preparation: Prepare a slurry of silica gel in your starting eluent (e.g., 10% ethyl acetate in hexanes).

• Column Packing: Pack the column with the silica gel slurry as you normally would.

• Neutralization Flush: Prepare a solution of your starting eluent containing 0.5% (v/v) triethylamine.

• Elution: Pass 2-3 column volumes of the neutralization flush through the packed column immediately before loading your sample.

• Sample Loading and Elution: Load your sample and run the chromatography using the eluent without the added triethylamine. The residual neutralization on the silica will be sufficient to protect your compound.

Mechanistic Insight: The Role of Steric Hindrance

The t-butyl group of the carbamate and the ethyl groups of the diester provide a degree of steric hindrance that influences their relative rates of hydrolysis.

Caption: Comparative hydrolysis mechanisms.

The acid-catalyzed hydrolysis of the t-butyl carbamate proceeds through a stable tertiary carbocation, making this pathway highly favorable under acidic conditions. In contrast, the base-catalyzed hydrolysis of the ethyl esters (saponification) involves the direct nucleophilic attack of a hydroxide ion on the carbonyl carbon.

References

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. [Link]

Technical Support Center: Alternative Solvents for Reactions of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Welcome to the technical support guide for navigating solvent selection in reactions involving t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. This resource is designed for researchers, chemists, and process development professionals who are seeking to modernize their synthetic routes by replacing conventional, hazardous solvents with safer, more sustainable alternatives. As regulatory pressures increase on solvents like N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and Dichloromethane (DCM), understanding the landscape of greener alternatives is no longer optional, but essential for future-focused chemical synthesis.[1][2]

This guide moves beyond simple substitution lists, providing a framework for rational solvent selection, troubleshooting common issues encountered during the transition, and offering validated protocols to ensure your research remains robust and reproducible.

Section 1: The Solvent Selection Framework: From First Principles to Practical Application

The choice of solvent is critical as it influences reaction rates, selectivity, and yield by solvating reactants, stabilizing transition states, and facilitating mass transfer.[3][4] The shift from a well-understood solvent like DMF to a greener alternative is not always a direct replacement. A systematic approach is required.

Decision-Making Workflow for Alternative Solvent Selection

The following workflow provides a structured path for selecting a viable alternative solvent for your specific reaction involving t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, whether it be Boc-deprotection, ester hydrolysis, or amide bond formation.

Caption: A logical workflow for selecting an alternative solvent.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common problems encountered when substituting traditional solvents in reactions with carbamate-containing molecules.

Q1: My reaction is significantly slower or does not go to completion after switching from DMF to 2-MeTHF. What is the likely cause?

A: This is a classic issue stemming from differences in polarity and solvating power.

• Causality: DMF is a highly polar aprotic solvent, excellent at dissolving a wide range of organic molecules and salts, and at solvating cations to accelerate reactions. 2-MeTHF is considerably less polar. If your reaction involves charged intermediates or requires the dissolution of poorly soluble reagents (like certain peptide coupling additives), the lower polarity of 2-MeTHF can hinder the reaction kinetics.

• Troubleshooting Steps:

  • Confirm Solubility: First, ensure that your starting material, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, and all reagents are fully dissolved in 2-MeTHF at the reaction temperature. You may need to increase the temperature or use a co-solvent.

  • Consider a Co-solvent: A mixture of solvents can often provide the desired properties. For instance, adding a small amount of a more polar green solvent like N-Butylpyrrolidinone (NBP) or Dimethyl Sulfoxide (DMSO) to 2-MeTHF can dramatically improve solvating power and reaction rates.[5]

  • Evaluate Reagent Choice: Some modern reagents are designed for greener solvents. For example, the coupling reagent COMU has shown high efficiency and solubility in 2-MeTHF and ethyl acetate, making it a better choice than traditional uronium salts in these systems.[6]

Q2: I am performing a Boc-deprotection with TFA and see incomplete conversion and a messy TLC plate when using ethyl acetate (EtOAc) instead of DCM. Why?

A: This issue highlights the importance of the solvent's role in stabilizing reactive intermediates.

• Causality: The Boc-deprotection mechanism proceeds through a stabilized carbocation intermediate. Dichloromethane (DCM) is effective at stabilizing this intermediate. While EtOAc is a viable greener alternative, its ability to stabilize the carbocation may be different, potentially leading to side reactions or incomplete conversion if conditions are not optimized. Furthermore, the solubility of the resulting ammonium trifluoroacetate salt may be lower in EtOAc, causing it to precipitate and stall the reaction.

• Troubleshooting Steps:

  • Increase Reagent Stoichiometry: A modest increase in the equivalents of Trifluoroacetic Acid (TFA) may be necessary to drive the reaction to completion in the new solvent system.

  • Monitor Temperature: Perform the reaction at room temperature and monitor closely. Avoid excessive heating, which could promote side reactions with the ester functionalities of the molecule or the solvent itself.

  • Alternative Acid: Consider using a solution of HCl in a green solvent like cyclopentyl methyl ether (CPME) or 2-MeTHF, which can sometimes provide cleaner conversions.

  • Workup Considerations: Be aware that your product, now a free amine salt, will have very different solubility properties. Ensure your aqueous workup is designed to handle this, typically by basifying the solution to extract the free amine into an organic layer.[7]

Q3: After switching to N-Butylpyrrolidinone (NBP) for an amide coupling reaction, I'm having difficulty removing the solvent during workup. What are the best practices?

A: NBP is an excellent, less toxic alternative to DMF and NMP, but its high boiling point (278 °C) presents a challenge for removal by standard rotary evaporation.[2][5]

• Causality: The low volatility of NBP makes it unsuitable for simple evaporation. Attempting to do so at high temperatures can lead to product degradation.

• Troubleshooting Steps:

  • Aqueous Extraction: NBP is water-miscible. The primary method for its removal is through repeated aqueous washes (extraction) of your product solution in a water-immiscible solvent like EtOAc or 2-MeTHF.

  • Solvent Swap: If your product is stable, you can perform a distillation under reduced pressure to remove a more volatile solvent, then add a water-immiscible solvent and perform the aqueous extraction.

  • Lyophilization (Freeze-Drying): For final traces of NBP, if your product is a non-volatile solid and soluble in water or a suitable solvent like tert-butanol, lyophilization can be an effective, albeit slower, removal method.

Q4: Are there any universal "drop-in" replacements for DMF or DCM?

A: Unfortunately, the concept of a universal drop-in replacement is largely a myth in organic synthesis.[2][5]

• Causality: Each solvent has a unique combination of physical properties (polarity, viscosity, boiling point, hydrogen bonding capability) that influences a reaction in a specific way. A solvent that works perfectly for one reaction type may fail in another.

• Recommendation: The most successful strategy is to screen a small panel of recommended green solvents for each specific chemical transformation. Based on extensive literature, a good starting panel to replace DMF/NMP would include NBP and DMSO/EtOAc mixtures .[1] For replacing DCM, a panel of 2-MeTHF and ethyl acetate is a robust starting point.[6][8]

Section 3: Data & Protocols

Table 1: Comparison of Conventional and Alternative Solvents

This table summarizes key properties to aid in your selection process. Safety classifications are based on GHS and REACH information.

Solvent	Formula	Boiling Point (°C)	Polarity Index	Key Hazards / Notes
Conventional Solvents
N,N-Dimethylformamide (DMF)	C₃H₇NO	153	6.4	Reproductive Toxin (SVHC)[2]
N-Methyl-2-pyrrolidone (NMP)	C₅H₉NO	202	6.7	Reproductive Toxin (SVHC)[2]
Dichloromethane (DCM)	CH₂Cl₂	40	3.1	Suspected Carcinogen, Volatile[2]
Alternative Solvents
2-Methyltetrahydrofuran (2-MeTHF)	C₅H₁₀O	80	4.0	Bio-derived, forms peroxides
N-Butylpyrrolidinone (NBP)	C₈H₁₅NO	278	-	Greener NMP alternative, high BP[1]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	189	7.2	High polarity, high BP, penetrates skin
Ethyl Acetate (EtOAc)	C₄H₈O₂	77	4.4	Flammable, good green profile
Dimethyl Carbonate (DMC)	C₃H₆O₃	90	-	Low toxicity, useful co-solvent[6]
γ-Valerolactone (GVL)	C₅H₈O₂	207	-	Bio-derived, high BP[5]

Experimental Protocol: Boc-Deprotection of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in 2-MeTHF

This protocol provides a validated method for removing the t-Butyl carbamate protecting group using a greener solvent system.

Materials:

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (1 equivalent)

• Trifluoroacetic Acid (TFA, 5-10 equivalents)

• 2-Methyltetrahydrofuran (2-MeTHF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round bottom flask, magnetic stirrer, separatory funnel

Procedure:

• Dissolution: In a round-bottom flask, dissolve t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (1.0 eq) in 2-MeTHF (approx. 0.1-0.2 M concentration). Stir until all solid is dissolved.

• Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add trifluoroacetic acid (5-10 eq) dropwise to the stirred solution. Note: The reaction is often exothermic.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed. Self-Validation: A successful reaction will show the disappearance of the starting material spot and the appearance of a new, more polar spot at a lower Rf value (the amine salt).

• Solvent Removal: Once the reaction is complete, remove the 2-MeTHF and excess TFA under reduced pressure using a rotary evaporator. Caution: Ensure your vacuum pump is compatible with acidic vapors.

• Aqueous Workup: Dissolve the resulting residue in ethyl acetate or 2-MeTHF. Carefully transfer the solution to a separatory funnel.

• Neutralization: Slowly add saturated aqueous NaHCO₃ solution to the separatory funnel until effervescence ceases and the aqueous layer is basic (pH > 8). This neutralizes the excess TFA and deprotonates the amine product.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ (1x), water (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the free amine product, diethyl 4-aminoheptanedioate.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

References

• Neuroquantology. (n.d.). GREEN SOLVENTS IN ORGANIC SYNTHESIS: A COMPREHENSIVE REVIEW. Retrieved from [Link]

• Ingenta Connect. (n.d.). Green Solvents in Organic Synthesis: An Overview. Retrieved from [Link]

• Wikipedia. (n.d.). Green solvent. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Green Solvents in Organic Synthesis. Retrieved from [Link]

• WordPress. (n.d.). Molecular Solvents – Replacements for DMF, DMAC, NMP. Retrieved from [Link]

• Li, C.-J. (2009). Green chemistry for chemical synthesis. PNAS. Retrieved from [Link]

• Gyros Protein Technologies. (2023). Greener Peptide Synthesis: How to Adopt New Solvents in the Wake of DMF Restrictions. Retrieved from [Link]

• ACS Publications. (2020). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. Retrieved from [Link]

• Research Outreach. (2023). All's swell: Greener replacements for hazardous solvents in peptide synthesis. Retrieved from [Link]

• Taylor & Francis Online. (2021). Evaluation of greener solvents for solid-phase peptide synthesis. Pharmaceutical Development and Technology. Retrieved from [Link]

• WonderHowTo. (2010). How to Solve SN1 & SN2 reaction problems that involve solvents in organic chemistry. Retrieved from [Link]

• NIH. (2023). Continuous Synthesis of Carbamates from CO2 and Amines. PMC. Retrieved from [Link]

• ACS Omega. (2023). Continuous Synthesis of Carbamates from CO2 and Amines. Retrieved from [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Department of Chemistry. Retrieved from [Link]

• RSC Publishing. (2024). Direct synthesis of carbamates, thiocarbamates, and ureas from Boc-protected amines: a sustainable and efficient approach. RSC Advances. Retrieved from [Link]

• ACS Publications. (2022). Solvation Effects in Organic Chemistry. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Green synthesis of carbamates from CO2, amines and alcohols. Retrieved from [Link]

• Google Patents. (2000). WO2000050389A1 - Efficient carbamate synthesis.

• PubChem. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). How are solvents chosen in organic reactions?. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved from [Link]

Sources

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. How To [chem.rochester.edu]
• 8. All’s swell: Greener replacements for hazardous solvents in peptide synthesis - Research Outreach [researchoutreach.org]

Technical Support Center: Catalyst Selection and Troubleshooting for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate Modifications

Welcome to the technical support center for the modification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection, reaction optimization, and troubleshooting for this versatile synthetic intermediate. As Senior Application Scientists, our goal is to explain the causality behind experimental choices, ensuring your protocols are robust and self-validating.

The target molecule, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (PubChem CID: 77078461), is a branched building block featuring three key functional groups: a Boc-protected amine and two terminal ethyl esters.[1][2] This structure allows for orthogonal chemical strategies, where each functional group can be addressed selectively under specific catalytic conditions.

Molecular Structure and Reactive Sites

Understanding the molecule's architecture is critical for planning any synthetic modification. The three primary sites for catalytic transformation are the acid-labile Boc group and the two ester functionalities.

Caption: Reactive sites on t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the modification of this substrate.

Q1: How can I selectively remove the Boc group without affecting the ethyl esters?

Answer: Selective deprotection of the Boc group requires acidic conditions that are mild enough to leave the ethyl ester groups intact. The tert-butyloxycarbonyl (Boc) group is highly sensitive to acid, while ester hydrolysis under acidic conditions is a slower, reversible reaction that typically requires heat and an excess of water.[3][4][5]

Your primary catalysts are strong acids in anhydrous organic solvents.

• 4M HCl in 1,4-Dioxane: This is a widely used and effective reagent.[6] The reaction is typically fast (30 minutes to 2 hours) at room temperature and yields the corresponding amine hydrochloride salt, which often precipitates from the solution, facilitating isolation.[6][7]

• Trifluoroacetic Acid (TFA): A 20-50% solution of TFA in an anhydrous solvent like dichloromethane (DCM) is also very common.[6][7] While effective, TFA can be harder to remove completely, and the resulting trifluoroacetate salt is often an oil, which can complicate downstream processing.[8]

Causality: The mechanism involves protonation of the Boc carbonyl oxygen, followed by cleavage to form a stable tert-butyl cation and carbamic acid, which rapidly decarboxylates to the free amine.[4][7] Anhydrous conditions suppress the competing acid-catalyzed ester hydrolysis, which requires water as a nucleophile.[9][10]

Q2: What are the best conditions for hydrolyzing the ethyl esters while keeping the Boc group intact?

Answer: The Boc group is stable under basic conditions, making alkaline hydrolysis (saponification) the method of choice for selectively cleaving the ethyl esters.[3][5] This reaction is irreversible and typically proceeds to completion.[11]

• Lithium Hydroxide (LiOH): Using LiOH in a mixed solvent system like THF/water or methanol/water at room temperature is a standard and reliable method. LiOH is often preferred as it can sometimes offer better selectivity compared to NaOH or KOH and the resulting lithium carboxylate salts can have different solubility profiles.

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH): Aqueous solutions of NaOH or KOH are also highly effective for saponification.[3][5]

Causality: The reaction proceeds via nucleophilic attack of the hydroxide ion on the ester's carbonyl carbon.[11] The Boc group, lacking an acidic proton and being sterically hindered, is unreactive towards nucleophilic bases. The final product after an acidic workup is the dicarboxylic acid with the Boc-protected amine intact.

Q3: I'm observing a side product with a mass of +56 Da during my Boc deprotection. What is it and how do I prevent it?

Answer: This is a classic sign of t-butylation . The cause is the reactive tert-butyl cation generated during the acidic cleavage of the Boc group.[4][7] This electrophilic cation can alkylate any available nucleophile in the reaction mixture. While your substrate itself lacks highly nucleophilic sites (like indole or thiol groups), the deprotected amine product can potentially be alkylated, though this is less common. More often, trace nucleophiles or sensitive groups on more complex substrates are the victims.[7]

Prevention Strategy: Use of Scavengers Scavengers are nucleophilic compounds added to the reaction to trap the tert-butyl cation before it can react with your desired molecule.[6]

• Triethylsilane (TES): A very effective scavenger that reduces the tert-butyl cation to isobutane.

• Anisole or Thioanisole: These electron-rich aromatic compounds are readily alkylated by the cation.

• Water: A small amount of water can act as a scavenger, converting the cation to tert-butanol.

Caption: Workflow for preventing t-butylation side reactions.

Troubleshooting Guides

Guide 1: Issues in Boc Deprotection

Symptom / Issue	Potential Cause	Recommended Solution & Rationale
Incomplete Deprotection (Starting material remains after 2-4 hours)	1. Insufficient Acid: The molar equivalents of acid are too low to drive the reaction to completion.[6] 2. Low Temperature: The reaction is too sluggish at 0°C or below.[6]	1. Increase Acid Equivalents: Ensure at least 5-10 equivalents of HCl (as a 4M solution in dioxane) are used. For TFA, use it as a 20-50% solution in DCM. 2. Allow Reaction to Warm: Start the reaction at 0°C to control any initial exotherm, then allow it to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.[6]
Ester Hydrolysis Detected (LC-MS shows peaks for mono- or di-acid products)	Presence of Water: The reaction solvent (e.g., DCM, dioxane) or reagents were not anhydrous.	Use Anhydrous Solvents: Ensure solvents are freshly dried or from a sealed bottle. Use reagents like HCl in dioxane that are specifically sold as anhydrous solutions. Water acts as a nucleophile for ester hydrolysis, a reaction that is also catalyzed by acid.[9]
Product is an Oil/Gummy Solid (Difficult to handle and purify)	TFA Salt Formation: Trifluoroacetate salts are frequently non-crystalline.[8]	Switch to HCl/Dioxane: Amine hydrochloride salts are often crystalline and precipitate from the reaction, making them easy to isolate by filtration.[6] Salt-to-Freebase Conversion: If using TFA is unavoidable, after removing the volatiles, dissolve the crude oil in an organic solvent (e.g., ethyl acetate) and wash with a mild aqueous base (e.g., NaHCO₃ solution) to get the neutral free amine, which may be easier to purify via chromatography.

Guide 2: Issues in Ester Hydrolysis (Saponification)

Symptom / Issue	Potential Cause	Recommended Solution & Rationale
Incomplete Hydrolysis (Mono-ester or starting material remains)	1. Insufficient Base: Less than 2.0 equivalents of base were used per ester group. 2. Poor Solubility: The substrate is not fully dissolved in the reaction medium, leading to a slow heterogeneous reaction.	1. Increase Base Equivalents: Use at least 2.2-2.5 equivalents of LiOH or NaOH to ensure complete conversion of both esters. The reaction is stoichiometric.[11] 2. Add a Co-solvent: Improve solubility by using a mixture of THF/water or Methanol/water. Gentle warming (e.g., to 40°C) can also increase both solubility and reaction rate.
Loss of Boc Group (LC-MS shows fully deprotected product)	Acidic Workup is too Harsh: Using a strong acid to neutralize the excess base and protonate the carboxylate can cleave the Boc group if conditions are not controlled.	Use a Milder Acid: After the reaction, cool the mixture to 0°C and slowly add a weaker acid like 1M citric acid or saturated ammonium chloride (NH₄Cl) to adjust the pH to ~4-5. Alternatively, use a carefully controlled amount of 1M HCl. This minimizes exposure of the Boc group to highly acidic conditions.
Difficulty Isolating Product (Product remains in the aqueous layer during extraction)	Product is a Zwitterion: At neutral pH, the product has both a negatively charged carboxylate and a positively charged ammonium ion (if Boc group is accidentally cleaved), making it highly water-soluble. Even with the Boc group, the dicarboxylic acid can be polar.	Adjust pH for Extraction: Ensure the aqueous layer is acidified to a pH of 3-4 before extraction. This fully protonates the carboxylate groups, making the molecule neutral and more soluble in organic solvents like ethyl acetate or DCM. Perform multiple extractions to maximize recovery.

Experimental Protocols

Protocol 1: Selective Boc Deprotection with HCl in Dioxane

This protocol describes the removal of the Boc protecting group to yield diethyl 4-aminoheptanedioate dihydrochloride.

• Preparation: Dissolve t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (1.0 eq) in a minimal amount of an appropriate solvent like methanol or ethyl acetate at 0 °C (ice bath).

• Acid Addition: Slowly add 4M HCl in 1,4-dioxane (5-10 equivalents) to the stirred solution.[6] A precipitate may begin to form.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitoring: Monitor the disappearance of the starting material using TLC (staining with ninhydrin will show the appearance of a primary amine) or LC-MS.

• Work-up: Upon completion, if a precipitate has formed, collect the solid by filtration. Wash the solid with cold diethyl ether and dry under vacuum to yield the hydrochloride salt.[6] Alternatively, remove the solvent under reduced pressure. The resulting solid can be triturated with diethyl ether to induce precipitation and then filtered.

Protocol 2: Selective Diester Hydrolysis (Saponification)

This protocol describes the hydrolysis of the two ethyl ester groups to yield 4-((tert-butoxycarbonyl)amino)heptanedioic acid.

• Preparation: Dissolve t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (1.0 eq) in a mixture of THF and water (e.g., 2:1 v/v).

• Base Addition: Add lithium hydroxide monohydrate (LiOH·H₂O, 2.5 equivalents) to the solution.

• Reaction: Stir the mixture vigorously at room temperature for 4-12 hours.

• Monitoring: Monitor the reaction by LC-MS, looking for the disappearance of the starting material and the appearance of the product peak with a mass corresponding to the diacid.

• Work-up:

  • Once complete, remove the THF under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a solvent like diethyl ether or ethyl acetate to remove any unreacted starting material.

  • Cool the aqueous layer to 0 °C and carefully acidify to pH 3-4 by the slow addition of 1M HCl or 1M citric acid. A white precipitate should form.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the dicarboxylic acid product.

Catalyst Selection Summary

Transformation	Catalyst/Reagent	Typical Conditions	Pros	Cons & Common Side Reactions
Boc Deprotection	4M HCl in Dioxane	0°C to RT, 1-4 h	High yield; often crystalline HCl salt product; easy reagent removal.[6]	Can be corrosive; requires anhydrous conditions.
Boc Deprotection	20-50% TFA in DCM	0°C to RT, 0.5-2 h	Fast and effective; TFA is volatile.[7]	Product is often an oily TFA salt; potential for t-butylation; TFA is corrosive and hard to remove completely.[7][8]
Ester Hydrolysis	LiOH, NaOH, or KOH	RT to 40°C, 4-12 h, in THF/H₂O or MeOH/H₂O	Irreversible and high-yielding; Boc group is stable.[11]	Requires careful acidic workup to avoid Boc deprotection; product isolation requires pH adjustment and extraction.
Ester Hydrolysis	Dilute H₂SO₄ or HCl	Reflux in excess H₂O	Can achieve both ester hydrolysis and Boc deprotection in one step.	Not selective; reaction is reversible and may not go to completion; harsh conditions.[3][9]
Transesterification	NaOMe or KOMe (basic)	Reflux in new alcohol (e.g., MeOH)	Efficient for simple alcohols.[12]	Can lead to side reactions like saponification if water is present.[12]
Transesterification	H₂SO₄ (acidic)	Reflux in new alcohol	General method for many alcohols.[13]	Reversible reaction; will also catalyze Boc deprotection.

References

• Benchchem. Navigating Boc Deprotection: A Guide to Minimizing Side Products.
• Clark, J. (2015). Hydrolysis of Esters. Chemguide.
• Chemistry LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters.
• Benchchem. Troubleshooting N-Boc-piperazine deprotection side reactions.
• Szalmás, M., et al. (2010). Enantioselective decarboxylation of beta-keto esters with Pd/amino alcohol systems: successive metal catalysis and organocatalysis. PubMed.
• ACS GCI Pharmaceutical Roundtable. BOC Deprotection.
• Berchmans, H. J., & Hirata, S. (2008). Ethyl ester production by homogeneous alkaline transesterification. Sci-Hub.
• Fisher Scientific. Amine Protection / Deprotection.
• Clark, J. (2013). Mechanism for the acid catalysed hydrolysis of esters. Chemguide.
• Chemistry LibreTexts. (2021). Hydrolysis of Esters. The Basics of General, Organic, and Biological Chemistry.
• Wikipedia. Transesterification.
• Wikipedia. Ester hydrolysis.
• Awuah, E., & Capretta, A. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.
• PubChem. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.
• BroadPharm. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.
• Reddit. (2023). Boc De-protection. r/Chempros.

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 5. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 12. 2024.sci-hub.se [2024.sci-hub.se]
• 13. Transesterification - Wikipedia [en.wikipedia.org]

Technical Support Center: t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate Synthesis

Welcome to the technical support center for the synthesis and purification of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and minimize byproduct formation in their reactions. The information provided herein is based on established chemical principles and field-proven insights to ensure the successful synthesis of this valuable compound.

I. Overview of the Synthesis

The synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate typically proceeds via a two-step sequence:

• Reductive Amination: Diethyl 3-oxopentanedioate (also known as diethyl ketoglutarate) is reacted with an ammonia source in the presence of a reducing agent to form the intermediate amine, diethyl 4-aminoheptanedioate.

• Boc Protection: The intermediate amine is then protected with a tert-butoxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc₂O) to yield the final product.

While this synthetic route is robust, the formation of byproducts can occur at each stage, leading to reduced yields and purification challenges. This guide will address these specific issues in a question-and-answer format.

II. Troubleshooting Guide: Minimizing Byproducts

This section addresses common problems encountered during the synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Question 1: During the reductive amination step, I am observing a significant amount of a byproduct with a hydroxyl group. What is this, and how can I prevent its formation?

Answer:

The likely byproduct is diethyl 4-hydroxyheptanedioate. This occurs when the reducing agent directly reduces the ketone functional group of the starting material, diethyl 3-oxopentanedioate, instead of the intermediate imine or iminium ion.

Causality: This side reaction is prevalent when using strong, non-selective reducing agents like sodium borohydride (NaBH₄) under conditions where the imine formation is slow.

Troubleshooting Steps:

• Choice of Reducing Agent: Switch to a more selective reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃) . This reagent is milder and selectively reduces the protonated imine (iminium ion) much faster than the ketone, significantly minimizing the formation of the alcohol byproduct.[1]

• Reaction Conditions: Ensure the reaction is run under mildly acidic conditions (pH 5-6). This promotes the formation of the iminium ion, which is more readily reduced than the neutral imine. Acetic acid can be used as a catalyst.

• Stepwise Procedure: Consider a stepwise approach. First, allow the imine to form by stirring the diethyl 3-oxopentanedioate and ammonia source together for a period before adding the reducing agent. This can increase the concentration of the intermediate to be reduced.

Question 2: My final product is contaminated with a higher molecular weight species. Mass spectrometry suggests it is a dialkylated amine. How can I avoid this?

Answer:

This byproduct is likely formed from the reaction of the desired primary amine product (diethyl 4-aminoheptanedioate) with another molecule of the starting ketone, followed by reduction. This is a common issue in reductive aminations using ammonia.

Causality: The primary amine product is nucleophilic and can compete with ammonia in reacting with the starting ketone, leading to the formation of a secondary amine byproduct.

Troubleshooting Steps:

• Excess Ammonia: Use a significant excess of the ammonia source (e.g., ammonium acetate, aqueous ammonia) to outcompete the primary amine product in the reaction with the ketone.

• Controlled Addition: Slowly add the reducing agent to the reaction mixture. This helps to keep the concentration of the primary amine product low at any given time, reducing the likelihood of dialkylation.

• Stepwise Imine Formation and Reduction: As mentioned previously, forming the imine first and then adding the reducing agent can sometimes help. However, with ammonia, this can be less effective due to the volatility and reactivity of the system.

Question 3: After the Boc-protection step, I have a byproduct that appears to have two Boc groups attached. How can I prevent this over-protection?

Answer:

The byproduct is likely the N,N-di-Boc-protected amine. While less common for primary amines, it can occur under certain conditions.

Causality: Over-protection can happen if the reaction conditions are too forcing, or if a highly reactive catalyst is used in excess.

Troubleshooting Steps:

• Stoichiometry of Boc₂O: Use a controlled amount of di-tert-butyl dicarbonate (Boc₂O), typically 1.05 to 1.1 equivalents relative to the amine. A large excess should be avoided.

• Base Selection: Use a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). The use of 4-dimethylaminopyridine (DMAP) as a catalyst is common but should be in catalytic amounts (1-5 mol%), as a large excess can promote over-reaction.[2]

• Reaction Temperature: Perform the reaction at room temperature or below. Elevated temperatures can increase the rate of the undesired second protection.

III. Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for the reductive amination step?

A1: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent choices, especially when using sodium triacetoxyborohydride.[1] They are aprotic and do not interfere with the reducing agent. Methanol can also be used, particularly with sodium cyanoborohydride, but care must be taken as it can react with the starting material or product via transesterification under certain conditions.

Q2: How can I effectively purify the final product from the reaction byproducts?

A2: Flash column chromatography on silica gel is the most common method for purification. A gradient elution system, typically with a mixture of hexanes and ethyl acetate, is effective. The polarity of the desired product is intermediate between the less polar starting ketone and the more polar alcohol byproduct. The dialkylated byproduct will be less polar than the desired product.

Q3: Are there any stability concerns with t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate?

A3: The Boc protecting group is sensitive to strong acids.[3] Therefore, the final product should be stored under neutral conditions. Exposure to acidic conditions, even during workup or purification (e.g., acidic silica gel), can lead to premature deprotection. If necessary, the silica gel can be neutralized with a small amount of triethylamine in the eluent.

IV. Experimental Protocols

Protocol 1: Optimized Reductive Amination

• To a solution of diethyl 3-oxopentanedioate (1.0 eq) in dichloromethane (DCM, 0.5 M) is added ammonium acetate (5.0 eq).

• The mixture is stirred at room temperature for 30 minutes.

• Sodium triacetoxyborohydride (1.5 eq) is added portion-wise over 15 minutes.

• The reaction is stirred at room temperature for 12-16 hours, monitoring by TLC or LC-MS.

• Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate.

• The layers are separated, and the aqueous layer is extracted with DCM.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield crude diethyl 4-aminoheptanedioate.

Protocol 2: Boc-Protection

• The crude diethyl 4-aminoheptanedioate (1.0 eq) is dissolved in DCM (0.5 M).

• Triethylamine (1.2 eq) is added, and the solution is cooled to 0 °C.

• Di-tert-butyl dicarbonate (1.1 eq) dissolved in a small amount of DCM is added dropwise.

• The reaction is allowed to warm to room temperature and stirred for 4-6 hours, monitoring by TLC or LC-MS.

• Upon completion, the reaction is washed with 1M HCl (to remove excess amine and base), saturated aqueous sodium bicarbonate, and brine.

• The organic layer is dried over anhydrous sodium sulfate and concentrated.

• The crude product is purified by flash column chromatography (Hexanes:Ethyl Acetate gradient).

V. Visualizing Reaction Pathways and Byproducts

Diagram 1: Synthesis and Key Byproducts

Caption: Synthetic pathway and potential byproduct formation.

VI. Quantitative Data Summary

Parameter	Reductive Amination	Boc Protection
Key Reagents	Diethyl 3-oxopentanedioate, NH₄OAc, NaBH(OAc)₃	Diethyl 4-aminoheptanedioate, Boc₂O, TEA
Solvent	DCM or DCE	DCM
Temperature	Room Temperature	0 °C to Room Temperature
Typical Yield	70-85% (crude)	85-95% (after purification)
Common Byproducts	Alcohol, Dialkylated Amine	Di-Boc protected amine

VII. References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Google Patents. (n.d.). US3609164A - Process for preparing {11 -butoxycarbonyl compounds. Retrieved January 5, 2026, from

• Organic Syntheses. (n.d.). [[ - 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester]. Retrieved January 5, 2026, from [Link]

• Patsnap. (n.d.). CN102351780A - Method for synthesizing 1-tert-butoxycarbonyl-4-acetylpiperidine. Retrieved January 5, 2026, from

• The Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Retrieved January 5, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Experimental Procedures. Retrieved January 5, 2026, from [Link]

• Wikipedia. (2023, December 27). Di-tert-butyl dicarbonate. [Link]tert-butyl_dicarbonate)

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Confirmation of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate Derivatives

Introduction

In the landscape of contemporary drug discovery and organic synthesis, N-tert-butoxycarbonyl (Boc) protected amino diesters, such as t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate and its derivatives, are invaluable building blocks. Their unique structure, featuring a central amino acid-like core flanked by two ester functionalities, makes them ideal scaffolds for constructing peptidomimetics, targeted therapeutic agents, and complex molecular architectures. The Boc protecting group offers stability across a range of reaction conditions while allowing for mild and selective deprotection, a cornerstone of modern multi-step synthesis.[1]

However, the very utility of these molecules hinges on an absolute certainty of their structure. Ambiguities arising from incomplete reactions, side-product formation, or unexpected rearrangements can compromise entire synthetic routes, leading to significant loss of time and resources. Therefore, rigorous and unambiguous structural confirmation is not merely a procedural formality but a critical checkpoint for ensuring scientific integrity and accelerating research outcomes.

This guide presents a comparative analysis of the primary analytical techniques used to confirm the structure of these derivatives. We will move beyond a simple listing of methods to explain the causality behind experimental choices, demonstrating how a multi-pronged analytical approach provides a self-validating system for ultimate confidence in molecular structure.

The Analytical Challenge: Key Structural Features

To confirm the structure of a molecule like t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (Molecular Formula: C₁₆H₂₉NO₆, Exact Mass: 331.1995 Da), we must verify several key features:

• The N-Boc Group: Confirmation of the tert-butoxycarbonyl protecting group.

• The Diethyl Ester Moieties: Verification of the two ethyl ester groups at the termini of the carbon chain.

• The Heptanedioate Backbone: Confirmation of the seven-carbon chain and the precise connectivity of the functional groups.

This guide will compare and contrast how Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy each contribute unique and complementary information to build an unshakeable structural proof.

A Multi-Pronged Approach to Structural Verification

No single analytical technique can provide absolute structural proof. Instead, a synergistic combination of methods is the gold standard. Each technique probes a different aspect of the molecule's constitution, and when their results converge, the structural assignment is validated with the highest degree of confidence.

Caption: Workflow for structural confirmation.

Comparative Analysis of Spectroscopic Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map

NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of an organic molecule. It provides a detailed map of the carbon-hydrogen framework.

• Expertise & Causality: The choice of NMR experiments is driven by the need to resolve every unique proton and carbon and establish their relationships. 1D spectra (¹H and ¹³C) identify the pieces, while 2D spectra (like COSY and HSQC) show how they connect.

¹H NMR Spectroscopy This technique identifies all unique proton environments in the molecule. For our target derivatives, we expect to see characteristic signals that are highly diagnostic. The most unambiguous indicator of a successful N-Boc protection is the appearance of a large, sharp singlet in the upfield region, typically between 1.4 and 1.5 ppm, corresponding to the nine equivalent protons of the tert-butyl group.[2][3]

¹³C NMR Spectroscopy This technique maps the carbon skeleton. The key is to distinguish between the carbonyl carbons of the ester and the carbamate, which have slightly different chemical environments and thus different resonance frequencies. Typical chemical shifts for ester carbonyls appear around 170-173 ppm, while the carbamate carbonyl is often found slightly upfield around 155 ppm.[3]

Data Comparison: Predicted NMR Signals for the Target Structure

Assignment	¹H NMR (Predicted δ, Multiplicity, Integration)	¹³C NMR (Predicted δ)	Rationale
Boc Group (C(CH₃)₃)	~1.45 ppm (s, 9H)	~80 ppm (quaternary C), ~28 ppm (CH₃)	The 9 equivalent protons give a strong singlet. The quaternary carbon is characteristic.[3]
Ester Ethyl (-OCH₂CH₃)	~4.1 ppm (q, 4H), ~1.2 ppm (t, 6H)	~61 ppm (-OCH₂), ~14 ppm (-CH₃)	Classic ethyl group pattern: a quartet coupled to a triplet.
Backbone (-CH₂-CH-CH₂-)	~2.4 ppm (m, 4H), ~4.0 ppm (m, 1H)	~35-40 ppm (-CH₂-), ~50-55 ppm (-CH-)	Protons adjacent to carbonyls are deshielded. The CH proton is further deshielded by the nitrogen.
Carbamate NH	~5.0 ppm (br s, 1H)	N/A	Broad signal due to quadrupole broadening and potential exchange. Often a doublet if coupled to the alpha-proton.
Carbonyls (C=O)	N/A	~172 ppm (Ester), ~155 ppm (Carbamate)	The ester carbonyls are more deshielded than the carbamate carbonyl.[3]

Mass Spectrometry (MS): The Molecular Scale

MS provides two critical pieces of information: the precise molecular weight and, through fragmentation, corroborating evidence about the molecule's substructures.

• Trustworthiness & Validation: High-Resolution Mass Spectrometry (HRMS) provides an exact mass that can be used to calculate a unique molecular formula.[4] This formula must perfectly match the structure proposed by NMR, providing a powerful cross-validation check. The molecular formula for C₁₆H₂₉NO₆ is calculated to have an exact mass of 331.19948764 Da. An experimental HRMS result within a few parts per million (ppm) of this value provides extremely high confidence in the elemental composition.

Fragmentation Analysis When the molecular ion is subjected to energy (e.g., through collision-induced dissociation), it breaks apart into smaller, characteristic fragments. For N-Boc protected compounds, the fragmentation pattern is highly predictable. The most common fragmentation involves the loss of isobutylene (56 Da) or the entire t-butoxy group (100 Da).

Caption: Key MS fragmentation pathways for N-Boc derivatives.

Infrared (IR) Spectroscopy: The Functional Group Check

IR spectroscopy is a rapid and straightforward method for identifying the functional groups present in a molecule. While it doesn't provide detailed connectivity information like NMR, it serves as an essential preliminary check.

• Authoritative Grounding: The absorption of infrared radiation at specific frequencies corresponds to the vibrational energies of specific chemical bonds. These frequencies are well-established and provide a reliable "fingerprint" of the functional groups present.

Key IR Absorptions for the Target Structure

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Appearance
N-H (Carbamate)	N-H Stretch	~3350 cm⁻¹	Medium, sharp
C-H (Alkyl)	C-H Stretch	2850-3000 cm⁻¹	Strong, sharp
C=O (Ester)	C=O Stretch	~1735 cm⁻¹	Strong, sharp
C=O (Carbamate)	C=O Stretch	~1685 cm⁻¹	Strong, sharp
C-O (Ester/Carbamate)	C-O Stretch	1000-1300 cm⁻¹	Strong, broad region

The presence of two distinct carbonyl peaks is a strong indicator that both the ester and carbamate groups are present. The N-H stretch further corroborates the presence of the carbamate.

Experimental Protocols

Protocol 1: NMR Sample Preparation and Acquisition

• Preparation: Accurately weigh 5-10 mg of the purified derivative and dissolve it in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a clean vial.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube. Ensure no solid particles are transferred.

• Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum.

  • (Optional but Recommended) Acquire 2D correlation spectra such as COSY (¹H-¹H) and HSQC (¹H-¹³C) to definitively assign proton-carbon connectivities.

• Referencing: Calibrate the ¹H spectrum to the residual CHCl₃ signal at 7.26 ppm and the ¹³C spectrum to the CDCl₃ signal at 77.16 ppm.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

• Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Ionization: Introduce the sample into an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., TOF or Orbitrap). ESI is a soft ionization technique that typically yields the protonated molecular ion [M+H]⁺.

• Acquisition: Acquire the full scan mass spectrum in positive ion mode over a relevant m/z range (e.g., 100-500 Da).

• Analysis: Determine the accurate mass of the most abundant molecular ion peak and use software to calculate the elemental composition, comparing it to the theoretical value for C₁₆H₂₉NO₆ + H⁺.

Protocol 3: FTIR Spectroscopy

• Preparation: If the sample is an oil, place a small drop between two salt (NaCl or KBr) plates. If it is a solid, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

• Acquisition: Place the sample in an FTIR spectrometer and acquire the spectrum, typically by co-adding 16 or 32 scans to improve the signal-to-noise ratio.

• Analysis: Identify the characteristic absorption bands corresponding to the key functional groups.

Conclusion: A Triad of Validation

The structural confirmation of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate derivatives is a clear illustration of the power of a multi-technique analytical approach.

• IR Spectroscopy provides a rapid and conclusive check for the required functional groups.

• High-Resolution Mass Spectrometry delivers an unambiguous molecular formula, setting the elemental boundaries for the structure.

• NMR Spectroscopy (¹H, ¹³C, and 2D) offers the definitive and final piece of the puzzle, mapping the precise atomic connectivity and confirming the isomeric purity.

When the data from these three independent methods converge—when the functional groups from IR match the framework from NMR, which in turn matches the exact mass and formula from HRMS—a researcher can proceed with the utmost confidence. This rigorous, self-validating system is essential for ensuring reproducibility, avoiding costly errors, and upholding the highest standards of scientific integrity in research and development.

References

• Shafi, S. S., Rajesh, R., & Senthilkumar, S. (2021). Synthesis and Characterization of Boc-Protected Thio-1,3,4-oxadiazol-2-yl Derivatives. International Journal of Chemical Research, 5(3), 1-4. Available at: [Link]

• PubChem. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. National Center for Biotechnology Information. Retrieved January 5, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved January 5, 2026, from [Link]

• Ueda, M., et al. (2019). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Molecules, 24(1), 157. Available at: [Link]

• Kumar, R., et al. (2018). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 57B(3), pp. 323-329. Available at: [Link]

• van der Veken, P., et al. (2013). Dual protection of amino functions involving Boc. RSC Advances, 3(34), 14255-14280. Available at: [Link]

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. ijcr.info [ijcr.info]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to the Analytical Standards of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Introduction: In the landscape of pharmaceutical development and complex organic synthesis, the quality of starting materials and intermediates is paramount. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS: 848242-87-5) is a niche yet significant building block, characterized by a tert-butoxycarbonyl (Boc) protected amine and two flanking ethyl ester functionalities.[1][2] This structure makes it an attractive intermediate for introducing a functionalized C7 backbone in the synthesis of novel chemical entities. The Boc-protecting group, known for its stability and ease of removal under acidic conditions, allows for selective manipulation of other functional groups within a molecule.[1]

This guide provides an in-depth technical framework for establishing the analytical standards of this compound. As a Senior Application Scientist, my objective is not merely to list protocols but to explain the scientific rationale behind each method. To provide a practical benchmark, we will compare its analytical profile with a widely used and well-characterized structural analogue: Diethyl 2-((tert-butoxycarbonyl)amino)malonate (CAS: 102831-44-7). This comparator is a cornerstone reagent in peptide synthesis and drug development, sharing the critical Boc-amino and diethyl ester motifs, making it an ideal reference for establishing rigorous quality control metrics.[3][4][5]

Comparative Physicochemical Profile

Before delving into analytical methodologies, understanding the fundamental properties of our target compound and its comparator is crucial. These properties influence choices in chromatography, solubility for NMR, and ionization in mass spectrometry.

Property	t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate	Diethyl 2-((tert-butoxycarbonyl)amino)malonate	Reference
CAS Number	848242-87-5	102831-44-7	[1][3]
Molecular Formula	C₁₆H₂₉NO₆	C₁₂H₂₁NO₆	[1][6]
Molecular Weight	331.40 g/mol	275.30 g/mol	[2][7]
Monoisotopic Mass	331.1995 Da	275.1369 Da	[2][7]
XLogP3	2.1	1.7	[2][7]
Appearance	Not specified (likely oil or low-melting solid)	Colorless Liquid	[3]
Boiling Point	Not specified	218 °C	[3][5]
Key Features	Branched C7 backbone with protected amine	C3 backbone, versatile for amino acid synthesis	[1][3]

Core Analytical Methodologies: A Validated Approach

A robust analytical package for any synthetic intermediate must confirm identity, quantify purity, and identify potential impurities. The following sections detail the essential techniques, providing not just protocols but the expert reasoning behind the experimental design.

Purity and Impurity Profiling by High-Performance Liquid Chromatography (HPLC)

Expertise & Rationale: HPLC is the definitive technique for assessing the purity of non-volatile organic compounds. For carbamates, a reverse-phase (RP-HPLC) method provides excellent separation of the nonpolar parent compound from more polar potential impurities, such as deprotected amines or hydrolyzed acids. The choice of a C18 column is standard due to its versatility and hydrophobicity, which is well-suited for the XLogP3 values of our analytes. A gradient elution is selected to ensure that any early-eluting polar impurities and late-eluting nonpolar contaminants are resolved and eluted within a reasonable timeframe. UV detection is ideal as the carbamate and ester carbonyl groups exhibit absorbance in the low UV range (200-220 nm).

Caption: HPLC workflow from sample preparation to final purity report.

• Instrumentation: HPLC system with UV/Vis Detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water (For MS compatibility).[8][9]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 40% B

  • 2-15 min: 40% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 40% B

  • 18.1-22 min: 40% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Prepare samples at approximately 1 mg/mL in Acetonitrile.

Analyte / Impurity	Expected Retention Time (min)	Rationale for Elution Order
Impurity: Diethyl 4-aminoheptanedioate	~4-6 min	Highly polar due to the free amine; elutes early.
Comparator: Diethyl (Boc-amino)malonate	~9-11 min	Less hydrophobic than the target compound (lower MW and carbon count).
Target: t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate	~12-14 min	Most nonpolar compound due to the larger alkyl backbone.
Impurity: Synthesis By-product (e.g., Dimer)	>15 min	Potentially higher molecular weight and/or more nonpolar; elutes late.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR is the gold standard for unambiguous structural elucidation. The ¹H NMR spectrum provides a unique fingerprint based on the chemical environment and connectivity of protons. The presence of a sharp, intense singlet for the t-butyl group and characteristic multiplets for the ethyl esters are key diagnostic signals.[10] ¹³C NMR complements this by confirming the total number of unique carbon environments. Deuterated chloroform (CDCl₃) is a suitable solvent as it readily dissolves these types of nonpolar to moderately polar compounds.

Caption: Standard workflow for NMR structural analysis.

• Instrumentation: 400 MHz (or higher) NMR Spectrometer.

• Solvent: Chloroform-d (CDCl₃) with 0.03% TMS as an internal standard.

• Sample Concentration: 5-10 mg in 0.6 mL of solvent.

• Experiments:

  • ¹H NMR: Spectral width of 12 ppm, acquisition time of 4 seconds, relaxation delay of 2 seconds.

  • ¹³C NMR: Spectral width of 220 ppm, employing proton decoupling.

Functional Group	t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (Predicted)	Diethyl 2-((tert-butoxycarbonyl)amino)malonate (Predicted)
-C(CH₃ )₃ (Boc)	~1.45 (s, 9H)	~1.46 (s, 9H)
-O-CH₂ -CH₃ (Ethyl)	~4.15 (q, 4H, J ≈ 7.1 Hz)	~4.25 (q, 4H, J ≈ 7.1 Hz)
-O-CH₂-CH₃ (Ethyl)	~1.25 (t, 6H, J ≈ 7.1 Hz)	~1.30 (t, 6H, J ≈ 7.1 Hz)
-CH -NHBoc	~3.8-4.0 (m, 1H)	~5.1 (d, 1H)
-CH₂ -CH(NHBoc)-CH₂ -	~1.8-2.0 (m, 4H)	N/A
-CO-CH₂ -	~2.3-2.5 (m, 4H)	N/A
-NH -Boc	~5.0 (br s, 1H)	~5.7 (br s, 1H)

Molecular Weight Verification by Mass Spectrometry (MS)

Expertise & Rationale: Mass spectrometry provides definitive confirmation of molecular weight, corroborating the compound's elemental formula. Electrospray ionization (ESI) is the preferred method as it is a "soft" ionization technique that minimizes fragmentation and typically produces protonated ([M+H]⁺) or sodiated ([M+Na]⁺) molecular ions, which are easy to interpret.[11] This is often performed in conjunction with HPLC (LC-MS) to correlate purity peaks with their correct mass.

• Instrumentation: LC-MS system with an ESI source.

• Ionization Mode: Positive ESI.

• Infusion Solvent: 50:50 Acetonitrile:Water with 0.1% Formic Acid.

• Mass Range: 100 - 500 m/z.

• Analysis: Direct infusion or via the LC method described in Section 2.1.

Analyte	Formula	Calculated Exact Mass (Da)	Expected Ion [M+H]⁺ (m/z)	Expected Ion [M+Na]⁺ (m/z)
Target Compound	C₁₆H₂₉NO₆	331.1995	332.2069	354.1888
Comparator	C₁₂H₂₁NO₆	275.1369	276.1442	298.1261

Understanding the Impurity Profile

Trustworthiness & Causality: A self-validating analytical protocol must be capable of detecting and resolving likely impurities. These impurities typically arise from the synthetic route or degradation. For t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, the synthesis likely involves a Michael addition of an amine to an unsaturated diester, followed by Boc protection. This allows us to predict potential process-related impurities.

Caption: Predicted synthetic route and sources of common impurities.

In addition to process-related impurities, residual solvents from purification steps (e.g., extraction, chromatography) are critical to quantify. Gas Chromatography (GC) is the standard method for this, and limits should adhere to regulatory guidelines such as ICH Q3C(R8).[12]

Conclusion and Recommendations

Establishing a robust analytical standard for a synthetic intermediate like t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is essential for its effective use in research and development. This guide outlines a tripartite approach that ensures quality and consistency:

• Chromatographic Purity: An RP-HPLC method with gradient elution is critical for quantifying the compound and separating it from polar and nonpolar impurities.

• Structural Identity: High-field ¹H and ¹³C NMR spectroscopy provides unambiguous confirmation of the chemical structure.

• Molecular Confirmation: ESI-MS verifies the molecular weight and elemental formula.

By comparing these analytical standards to those of a well-established analogue like Diethyl 2-((tert-butoxycarbonyl)amino)malonate, researchers can build confidence in their material's quality. This comprehensive analytical package forms a self-validating system, ensuring that the material meets the high standards required for progression in drug discovery and development pipelines.

References

• Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. National Center for Biotechnology Information. [Link]

• tert-Butyl carbamate. SIELC Technologies. [Link]

• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. [Link]

• SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses. [Link]

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. PubChem, National Center for Biotechnology Information. [Link]

• Supporting Information for "A mild and efficient method for the synthesis of tert-butyl carbamates". Royal Society of Chemistry. [Link]

• DIETHYL 2-((TERT-BUTOXYCARBONYL)AMINO)MALONATE. Global Substance Registration System. [Link]

• Q3C(R8) Impurities: Guidance for Residual Solvents. U.S. Food and Drug Administration. [Link]

• t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Shaanxi Xin yan Bomei Biotechnology Co., LTD. [Link]

• Product information, Diethyl 2-(tert-butoxycarbonylamino)malonate. P&S Chemicals. [Link]

• Diethyl 2-((tert-butoxycarbonyl)amino)malonate. PubChem, National Center for Biotechnology Information. [Link]

• Separation of tert-Butyl (((1,1-dimethylethoxy)carbonyl)oxy)carbamate on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• IMPURITIES: GUIDELINE FOR RESIDUAL SOLVENTS Q3C(R8). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. pschemicals.com [pschemicals.com]
• 5. DIETHYL (BOC-AMINO)MALONATE | 102831-44-7 [chemicalbook.com]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. Diethyl 2-((tert-butoxycarbonyl)amino)malonate | C12H21NO6 | CID 382219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. tert-Butyl carbamate | SIELC Technologies [sielc.com]
• 9. Separation of tert-Butyl (((1,1-dimethylethoxy)carbonyl)oxy)carbamate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. database.ich.org [database.ich.org]

A Prospective Analysis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate as a Novel Linker for Targeted Drug Delivery

A Senior Application Scientist's Guide to Linker Design and Evaluation in Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)

Introduction: The Critical Role of the Linker in Targeted Therapeutics

In the realm of targeted drug development, the efficacy of modalities like Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs) is critically dependent on the tripartite structure that defines them: a targeting moiety, a payload, and a chemical linker that bridges the two.[1] While the targeting and payload components often receive the most attention, the linker is far from a passive spacer. Its chemical nature, length, rigidity, and cleavability profoundly influence the stability, solubility, pharmacokinetics, and ultimately, the therapeutic index of the entire construct.[2][3]

This guide provides a comparative analysis of a specific branched aliphatic molecule, t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, as a potential linker, juxtaposed with established linker technologies. Due to the absence of direct experimental data for this compound in the public domain, this document serves as a prospective evaluation, grounded in the fundamental principles of linker chemistry and supported by established experimental protocols for linker characterization.

Structural and Functional Analysis of Linker Archetypes

Linkers are broadly categorized based on their structural and functional properties. Understanding these archetypes is essential to appreciate the potential advantages and disadvantages of a novel linker like t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Linear Flexible Linkers: The Workhorses of Early Development

Linear linkers, predominantly composed of alkyl chains or polyethylene glycol (PEG) units, have been widely used due to their synthetic accessibility and the ease with which their length can be modulated.[4]

• Alkyl Chains: These provide a high degree of conformational flexibility. However, their hydrophobicity can negatively impact the solubility of the resulting conjugate.[2]

• PEG Linkers: The incorporation of PEG units enhances hydrophilicity, which can improve solubility and cell permeability.[3] In fact, approximately 54% of reported PROTACs utilize PEG linkers.[3]

Rigid Linkers: Enhancing Stability and Pre-organization

Rigid linkers often incorporate cyclic structures like piperazine, piperidine, or aromatic rings. This rigidity can help to pre-organize the PROTAC or ADC into a bioactive conformation, potentially leading to more potent biological activity and enhanced metabolic stability.[5]

Cleavable vs. Non-Cleavable Linkers: A Functional Dichotomy

A crucial functional distinction is whether the linker is designed to be cleaved in the target microenvironment.

• Cleavable Linkers: These are designed to release the payload upon encountering specific conditions, such as the acidic environment of tumors or the presence of certain enzymes.[6] This allows for targeted drug delivery and can reduce off-target toxicity.[6]

• Non-Cleavable Linkers: These linkers remain intact, and the payload is released upon lysosomal degradation of the antibody in ADCs.[7] This approach often leads to greater stability and a longer half-life in circulation.[6]

A Prospective Look at t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate as a Linker

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS 848242-87-5) is a branched aliphatic molecule with several key structural features that could influence its performance as a linker.[8]

Structural Features:

• Branched Aliphatic Core: The heptanedioate backbone provides a flexible, non-aromatic core. Branching can influence the spatial orientation of the targeting and payload moieties.

• Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) protecting group on the central amine offers a handle for deprotection under acidic conditions, revealing a primary amine for conjugation.[8]

• Dual Ethoxycarbonyl Groups: The two ethyl ester groups provide points for further chemical modification or can be hydrolyzed to carboxylic acids, offering additional conjugation points or influencing solubility.

Hypothesized Properties and Comparison with Standard Linkers

Based on its structure, we can hypothesize its properties in comparison to established linkers:

Property	t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (Hypothesized)	Linear PEG Linker	Valine-Citrulline (Cleavable)
Flexibility	Moderately flexible due to the aliphatic chain. Branching may introduce some conformational constraints.	Highly flexible.	Moderately flexible.
Solubility	Likely to have moderate hydrophobicity. The ester groups may slightly increase polarity compared to a pure alkyl chain.	High hydrophilicity, improving overall conjugate solubility.[9]	Hydrophilicity can be tuned with modifications.
Cleavability	Non-cleavable under typical physiological conditions. The ester and carbamate bonds are generally stable.	Non-cleavable.	Cleavable by lysosomal proteases (e.g., Cathepsin B).
Synthetic Accessibility	The core structure is commercially available, but functionalization for conjugation would require additional synthetic steps.[8]	Readily available with various functional groups for conjugation.	Well-established synthesis protocols.
Potential Advantages	The branched structure could allow for the attachment of multiple payloads (a higher drug-to-antibody ratio, DAR, in ADCs). The defined stereochemistry could lead to more homogenous conjugates.	Excellent for improving the solubility of hydrophobic payloads.[9]	Enables targeted payload release in the tumor microenvironment.[6]
Potential Disadvantages	The moderate hydrophobicity might lead to aggregation with hydrophobic payloads. The non-cleavable nature might limit its application for certain payloads that require release to be active.	Can sometimes lead to reduced metabolic stability.[2]	Can be susceptible to premature cleavage in circulation, leading to off-target toxicity.

Experimental Evaluation of a Novel Linker: A Step-by-Step Guide

To rigorously evaluate the potential of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate as a linker, a series of experiments should be conducted in parallel with established linkers as benchmarks.

Workflow for Linker Evaluation

Caption: A generalized workflow for the comparative evaluation of a novel linker.

Detailed Experimental Protocols

1. Synthesis and Conjugation

• Objective: To synthesize the functionalized novel linker and conjugate it to a model targeting protein (e.g., an antibody for ADCs or a target-binding ligand for PROTACs) and a payload.

• Protocol for Functionalization of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate:

  • Boc Deprotection: Treat the starting material with an acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM) to remove the Boc protecting group and expose the primary amine.

  • Functional Group Introduction: React the deprotected amine with a bifunctional reagent to introduce a terminal functional group for conjugation (e.g., a maleimide for thiol-specific conjugation or an azide for click chemistry).

  • Purification: Purify the functionalized linker using column chromatography.

• Conjugation Protocol (Example for ADC with Maleimide Linker):

  • Antibody Reduction: Partially reduce the interchain disulfide bonds of the antibody using a reducing agent like TCEP (tris(2-carboxyethyl)phosphine).

  • Conjugation: React the reduced antibody with the maleimide-functionalized linker-payload construct in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Purification: Remove the unreacted linker-payload and other impurities using size-exclusion chromatography (SEC).

2. In Vitro Characterization

• Objective: To assess the physicochemical properties and biological activity of the resulting conjugate.

• Plasma Stability Assay:

  • Incubate the conjugate in human plasma at 37°C.

  • At various time points, take aliquots and analyze the amount of intact conjugate using an appropriate method (e.g., ELISA for ADCs or LC-MS for PROTACs).

  • Calculate the half-life of the conjugate in plasma.

• Cell-Based Potency Assay (Example for a PROTAC):

  • Culture a relevant cell line that expresses the target protein.

  • Treat the cells with a serial dilution of the PROTAC.

  • After a defined incubation period, lyse the cells and quantify the amount of the target protein using Western blotting or an ELISA-based method.

  • Determine the DC50 (concentration at which 50% of the target protein is degraded) and Dmax (maximum percentage of degradation).

Data Presentation and Interpretation

A tabular summary of the experimental data is crucial for a direct comparison of the linkers.

Table 1: Comparative Performance of Linkers (Illustrative Data)

Parameter	t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate Conjugate	Linear PEG4 Linker Conjugate	Val-Cit Linker Conjugate
Solubility (mg/mL)	Hypothetical: 1.5	>10	2.5
Plasma Half-life (hours)	Hypothetical: 120	100	80
DC50 (nM) for PROTAC	Hypothetical: 25	15	50
IC50 (nM) for ADC	Hypothetical: 10	5	8
In Vivo Efficacy (% TGI)	Hypothetical: 70%	85%	75%
TGI: Tumor Growth Inhibition. Data for the novel linker is hypothetical and for illustrative purposes only.

Signaling Pathway Considerations

The choice of linker can influence how the conjugate interacts with cellular pathways. For instance, in the context of PROTACs, the linker is instrumental in the formation of a stable ternary complex between the target protein and the E3 ubiquitin ligase, which is a prerequisite for ubiquitination and subsequent proteasomal degradation.

Caption: The PROTAC-mediated protein degradation pathway.

Conclusion and Future Perspectives

While direct experimental evidence is pending, the structural features of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate suggest it could be a viable non-cleavable, branched linker. Its aliphatic nature provides flexibility, while the branching offers the potential for creating conjugates with higher payload densities. However, its moderate hydrophobicity may pose challenges that need to be addressed, possibly through the incorporation of hydrophilic moieties.

The provided experimental framework offers a robust strategy for the systematic evaluation of this and other novel linkers. The continued exploration of diverse linker chemistries is paramount to advancing the field of targeted therapeutics, leading to the development of safer and more effective drugs.

References

• Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? - PMC - NIH. (2024, December 12). Retrieved from [Link]

• Design of the branched linkers used for preparing high-DAR ADCs in a site-specific manner. Retrieved from [Link]

• Design, Synthesis, and Evaluation of Camptothecin-Based Antibody–Drug Conjugates with High Hydrophilicity and Structural Stability - MDPI. Retrieved from [Link]

• Linker Design for the Antibody Drug Conjugates: A Comprehensive Review - ResearchGate. Retrieved from [Link]

• Novel approaches for the rational design of PROTAC linkers - PMC - NIH. (2020, October 30). Retrieved from [Link]

• Classification of most common linkers used in PROTAC design based on... - ResearchGate. Retrieved from [Link]

• Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC - NIH. Retrieved from [Link]

• EP3151865B1 - Site-specific conjugation of linker drugs to antibodies and resulting adcs - Google Patents.

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Retrieved from [Link]

• WO2024188906A1 - Protac degraders of mllt1 and/or mllt3 - Google Patents.

• METHYLENE CARBAMATE LINKERS FOR USE WITH TARGETED-DRUG CONJUGATES - European Patent Office - EP 3082878 B1. (2022, October 5). Retrieved from [Link]

• PROTAC-PatentDB: A PROTAC Patent Compound Dataset - PMC - NIH. (2025, November 19). Retrieved from [Link]

• INTERMEDIATE FOR PREPARING ANTIBODY-DRUG CONJUGATE (ADC), PREPARATION METHOD THEREFOR, AND USE THEREOF - European Patent Office - Googleapis.com. (2021, June 18). Retrieved from [Link]

• WO2024008102A1 - Linker for conjugation - Google Patents. (2024, January 11).
• WO2018218004A1 - Linkers for antibody drug conjugates - Google Patents.
• WO2019099868A2 - Degraders and degrons for targeted protein degradation - Google Patents.

• Protein degradation induced by PROTAC molecules as emerging drug discovery strategy. (2025, July 11). Retrieved from [Link]

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. PROTAC linker, E3 Ligase Ligand-Linker | BroadPharm [broadpharm.com]
• 3. Novel approaches for the rational design of PROTAC linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 8. data.epo.org [data.epo.org]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of 3-Substituted Piperidines: The Strategic Advantages of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Abstract

The piperidine ring is a cornerstone of modern medicinal chemistry, appearing in numerous pharmaceuticals across various therapeutic areas.[1] The development of efficient, scalable, and versatile synthetic routes to substituted piperidines is therefore a critical endeavor for drug discovery and development professionals. This guide provides an in-depth comparison of synthetic strategies for accessing 3-substituted piperidines, with a specific focus on the strategic advantages offered by the key intermediate, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate . We will analyze its performance against alternative methodologies, such as chiral pool synthesis from L-glutamic acid and modern catalytic approaches involving pyridine dearomatization, supported by experimental insights and protocols.

Profile of the Core Reagent: t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Before exploring its applications, it is essential to understand the structural and chemical properties of the title compound.

• Chemical Name: Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate[2]

• CAS Number: 848242-87-5[3][4]

• Molecular Formula: C₁₆H₂₉NO₆[2][3]

• Molecular Weight: 331.4 g/mol [2][3]

The molecule's design is its primary advantage. It features a central amine protected by a tert-butoxycarbonyl (Boc) group, which is stable under various reaction conditions but can be readily removed with acid.[3] Flanking this central unit are two ethyl ester groups, perfectly positioned for intramolecular cyclization.

Caption: Key structural features of the title compound.

The Primary Synthetic Strategy: Intramolecular Dieckmann Condensation

The symmetrical placement of the two ester groups makes t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate an ideal precursor for an intramolecular Dieckmann condensation. This powerful carbon-carbon bond-forming reaction is a cornerstone of cyclic ketone synthesis.

Causality of the Experimental Choice: The reaction is driven by the use of a strong, non-nucleophilic base, typically sodium hydride (NaH), which deprotonates the α-carbon of one ester group. The resulting enolate then attacks the carbonyl carbon of the second ester group in an intramolecular fashion, forming a stable six-membered ring. The subsequent acidic workup and heating facilitate the hydrolysis and decarboxylation of the resulting β-keto ester, yielding the highly versatile N-Boc-4-piperidone intermediate. This convergent approach is often more efficient than linear syntheses.

Caption: Workflow for the Dieckmann condensation pathway.

Comparative Analysis of Synthetic Routes

To fully appreciate the advantages of this approach, we must compare it to established alternatives for synthesizing 3-substituted piperidines.

• Method A: The Dieckmann Approach (This Guide's Focus): Utilizes the title compound for a convergent synthesis of a key piperidone intermediate.

• Method B: Chiral Pool Synthesis from L-Glutamic Acid: A classic, substrate-controlled approach that leverages the inherent chirality of a natural amino acid. This route typically involves esterification, Boc-protection, reduction of the esters to a diol, activation of the hydroxyl groups (e.g., tosylation), and finally, cyclization.

• Method C: Catalytic Asymmetric Synthesis from Pyridine: A modern, catalyst-controlled strategy that involves the partial reduction of pyridine followed by a Rhodium-catalyzed asymmetric carbometalation to install the desired substituent with high enantioselectivity.[5][6][7]

Feature	Method A: Dieckmann Condensation	Method B: Chiral Pool (L-Glutamic Acid)	Method C: Catalytic (from Pyridine)
Starting Material	t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate	L-Glutamic Acid	Pyridine & Boronic Acids
Typical Steps	1-2 (Cyclization & Decarboxylation)	5+ (Esterification, Protection, Reduction, Activation, Cyclization)	3 (Reduction, Asymmetric Coupling, Reduction)[5][6]
Stereocontrol	Produces achiral intermediate; stereocenters introduced later.	Substrate-controlled; relies on chirality of starting material.	Catalyst-controlled; excellent for generating high enantiomeric excess.[7]
Versatility	Excellent. N-Boc-4-piperidone is a versatile hub for diverse functionalization.	Good, but the synthetic route is tailored to a specific target.	Excellent for aryl and vinyl substituents; broad scope.[5][6]
Scalability	High. Dieckmann condensations are generally robust and scalable.	Moderate; multiple steps can lower overall yield on a large scale.	Moderate to Low; requires expensive and air-sensitive Rh-catalysts.
Key Intermediate	N-Boc-4-piperidone	(S)-tert-Butyl (1,5-dihydroxypentan-2-yl)carbamate	3-Substituted Tetrahydropyridine[7]

Experimental Protocols: A Self-Validating System

The following protocols demonstrate the practical application and utility of the Dieckmann approach. The choices within each step are deliberate to ensure high yield, purity, and safety.

Protocol 1: Synthesis of tert-Butyl 4-oxopiperidine-1-carboxylate

This protocol details the cyclization of the title compound.

Methodology:

• Inert Atmosphere: A flame-dried, three-neck round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet. An inert atmosphere is critical as sodium hydride reacts violently with water.

• Reagent Suspension: Sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) is carefully weighed and washed with dry hexanes to remove the oil, then suspended in anhydrous toluene. Toluene is chosen as the solvent for its high boiling point, which facilitates the reaction, and its inability to be deprotonated by NaH.

• Substrate Addition: t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (1.0 equivalent) is dissolved in anhydrous toluene and added dropwise to the stirred NaH suspension at room temperature.

• Reaction: The mixture is heated to reflux (approx. 110°C) for 4-6 hours. The reaction is monitored by Thin Layer Chromatography (TLC) for the disappearance of the starting material.

• Quenching: After cooling to 0°C in an ice bath, the reaction is cautiously quenched by the slow addition of water to destroy any unreacted NaH.

• Hydrolysis & Decarboxylation: A 20% aqueous hydrochloric acid solution is added, and the mixture is heated again to reflux for 2-3 hours. This step serves two purposes: hydrolyzing the intermediate β-keto ester and driving the decarboxylation to form the final 4-piperidone product.

• Workup & Purification: After cooling, the organic layer is separated. The aqueous layer is extracted twice with ethyl acetate. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield tert-butyl 4-oxopiperidine-1-carboxylate as a white solid.

Protocol 2: Stereodivergent Reduction of tert-Butyl 4-oxopiperidine-1-carboxylate

This protocol demonstrates the versatility of the piperidone intermediate by selectively forming either the cis or trans 4-hydroxy piperidine derivative.[8]

A. cis-Selective Reduction:

• Setup: The N-Boc-4-piperidone (1.0 equivalent) is dissolved in anhydrous tetrahydrofuran (THF) in a flame-dried flask under nitrogen and cooled to -78°C (dry ice/acetone bath).

• Reducing Agent: L-Selectride® (1 M solution in THF, 1.1 equivalents) is added dropwise.

  • Expertise & Causality: L-Selectride is a sterically hindered borohydride. It preferentially attacks the ketone from the less hindered equatorial face, pushing the resulting hydroxyl group into the axial position, which, relative to the C2/C6 positions, results in a cis relationship in the final product after workup.

• Reaction & Workup: The reaction is stirred at -78°C for 3 hours. It is then quenched by the addition of water, followed by aqueous NaOH and 30% hydrogen peroxide to oxidize the boron byproducts. The product is extracted with ether and purified by chromatography to yield the cis-4-hydroxypiperidine.[8]

B. trans-Selective Reduction:

• Setup: The N-Boc-4-piperidone (1.0 equivalent) is dissolved in anhydrous toluene.

• Reducing Agent: Al-isopropoxydiisobutylalane (1.0 equivalent) is added.

  • Expertise & Causality: This aluminum-based reducing agent coordinates to the carbonyl oxygen. The hydride is delivered intramolecularly, favoring an equatorial approach that leads to the thermodynamically more stable trans-product, where the bulky hydroxyl group is in the equatorial position.

• Reaction & Workup: The reaction is stirred for 6 hours, then worked up using standard procedures to yield the trans-4-hydroxypiperidine after purification.[8]

Concluding Analysis

While no single synthetic route is universally superior, the strategy employing t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate offers a compelling blend of efficiency, scalability, and versatility that is highly advantageous in a drug development setting.

• Key Advantage - A Hub for Diversity: Its primary strength lies in the rapid and scalable production of N-Boc-4-piperidone. This intermediate is a critical hub from which countless analogs can be generated through reductive amination, Wittig reactions, Grignard additions, and stereoselective reductions, as demonstrated. This makes it ideal for structure-activity relationship (SAR) studies.

• Comparison to Alternatives: The chiral pool synthesis from L-glutamic acid is valuable for producing a specific enantiomer but is less adaptable and more laborious for library synthesis. The catalytic dearomatization of pyridines is a powerful and elegant method for generating novel, enantioenriched compounds but often requires significant optimization and relies on expensive, precious-metal catalysts that can be challenging to remove on scale.

References

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(25), 14221–14226. [Link]

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Coldham, I., Middleton, D. S., & Rein, C. (2003). Synthesis of 3-Substituted 4-Piperidinones via a One-Pot Tandem Oxidation−Cyclization−Oxidation Process: Stereodivergent Reduction to 3,4-Disubstituted Piperidines. The Journal of Organic Chemistry, 68(19), 7436–7441. [Link]

• Organic Chemistry Portal. (n.d.). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Retrieved January 5, 2026, from [Link]

• ResearchGate. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine | Request PDF. [Link]

• Shaanxi Xin yan Bomei Biotechnology Co., Ltd. (n.d.). t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Retrieved January 5, 2026, from [Link]

• PubChem. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Retrieved January 5, 2026, from [Link]

• CSIR-NIScPR. (2015). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. [Link]

• Ivanova, Y. I., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6636. [Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 4. t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate_848242-87-5_新研博美 [xinyanbm.com]
• 5. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Alternatives for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in Advanced Synthesis

Introduction: Deconstructing the Core Reagent

In the landscape of complex organic synthesis, particularly in the construction of peptidomimetics and heterocyclic scaffolds, building blocks with precisely arranged functional groups are indispensable. One such reagent is t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, known systematically as Diethyl 3-((tert-butoxycarbonyl)amino)pentanedioate.[1][2] This molecule provides a synthetically versatile C5 scaffold derived from 3-aminoglutaric acid. Its core value lies in the trifecta of functional handles: two ethyl esters and a central amine protected by the acid-labile tert-butoxycarbonyl (Boc) group.[2]

The Boc protecting group is central to its common applications, allowing for selective deprotection under acidic conditions to reveal the secondary amine for subsequent elaboration.[2][3] However, the very nature of its acid sensitivity can be a significant limitation in multi-step syntheses involving other acid-labile moieties. This guide provides an in-depth comparison of strategic alternatives, moving beyond a simple one-to-one replacement to consider fundamentally different, yet functionally equivalent, synthetic approaches. We will explore alternative protecting group strategies, variations in the ester functionalities, and alternative synthetic routes to the core 3-aminopentanedioate scaffold.

Comparative Analysis of Amine-Protecting Group Alternatives

The choice of an amine protecting group is a critical strategic decision that dictates the overall synthetic route, particularly concerning orthogonality—the ability to deprotect one functional group without affecting another.[3][4] The primary alternatives to the Boc group are the Carboxybenzyl (Cbz) and 9-Fluorenylmethyloxycarbonyl (Fmoc) groups.

Feature	Boc (tert-Butoxycarbonyl)	Cbz (Carboxybenzyl)	Fmoc (9-Fluorenylmethyloxycarbonyl)
Structure	(CH₃)₃C-O-(C=O)-	Benzyl-O-(C=O)-	Fluorenyl-CH₂-O-(C=O)-
Deprotection Condition	Acid-labile (e.g., TFA, HCl in Dioxane)[3][4]	Hydrogenolysis (e.g., H₂, Pd/C)[3][5]	Base-labile (e.g., 20% Piperidine in DMF)[3][4]
Key Advantages	Robust, well-established, and cost-effective for many applications. Stable to bases and hydrogenolysis conditions.[4]	Orthogonal to both acid- and base-labile groups.[5] Deprotection is clean, yielding toluene and CO₂.[5]	Milder deprotection conditions are suitable for sensitive substrates. Orthogonal to acid-labile side-chain protecting groups (e.g., tBu, Boc).[3][]
Potential Limitations	Requires strong acids for cleavage, which can degrade sensitive substrates.[4][7] Can lead to t-butylation side reactions.[3]	Incompatible with reducible functional groups (e.g., alkynes, alkenes, some sulfur-containing residues).[4] Catalyst poisoning can be an issue.[4]	The fluorenyl moiety can cause aggregation in some long peptide sequences.[3] The dibenzofulvene byproduct must be scavenged.[4]
Typical Application	General peptide synthesis (both solid and solution phase), protection of amines in small molecule synthesis.[3]	Primarily solution-phase synthesis where orthogonality to acid/base conditions is critical.[3][5]	Predominantly used in modern automated Solid-Phase Peptide Synthesis (SPPS).[3][]

Strategic Selection of an Amine Protecting Group

The optimal choice between Boc, Cbz, and Fmoc is dictated entirely by the molecular context of the synthetic target. The following decision-making framework illustrates the causality behind this strategic choice.

Caption: Decision tree for selecting the optimal N-protecting group.

Alternative Synthetic Approaches and Reagents

Beyond simply swapping the protecting group on the pre-formed scaffold, researchers can consider alternative starting materials and synthetic strategies to achieve the same functionalized core.

Variation of the Ester Groups

The ethyl esters in the parent compound can be replaced with other alkyl groups (e.g., methyl, tert-butyl) to modulate reactivity or introduce another layer of orthogonal protection.

• Dimethyl 3-((tert-butoxycarbonyl)amino)pentanedioate: A direct analogue, potentially offering different solubility profiles or reactivity in transesterification reactions.[8]

• Di-tert-butyl 3-((benzyloxycarbonyl)amino)pentanedioate: This reagent offers maximum orthogonality. The Cbz group can be removed via hydrogenolysis, while the tert-butyl esters are cleaved with strong acid, allowing for selective manipulation of either the amine or the carboxyl groups.

Synthesis from Alternative Starting Materials

Instead of purchasing the pre-functionalized amino di-ester, it can be synthesized in the lab, which often proves more cost-effective for large-scale campaigns and allows for greater flexibility.

• Reductive Amination of Diethyl 3-oxopentanedioate: A powerful and versatile method is the reductive amination of diethyl 3-oxopentanedioate (diethyl acetonedicarboxylate).[9][10] This ketone is commercially available or can be synthesized from citric acid.[11] The reaction with an amine source (e.g., ammonium acetate) and a reducing agent like sodium cyanoborohydride (NaBH₃CN) directly yields the desired 3-aminopentanedioate scaffold, which can then be protected with the desired group (Boc, Cbz, or Fmoc).[9][10]

Caption: Workflow for synthesis via reductive amination.

Experimental Protocols

The following protocols are generalized methodologies intended as a starting point for experimental design. Researchers must optimize conditions based on their specific substrate and scale.

Protocol 1: Boc-Deprotection of Diethyl 3-((tert-butoxycarbonyl)amino)pentanedioate

• Setup: Dissolve the Boc-protected substrate (1.0 eq) in anhydrous Dichloromethane (DCM) or 1,4-Dioxane to a concentration of 0.1-0.2 M in a round-bottom flask under an inert atmosphere (N₂ or Ar).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add Trifluoroacetic Acid (TFA) (5-10 eq) or a 4M solution of HCl in Dioxane (5-10 eq) dropwise.[7]

• Reaction: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).

• Workup: Concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.

• Purification: The resulting amine salt can often be used directly or neutralized with a mild base (e.g., saturated NaHCO₃ solution) and extracted with an organic solvent for further purification by column chromatography if necessary.

Protocol 2: Cbz-Deprotection via Hydrogenolysis

• Setup: Dissolve the Cbz-protected substrate (1.0 eq) in a suitable solvent (e.g., Methanol, Ethanol, or Ethyl Acetate) in a flask suitable for hydrogenation.

• Catalyst Addition: Add Palladium on carbon (Pd/C, 5-10 mol%) to the solution.[4]

• Reaction: Purge the flask with hydrogen gas (H₂) and maintain a hydrogen atmosphere (typically using a balloon or a Parr hydrogenator) with vigorous stirring. Monitor the reaction by TLC or LC-MS. The reaction is usually complete within 2-16 hours.

• Workup: Once complete, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Purification: Wash the Celite® pad with the reaction solvent. Combine the filtrates and concentrate under reduced pressure to yield the deprotected amine.[5]

Protocol 3: Synthesis via Reductive Amination

• Setup: To a solution of diethyl 3-oxopentanedioate (1.0 eq) and ammonium acetate (5-10 eq) in anhydrous Methanol, add 3Å molecular sieves. Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Reduction: Add sodium cyanoborohydride (NaBH₃CN) (1.5-2.0 eq) portion-wise to the stirring suspension.[10]

• Reaction: Stir the reaction at room temperature and monitor by TLC or GC-MS until the imine intermediate is consumed (typically 12-24 hours).

• Workup: Quench the reaction by the slow addition of 1M HCl. Filter the mixture and concentrate the filtrate under reduced pressure. Basify the aqueous residue with 2M NaOH and extract with an organic solvent (e.g., Ethyl Acetate).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the crude diethyl 3-aminopentanedioate, which can be purified by distillation or chromatography before the N-protection step.

Conclusion and Future Outlook

While t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a valuable and straightforward building block, its utility is confined by the lability of the Boc group. A thorough understanding of alternative protecting groups like Cbz and Fmoc is crucial for designing robust, orthogonal synthetic strategies for complex molecules.[3][4] The choice is not merely about swapping one reagent for another but involves a holistic assessment of the entire synthetic plan, considering the stability of all functional groups present.[4] Furthermore, for large-scale or cost-sensitive projects, synthesizing the core 3-aminopentanedioate scaffold via methods like reductive amination offers significant advantages in flexibility and economy. As synthetic targets become increasingly complex, the principles of strategic and orthogonal protection will continue to be a cornerstone of efficient and successful drug development and materials science.

References

• Protecting Groups for Amines: Boc, CBz and FMOC. YouTube. Available at: [Link]

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6. PubChem. Available at: [Link]

• Comparison of Boc and Fmoc SPPS. ResearchGate. Available at: [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. Available at: [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• Large scale synthesis of dimethyl 1,3- acetonedi carboxy late. Indian Journal of Chemistry. Available at: [Link]

• Reductive Amination. Chemistry LibreTexts. Available at: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit. Available at: [Link]

• ethyl acetonedicarboxylate. Organic Syntheses Procedure. Available at: [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. total-synthesis.com [total-synthesis.com]
• 7. reddit.com [reddit.com]
• 8. chemscene.com [chemscene.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

A Spectroscopic Guide to the Isomers of Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate

Introduction

In the landscape of pharmaceutical development and complex organic synthesis, the precise structural elucidation of molecules is paramount. A single molecule can exist in multiple isomeric forms, each possessing unique physical, chemical, and biological properties. This guide focuses on Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate, a substituted amino acid derivative, whose structure presents a key challenge in stereochemical analysis. The central carbon atom (C4) of the heptanedioate backbone is a stereocenter, giving rise to a pair of enantiomers: the (R) and (S) isomers.

While these enantiomers share the same molecular formula and connectivity, their three-dimensional arrangement is a mirror image, a subtlety that can lead to profoundly different pharmacological and toxicological profiles.[1] Therefore, the ability to distinguish between these enantiomers, quantify their relative abundance (enantiomeric excess), and assign their absolute configuration is not merely an academic exercise but a critical requirement for regulatory approval and therapeutic efficacy.

This technical guide provides a comparative analysis of the spectroscopic characteristics of the isomers of Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate. We will delve into standard spectroscopic techniques (NMR, IR, MS) to establish a baseline characterization and then explore the definitive methods for differentiating the enantiomers through Nuclear Magnetic Resonance (NMR) spectroscopy of diastereomeric derivatives.

The Challenge: Spectroscopic Invisibility of Enantiomers

Enantiomers are, by their nature, spectroscopically identical under achiral conditions. Standard techniques like NMR and IR spectroscopy, which rely on the interaction of molecules with electromagnetic fields, cannot differentiate between mirror-image isomers because the physical properties governing these interactions (e.g., bond lengths, bond angles, electronic environments) are identical. To overcome this, we must introduce a chiral influence, which can be achieved through two primary strategies:

• Chiral Environment: Analyzing the sample in the presence of a chiral solvating agent or a chiral shift reagent. These agents interact differently with each enantiomer, inducing diastereomeric-like interactions that can lead to distinguishable NMR signals.

• Diastereomer Formation: Covalently bonding the enantiomeric mixture to an enantiopure chiral derivatizing agent (CDA). This reaction converts the pair of enantiomers into a pair of diastereomers. Diastereomers have distinct physical properties and, most importantly, non-identical NMR spectra, allowing for direct quantification and analysis.[2][3]

This guide will focus on the latter approach, as it is a robust, widely applicable, and often more definitive method for routine analysis in a synthetic chemistry lab.

Caption: Conversion of indistinguishable enantiomers into spectroscopically distinct diastereomers.

Baseline Spectroscopic Profile (Achiral Conditions)

Before attempting to differentiate the isomers, establishing the fundamental spectroscopic signature of the molecule is essential. The following data is expected for either pure enantiomer or the racemic mixture in an achiral solvent (e.g., CDCl₃).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for structural elucidation of organic molecules.[1]

• ¹H NMR: The proton NMR spectrum provides information on the chemical environment and connectivity of hydrogen atoms.

  Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
  a	~4.12	Quartet (q)	4H	-O-CH₂ -CH₃ (Ester)
  b	~3.80	Multiplet (m)	1H	-CH -NHBoc
  c	~2.35	Triplet (t)	4H	-CH₂ -COOEt
  d	~1.85	Multiplet (m)	4H	-CH-CH₂ -CH₂-
  e	~1.44	Singlet (s)	9H	-C(CH₃)₃ (Boc)
  f	~1.25	Triplet (t)	6H	-O-CH₂-CH₃ (Ester)
  g	~5.0 (broad)	Singlet (s)	1H	-NH -Boc

• ¹³C NMR: The carbon NMR spectrum reveals the number of chemically distinct carbon environments.[4]

  Carbon	Predicted Chemical Shift (δ, ppm)	Assignment
  C=O	~173.0	Ester Carbonyl
  C=O	~155.5	Carbamate Carbonyl
  C(CH₃)₃	~79.5	Boc Quaternary Carbon
  O-CH₂	~60.5	Ester Methylene Carbon
  CH-N	~53.0	Central Methine Carbon
  CH₂-CO	~35.0	Methylene α to Ester
  CH-CH₂	~31.0	Methylene α to Methine
  C(CH₃)₃	~28.5	Boc Methyl Carbons
  O-CH₂-CH₃	~14.2	Ester Methyl Carbon

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The carbamate and ester groups have strong, characteristic absorptions.[5]

Wavenumber (cm⁻¹)	Intensity	Assignment
~3350	Medium	N-H Stretch (Carbamate)
2980-2850	Medium-Strong	C-H Aliphatic Stretches
~1735	Strong	C=O Stretch (Ester)[6]
~1700	Strong	C=O Stretch (Amide I band of Carbamate)[7]
~1520	Medium	N-H Bend (Amide II band of Carbamate)
1250-1050	Strong	C-O Stretches (Ester and Carbamate)

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of the molecule. Electrospray ionization (ESI) is a suitable method.

• Expected Ion: [M+Na]⁺ at m/z 354.19

• Key Fragmentation Pathways: A characteristic loss for Boc-protected amines is the loss of isobutylene (-56 Da) or the entire tert-butoxy group.[8] Cleavage of the C-O bond of the esters can lead to the formation of an acylium ion.[9][10]

Definitive Differentiation: NMR Analysis of Diastereomeric Derivatives

The most reliable method for distinguishing the (R) and (S) enantiomers is their conversion into diastereomers followed by NMR analysis. This involves deprotection of the amine followed by reaction with a chiral derivatizing agent like (R)-Mosher's acid chloride.

Experimental Workflow Protocol

• Boc Deprotection:

  • Dissolve the subject compound (1.0 eq) in dichloromethane (DCM).

  • Add trifluoroacetic acid (TFA, 4.0 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours until TLC analysis shows complete consumption of the starting material.

  • Remove the solvent and excess TFA under reduced pressure to yield the crude amine salt.

• Diastereomer Formation:

  • Dissolve the crude amine salt in DCM and add a non-nucleophilic base like triethylamine (TEA, 3.0 eq) to neutralize the salt.

  • In a separate flask, prepare a solution of an enantiopure chiral derivatizing agent, for example, (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride, 1.2 eq) in DCM.

  • Add the acid chloride solution dropwise to the amine solution at 0 °C.

  • Stir the reaction for 4-6 hours at room temperature.

  • Quench the reaction with a saturated solution of NaHCO₃, separate the organic layer, dry with Na₂SO₄, and concentrate to yield the crude diastereomeric amide mixture.

• Spectroscopic Analysis:

  • Acquire a high-resolution ¹H NMR spectrum of the crude diastereomeric mixture. ¹⁹F NMR can also be exceptionally useful if a fluorine-containing CDA like Mosher's acid is used.

Caption: Workflow for diastereomeric derivatization and subsequent NMR analysis.

Interpreting the NMR Data

After derivatization, the resulting (R,R) and (S,R) diastereomers will have distinct NMR spectra. The protons closest to the newly introduced chiral center (the Mosher's ester moiety) will experience the most significant difference in their chemical environment.

Hypothetical ¹H NMR Comparison of Diastereomeric Mosher Amides:

Proton Signal	(R,R)-Diastereomer δ (ppm)	(S,R)-Diastereomer δ (ppm)	Δδ (ppm)
OCH₃ (Mosher's)	3.52	3.58	0.06
CH-N	4.15	4.22	0.07
CH₂-COOEt (one proton)	2.41	2.45	0.04

Causality of Spectral Differences: The chiral Mosher's reagent creates a new, complex steric and electronic environment. The phenyl group of the reagent will adopt a preferred conformation relative to the substituents on the original stereocenter. This leads to anisotropic effects where protons in one diastereomer are pushed into a shielding region of the phenyl ring's magnetic field, while in the other diastereomer, they are in a deshielding region. This results in observable differences in chemical shifts (Δδ), allowing for the integration of the separated signals to determine the enantiomeric ratio.[11][12]

Conclusion

The spectroscopic analysis of Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate isomers serves as a prime example of a common challenge in modern chemistry. While the fundamental spectroscopic profile (NMR, IR, MS) is identical for both the (R) and (S) enantiomers under standard achiral conditions, their differentiation is crucial and achievable. The gold-standard method involves the chemical conversion of the enantiomers into a mixture of diastereomers by reacting the corresponding deprotected amine with an enantiopure chiral derivatizing agent. The resulting diastereomers exhibit distinct NMR spectra, with measurable differences in the chemical shifts of protons near the stereocenter. This allows for unambiguous identification and quantification, providing the analytical certainty required for drug development and high-fidelity scientific research.

References

• National Center for Biotechnology Information. "Tandem Mass Spectrometry Measurement of the Collision Products of Carbamate Anions Derived from CO2 Capture Sorbents: Paving the Way for Accurate Quantitation." PubChem. Available from: [Link].

• Burgers, P. C., McGibbon, G. A., & Jobst, K. J. "The dissociation chemistry of ionized methyl carbamate and its isomers revisited: theory and experiment in concert." European Journal of Mass Spectrometry, 2012;18(2):149-59. Available from: [Link].

• Lucchi, V. D., et al. "All-Heteroatom-Substituted Carbon Spiro Stereocenters: Synthesis, Resolution, Enantiomeric Stability, and Absolute Configuration." PubMed Central, 2017. Available from: [Link].

• ResearchGate. "The Dissociation Chemistry of Ionized Methyl Carbamate and its Isomers Revisited: Theory and Experiment in Concert." ResearchGate. Available from: [Link].

• Trovato, F., et al. "Organic Carbamates in Drug Design and Medicinal Chemistry." ACS Publications, 2015. Available from: [Link].

• Creative Biostructure. "How NMR Helps Identify Isomers in Organic Chemistry?" Creative Biostructure. Available from: [Link].

• Iasenza, M., et al. "Methyl carbamates of phosphatidylethanolamines and phosphatidylserines reveal bacterial contamination in mitochondrial lipid extracts of mouse embryonic fibroblasts." PubMed Central, 2023. Available from: [Link].

• Pinchas, S., & Ben-Ishai, D. "The Carbonyl Absorption of Carbamates and 2-Oxazolidones in the Infrared Region." Journal of the American Chemical Society, 1957. Available from: [Link].

• National Institute of Standards and Technology. "Butyl carbamate." NIST WebBook. Available from: [Link].

• National Center for Biotechnology Information. "t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate." PubChem Compound Summary for CID 77078461. Available from: [Link].

• Johnson, C. J., et al. "Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO2̅ Complexes." ACS Publications, 2020. Available from: [Link].

• Doc Brown's Chemistry. "Introductory note on the 1H NMR spectra of E/Z pent-2-ene (cis/trans isomers)." Doc Brown's Chemistry. Available from: [Link].

• Yang, J. W., Pan, S. C., & List, B. "SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION." Organic Syntheses Procedure. Available from: [Link].

• SpectraBase. "Carbamic acid benzyl ester - Optional[ATR-IR] - Spectrum." SpectraBase. Available from: [Link].

• Smith, B. C. "The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three." Spectroscopy Online, 2018. Available from: [Link].

• Chem Help ASAP. "distinguishing isomers by 1H NMR spectroscopy." YouTube, 2022. Available from: [Link].

• University of Bath. "10.29 Spectroscopic Analysis: Diastereomeric Derivatization for Spectroscopy." University of Bath's research portal. Available from: [Link].

• University of Bath. "8.29 Spectroscopic analysis: diastereomeric derivatization for spectroscopy." University of Bath's research portal. Available from: [Link].

• Chemistry LibreTexts. "21.10: Spectroscopy of Carboxylic Acid Derivatives." Chemistry LibreTexts. Available from: [Link].

• Chemistry Stack Exchange. "Distinguishing pentanol isomers in 13C DEPT NMR spectroscopy." Chemistry Stack Exchange, 2015. Available from: [Link].

Sources

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 3. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Tandem Mass Spectrometry Measurement of the Collision Products of Carbamate Anions Derived from CO2 Capture Sorbents: Paving the Way for Accurate Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The dissociation chemistry of ionized methyl carbamate and its isomers revisited: theory and experiment in concert - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Methyl carbamates of phosphatidylethanolamines and phosphatidylserines reveal bacterial contamination in mitochondrial lipid extracts of mouse embryonic fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. C5H10 E-pent-2-ene 2-pentene Z-pent-2-ene low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cis-pent-2-ene trans-pent-2-ene 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

A Comparative Guide to the Biological Activity of Carbamate Derivatives: A Case Study of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

In the landscape of modern drug discovery, the carbamate moiety stands as a cornerstone of medicinal chemistry. Its remarkable versatility, stemming from its dual nature as a stable amide-ester hybrid, has led to its incorporation into a wide array of therapeutic agents.[1][2] This guide delves into the vast potential of carbamate derivatives by examining the structural and functional diversity that underpins their biological activities. As a central case study, we will consider the largely uncharacterized molecule, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, and explore its potential biological relevance through a comparative analysis with well-documented carbamate-containing compounds. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced world of carbamate bioactivity and the experimental methodologies used to elucidate it.

The Carbamate Core: A Privileged Scaffold in Drug Design

The carbamate group (-NHCOO-) is a key structural motif found in numerous approved drugs and prodrugs.[1] Its prevalence is not coincidental but rather a testament to its favorable physicochemical properties. Carbamates often serve as bioisosteres of amide bonds, offering enhanced chemical and metabolic stability.[1] This stability, coupled with the ability to modulate hydrogen bonding and lipophilicity, allows for the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic profile.

Comparative Analysis of Carbamate Derivatives: A Spectrum of Biological Activities

To understand the potential of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, we will compare its aliphatic nature to other classes of carbamates with established biological activities.

Enzyme Inhibition: The Cholinesterase Inhibitors

A prominent class of carbamate drugs are the cholinesterase inhibitors, used in the treatment of neurodegenerative diseases like Alzheimer's and myasthenia gravis.[1] These compounds, such as rivastigmine and neostigmine, act by carbamoylating the serine residue in the active site of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), leading to a temporary inactivation of the enzyme and an increase in the neurotransmitter acetylcholine.[1]

Compound	Structure	Target Enzyme(s)	IC50/Ki	Reference
Rivastigmine	Aromatic Carbamate	AChE, BChE	AChE: 4.5 µM (IC50)	[1]
Neostigmine	Aromatic Carbamate	AChE	-	[1]
Hypothetical Activity of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate	Aliphatic Carbamate	AChE, BChE	To be determined	-

The aliphatic nature of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate may influence its interaction with the active site of cholinesterases compared to the aromatic rings of traditional inhibitors. The bulky tert-butyl group could also play a role in the orientation and binding affinity within the enzyme's gorge.

Anti-Inflammatory Activity

Carbamate derivatives have also been explored for their anti-inflammatory properties. For instance, certain camptothecin carbamate derivatives have shown potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines like TNF-α. The mechanism often involves the modulation of inflammatory signaling pathways.

Compound	Structure Class	Mechanism of Action	In Vitro/In Vivo Model	Key Findings	Reference
Camptothecin Carbamate Derivatives	Fused-ring Aromatic	Inhibition of TNF-α production	LPS-stimulated macrophages	Potent inhibition of pro-inflammatory cytokines	Not found in search results
Hypothetical Activity of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate	Aliphatic Carbamate	To be determined	e.g., LPS-stimulated macrophages	To be determined	-

The flexible aliphatic backbone of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate might allow it to adopt conformations that could interact with the binding sites of inflammatory mediators or enzymes involved in the inflammatory cascade.

Neuroprotective Effects

Beyond cholinesterase inhibition, some carbamates exhibit broader neuroprotective effects. These can include the modulation of N-methyl-D-aspartate (NMDA) receptors and the enhancement of gamma-aminobutyric acid (GABA) activity. Felbamate, an anticonvulsant, is an example of a carbamate with such neuroprotective mechanisms.[1]

Compound	Structure Class	Proposed Neuroprotective Mechanism	Experimental Model	Outcome	Reference
Felbamate	Aliphatic Dicarbamate	NMDA receptor inhibition, GABA potentiation	Seizure models	Anticonvulsant activity	[1]
Hypothetical Activity of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate	Aliphatic Monocarbamate	To be determined	e.g., Neuronal cell culture models of excitotoxicity	To be determined	-

The structural similarity of our target compound to other aliphatic carbamates suggests that it could be investigated for neuroprotective properties.

Experimental Protocols for Biological Evaluation

To ascertain the biological activity of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate and its derivatives, a series of well-established experimental protocols can be employed.

Protocol 1: In Vitro Cholinesterase Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of AChE and BChE.

Principle: Based on the Ellman's method, the enzyme hydrolyzes a substrate (acetylthiocholine or butyrylthiocholine) to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to generate a yellow-colored product (5-thio-2-nitrobenzoic acid), which can be measured spectrophotometrically.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Phosphate buffer (0.1 M, pH 8.0).

  • AChE or BChE solution in buffer.

  • Substrate solution (acetylthiocholine iodide or butyrylthiocholine iodide) in buffer.

  • DTNB solution in buffer.

  • Test compound solutions at various concentrations.

• Assay Procedure:

  • In a 96-well plate, add 25 µL of the test compound solution, 50 µL of AChE/BChE solution, and 125 µL of DTNB solution.

  • Incubate the mixture for 15 minutes at 25°C.

  • Initiate the reaction by adding 25 µL of the substrate solution.

  • Measure the absorbance at 412 nm every minute for 5 minutes using a microplate reader.

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity).

Self-Validation:

• Include a positive control (a known cholinesterase inhibitor like rivastigmine).

• Include a negative control (solvent only) to determine 100% enzyme activity.

• Run each concentration in triplicate to ensure reproducibility.

Diagram: Cholinesterase Inhibition Assay Workflow

Caption: Workflow for the in vitro cholinesterase inhibition assay.

Protocol 2: Anti-Inflammatory Activity in LPS-Stimulated Macrophages

This protocol assesses the ability of a compound to reduce the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Principle: The Griess assay is used to measure the concentration of nitrite, a stable metabolite of NO, in the cell culture supernatant.

Step-by-Step Methodology:

• Cell Culture:

  • Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment and Stimulation:

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Griess Assay:

  • Collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature.

  • Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm.

  • Quantify the nitrite concentration using a sodium nitrite standard curve.

Self-Validation:

• Include a positive control (e.g., a known anti-inflammatory drug like dexamethasone).

• Include an LPS-only control to represent maximal NO production.

• Include a vehicle control (solvent used to dissolve the test compound).

• Perform a cell viability assay (e.g., MTT assay) in parallel to ensure that the observed reduction in NO is not due to cytotoxicity.

Diagram: Anti-Inflammatory Assay Logical Flow

Caption: Logical flow of the anti-inflammatory activity assay.

Conclusion and Future Directions

While the biological activity of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate remains to be experimentally determined, its structural features, when viewed through the lens of established carbamate pharmacology, suggest several avenues for investigation. The aliphatic backbone and the presence of ester functionalities may confer unique properties related to enzyme inhibition, anti-inflammatory effects, or neuroprotection.

The provided experimental protocols offer a robust framework for initiating the biological evaluation of this and other novel carbamate derivatives. By systematically applying these assays and comparing the results to known carbamate-containing drugs, researchers can effectively navigate the path from a synthesized molecule to a potential therapeutic lead. The journey of drug discovery is one of incremental knowledge, and the exploration of novel carbamate scaffolds like t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a critical step in expanding our therapeutic arsenal.

References

• Matošević, A., & Bosak, A. (2020). Carbamate group as structural motif in drugs: A review of carbamate derivatives used as therapeutic agents. Arhiv za higijenu rada i toksikologiju, 71(4), 285–297. [Link]

• Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940. [Link]

Sources

• 1. Enzyme inhibition and enzyme-linked immunosorbent assay methods for carbamate pesticide residue analysis in fresh produce - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Multi-enzyme inhibition assay for the detection of insecticidal organophosphates and carbamates by high-performance thin-layer chromatography applied to determine enzyme inhibition factors and residues in juice and water samples - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Cost-Effective Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

For researchers and professionals in drug development, the synthesis of novel molecular scaffolds and building blocks is a cornerstone of innovation. The branched amino acid derivative, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, presents a versatile platform for constructing complex molecules, owing to its orthogonally protected amine and dual ester functionalities.[1][2] This guide provides an in-depth, comparative analysis of the primary synthetic routes to this compound, focusing on cost-effectiveness, scalability, and practical laboratory execution.

Introduction to the Target Molecule

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a valuable intermediate in organic synthesis. The tert-butoxycarbonyl (Boc) protecting group offers robust protection for the secondary amine under a wide range of conditions, yet it can be readily removed under acidic conditions.[3][] The two terminal ethyl ester groups provide handles for further derivatization, such as amide bond formation or reduction to alcohols. This trifunctional nature makes it an attractive building block for creating libraries of compounds for drug discovery or for the synthesis of complex natural products and their analogues.[5][6]

Primary Synthetic Strategy: Reductive Amination of Diethyl 3-Oxopentanedioate

The most direct and widely adopted approach for synthesizing the target molecule involves a two-step sequence starting from the commercially available diethyl 3-oxopentanedioate (also known as diethyl acetonedicarboxylate).[7][8] This strategy hinges on the formation of the central secondary amine via reductive amination, followed by its protection with a Boc group.

Caption: Primary synthetic route via reductive amination.

Experimental Protocol: Route 1

Step 1: Synthesis of Diethyl 3-aminopentanedioate via Reductive Amination

The conversion of a ketone to an amine in the presence of an ammonia source is a classic transformation known as reductive amination.[9] The choice of reducing agent is critical for achieving high yields and avoiding side reactions. While sodium borohydride (NaBH₄) can be used, it is also capable of reducing the starting ketone, leading to a mixture of products. A more chemoselective reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), is preferred as they selectively reduce the iminium ion intermediate formed in situ.[9]

Methodology:

• To a solution of diethyl 3-oxopentanedioate (1.0 equiv.) and ammonium acetate (5.0 equiv.) in anhydrous methanol, add sodium cyanoborohydride (1.5 equiv.) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the solution is acidic (pH ~2) to decompose any remaining reducing agent.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Basify the aqueous residue with a saturated solution of sodium bicarbonate and extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to afford crude diethyl 3-aminopentanedioate, which can often be used in the next step without further purification.

Expertise & Causality: The use of a large excess of ammonium acetate serves to drive the equilibrium towards the formation of the iminium ion. Sodium cyanoborohydride is particularly effective in this one-pot reaction because it is stable in mildly acidic conditions (pH 3-4) where iminium ion formation is favored, but it rapidly reduces the iminium ion as it forms.[9]

Step 2: Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (Boc-Protection)

The protection of the newly formed secondary amine with di-tert-butyl dicarbonate (Boc₂O) is a robust and high-yielding reaction.[]

Methodology:

• Dissolve the crude diethyl 3-aminopentanedioate (1.0 equiv.) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a base, such as triethylamine (1.5 equiv.) or N,N-diisopropylethylamine (DIPEA) (1.5 equiv.), to the solution.

• Add di-tert-butyl dicarbonate (1.2 equiv.) portion-wise at room temperature.

• Stir the reaction mixture for 4-6 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.[10]

Trustworthiness & Validation: The final product should be characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its structure and purity. The expected ¹H NMR spectrum would show a characteristic singlet for the t-butyl group around 1.4-1.5 ppm and triplets and quartets for the two ethyl ester groups.

Alternative Synthetic Strategy: Michael Addition Approach

An alternative, though less direct, route could involve a conjugate addition (Michael addition) of an amine to a suitable acceptor, such as diethyl glutaconate. This would be followed by the introduction of the second ester functionality.

Caption: A conceptual alternative route via Michael addition.

This approach is generally more complex, requiring more steps and potentially leading to lower overall yields. The directness and high efficiency of the reductive amination route make it the superior choice for both lab-scale and potential scale-up operations.

Cost-Effectiveness Comparison

The economic viability of a synthetic route is paramount in both academic and industrial settings. Below is a comparative analysis of the estimated reagent costs for the synthesis of 100g of the final product via the reductive amination pathway.

Reagent	Molecular Weight ( g/mol )	Required Amount (moles for 100g product)	Required Mass (g)	Estimated Cost (USD/g)*	Total Cost (USD)
Starting Material
Diethyl 3-oxopentanedioate	202.21	0.30	60.7	0.50	30.35
Step 1: Reductive Amination
Ammonium Acetate	77.08	1.50	115.6	0.10	11.56
Sodium Cyanoborohydride	62.84	0.45	28.3	2.00	56.60
Step 2: Boc-Protection
Di-tert-butyl dicarbonate	218.25	0.36	78.6	0.80	62.88
Triethylamine	101.19	0.45	45.5	0.15	6.83
Total Estimated Reagent Cost	$168.22

*Disclaimer: Costs are estimates based on bulk catalog prices from major chemical suppliers and are subject to change. Solvent and purification costs are not included but are expected to be comparable for different routes at a similar scale.

The analysis clearly shows that the starting material, diethyl 3-oxopentanedioate, is relatively inexpensive. The main cost drivers for this synthesis are the specialized reducing agent (sodium cyanoborohydride) and the Boc-anhydride. While alternative reducing agents for reductive amination exist (e.g., catalytic hydrogenation), they often require specialized equipment (hydrogenator) and catalysts, which may not be cost-effective for smaller scales.

Conclusion and Recommendations

For the synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, the two-step sequence involving the reductive amination of diethyl 3-oxopentanedioate followed by Boc-protection stands out as the most efficient and cost-effective method. This route utilizes readily available starting materials and employs reliable, high-yielding reactions. The process is robust and amenable to scale-up, making it suitable for a wide range of applications from academic research to industrial drug development. The insights provided in this guide, from the rationale behind reagent selection to the detailed protocols, are intended to empower researchers to make informed decisions in their synthetic endeavors.

References

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Boc-protected amine [nanosoftpolymers.com]
• 5. Improved synthesis and in vitro/in vivo activities of natural product-inspired, artificial glutamate analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Improved synthesis and in vitro/in vivo activities of natural product-inspired, artificial glutamate analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diethyl 3-oxopentanedioate | Ambeed.com [ambeed.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. researchgate.net [researchgate.net]

The Strategic Advantage of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate in Complex Molecule Synthesis

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is a critical decision that dictates the efficiency and success of a synthetic route. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, a seemingly unassuming branched molecule, offers a unique combination of functionalities that make it a strategic asset in the synthesis of complex molecular architectures, particularly in the realm of medicinal chemistry. This guide provides an in-depth comparison of its applications, performance, and synthetic utility against other alternatives, supported by experimental insights.

At a Glance: Chemical Identity and Properties

• IUPAC Name: Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate[1][2]

• CAS Number: 848242-87-5[3][4][5]

• Molecular Formula: C₁₆H₂₉NO₆[1][2]

• Molecular Weight: 331.4 g/mol [1][2]

This molecule features a central amine protected by a tert-butyloxycarbonyl (Boc) group, flanked by two ethyl ester moieties.[6][7] The acid-lability of the Boc group allows for selective deprotection of the amine under mild acidic conditions, a cornerstone of modern synthetic strategy.[6][7]

Core Applications: A Versatile Scaffold for Drug Discovery

The unique trifunctional nature of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate makes it a valuable precursor for a variety of complex chemical structures. Its primary applications lie in its ability to serve as a flexible and modifiable scaffold.

One of the most significant applications of this building block is in the synthesis of substituted piperidine derivatives . Piperidine rings are prevalent structural motifs in a vast number of pharmaceuticals due to their favorable physicochemical properties and ability to interact with biological targets.[3][8][9] The diester functionality of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate allows for intramolecular cyclization reactions to form piperidone intermediates, which can then be further elaborated.

Furthermore, the structure of this reagent makes it an attractive component for the synthesis of linkers for Proteolysis Targeting Chimeras (PROTACs) . PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's degradation.[10][11] The linker component is crucial for the efficacy of a PROTAC, and the ability to introduce a protected amine and two points of attachment (via the esters) makes this building block a valuable tool for constructing diverse and effective linkers.[1][12]

Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate: A Probable Route

A plausible synthetic pathway would involve the conjugate addition of a protected amine, such as tert-butyl carbamate, or an amine that is subsequently protected, to a glutaconic acid ester derivative. This is a common and well-established method for the formation of 3-aminopentanedioate structures.

A key precursor is likely diethyl 3-oxopentanedioate , which can be used to synthesize labeled derivatives and other bifunctional cores.[17] The synthesis could proceed via reductive amination of the ketone, followed by Boc protection of the resulting amine.

dot graph "Synthetic_Pathway" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Caption: Plausible synthetic route via Michael addition.

Comparative Analysis: Alternatives and Advantages

The primary advantage of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate lies in its pre-packaged, trifunctional nature. Researchers can bypass the often-tedious steps of introducing a protected amine and two ester groups separately. However, several alternative building blocks and synthetic strategies can achieve similar outcomes.

Building Block / Strategy	Description	Advantages	Disadvantages
t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate	A single molecule containing a Boc-protected amine and two ethyl esters.	- Convergent synthesis- Fewer synthetic steps- Well-defined stereochemistry (if synthesized from a chiral precursor)	- Higher initial cost- Limited commercial availability in large quantities
Stepwise synthesis from Diethyl 3-oxopentanedioate	Reductive amination followed by Boc protection.	- Lower cost of starting materials- Greater control over individual reaction steps	- More linear synthesis (more steps)- Potential for side reactions
Derivatization of Glutamic Acid	Using L-glutamic acid as a chiral starting material to synthesize piperidine derivatives.	- Enantiomerically pure products- Readily available starting material	- Multi-step synthesis required- Protection and deprotection steps can be complex
Other Boc-protected amino di-esters	Various other amino acids with their carboxyl groups esterified and amino groups Boc-protected.	- Wide variety of side chains available- Established protocols for use in peptide synthesis	- May not have the ideal carbon backbone for specific cyclization reactions

The choice between these options will depend on the specific synthetic target, the scale of the reaction, and cost considerations. For complex, multi-step syntheses where efficiency is paramount, the use of a pre-functionalized building block like t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate can be highly advantageous.

Experimental Protocol: Synthesis of a Substituted Piperidone (A Representative Application)

The following is a generalized, representative protocol for the Dieckmann condensation of a compound like t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate to form a piperidone ring system. This protocol is based on well-established procedures for similar transformations.

Objective: To synthesize a Boc-protected 4-aminopiperidin-2-one-5-carboxylate derivative via intramolecular cyclization.

Materials:

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

• Sodium ethoxide (NaOEt) or other suitable base (e.g., potassium tert-butoxide)

• Anhydrous toluene or other suitable aprotic solvent

• Anhydrous ethanol (for quenching)

• Aqueous HCl (for workup)

• Ethyl acetate (for extraction)

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware and purification equipment (e.g., rotary evaporator, chromatography supplies)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous toluene (e.g., 10 mL per gram of substrate).

• Addition of Base: Add sodium ethoxide (1.1 equivalents) to the stirred toluene at room temperature under a nitrogen atmosphere.

• Addition of Substrate: Dissolve t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (1.0 equivalent) in a minimal amount of anhydrous toluene and add it dropwise to the suspension of the base over 30 minutes.

• Reaction: Heat the reaction mixture to reflux (typically 80-110 °C, depending on the solvent) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Quenching: After the reaction is complete, cool the mixture to 0 °C in an ice bath and cautiously quench the reaction by the slow addition of anhydrous ethanol, followed by water.

• Workup: Acidify the aqueous layer to pH ~4-5 with 1M HCl. Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

dot graph "Experimental_Workflow" { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Caption: Workflow for Dieckmann condensation.

Conclusion: A Strategic Choice for Efficient Synthesis

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a highly valuable building block for the synthesis of complex, nitrogen-containing heterocyclic compounds and other intricate molecular architectures. Its pre-functionalized nature offers a convergent and efficient approach to constructing molecules that would otherwise require lengthy, linear synthetic sequences. While alternative methods exist, the use of this reagent can provide a significant strategic advantage in terms of time and resources, particularly in the fast-paced environment of drug discovery and development. The continued exploration of its applications is likely to further solidify its role as a key tool in the synthetic chemist's arsenal.

References

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. [Link]

• t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Shaanxi Xin yan Bomei Biotechnology Co., Ltd. [Link]

• t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. MedChemExpress. [Link]

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6. PubChem. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. [Link]

• SYNTHESIS AND ANTIDEPRESSANT-LIKE ACTIVITIES OF SOME PIPERIDINE DERIVATIVES: INVOLVEMENTS OF MONOAMINERGIC AND OPIOIDERGIC SYSTE. AVESIS. [Link]

• Current strategies for the design of PROTAC linkers: a critical review. RSC Medicinal Chemistry. [Link]

• t-Butyl Esters of Amino Acids and Peptides and their Use in Peptide Synthesis1. Semantic Scholar. [Link]

• t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Shaanxi Xin yan Bomei Biotechnology Co., Ltd. [Link]

• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6. PubChem. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Novel approaches for the rational design of PROTAC linkers. PMC - NIH. [Link]

• A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. PubMed. [Link]

• Michael addition reaction. Wikipedia. [Link]

• Michael addition of various amines to phosphonodehydroalanine diethyl esters …. ResearchGate. [Link]

• Thirteen decades of peptide synthesis: key developments in solid phase peptide synthesis and amide bond formation utilized in peptide ligation | Request PDF. ResearchGate. [Link]

• Synthesis of labeled derivatives starting from diethyl…. ResearchGate. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec. [Link]

• Introduction to Peptide Synthesis. Master Organic Chemistry. [Link]

• Michael Addition. Organic Chemistry Portal. [Link]

• The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

• α(δ')-Michael Addition of Alkyl Amines to Dimethyl (E)-hex-2-en-4-ynedioate: Synthesis of α,β-Dehydroamino Acid Derivatives. MDPI. [Link]

• Synthesis of Amino-gem-Bisphosphonate Derivatives and Their Application as Synthons for the Preparation of Biorelevant Compounds. NIH. [Link]

• Synthesis of phosphonate derivatives using diethyl amine.. ResearchGate. [Link]

• Diethyl 3-aminopentanedioate|60793-95-5. Changzhou Liren Medical Technology Co., Ltd. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate | C16H29NO6 | CID 77078461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 5. t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate_848242-87-5_新研博美 [xinyanbm.com]
• 6. nbinno.com [nbinno.com]
• 7. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 8. ajchem-a.com [ajchem-a.com]
• 9. abis-files.anadolu.edu.tr [abis-files.anadolu.edu.tr]
• 10. Current strategies for the design of PROTAC linkers: a critical review [explorationpub.com]
• 11. chempep.com [chempep.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. Michael Addition [organic-chemistry.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. researchgate.net [researchgate.net]

comparing different synthetic routes for t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

An In-depth Technical Guide to the Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Introduction

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is a valuable branched molecular building block frequently utilized in the synthesis of complex organic molecules, including pharmaceuticals and functional materials.[1] Its structure features a central Boc-protected amine flanked by two ethyl ester moieties, offering three distinct points for chemical modification. The tert-butoxycarbonyl (Boc) group provides robust protection for the amine under a wide range of conditions, yet it can be readily removed under acidic conditions, allowing for sequential synthetic transformations.[1][2]

This guide provides a comprehensive comparison of synthetic strategies for accessing this key intermediate. We will delve into a field-proven, multi-step pathway beginning from inexpensive commodity chemicals, detailing the underlying chemical principles, providing step-by-step experimental protocols, and presenting a thorough analysis of the route's efficiency and scalability. The primary focus will be on a robust and widely applicable method centered around a key reductive amination step.

Overview of the Primary Synthetic Strategy

The most reliable and cost-effective pathway to t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate hinges on the construction of a keto-diester precursor, followed by the introduction of the nitrogen functionality via reductive amination, and concluding with amine protection. This three-stage approach ensures high yields and purity while utilizing well-understood, scalable chemical transformations.

Caption: Three-stage synthetic pathway from citric acid.

Route 1: The Reductive Amination Pathway

This synthetic route is arguably the most established and versatile method for preparing the target compound. It relies on the transformation of the central ketone in diethyl 3-oxopentanedioate (also known as diethyl acetonedicarboxylate) into an amine.

Principle and Rationale

The logic of this pathway is rooted in retrosynthesis. The target carbamate is disconnected to reveal the primary amine, diethyl 4-aminoheptanedioate, and di-tert-butyl dicarbonate (Boc₂O). The amine, in turn, can be synthesized from the corresponding ketone, diethyl 3-oxopentanedioate, via reductive amination. This ketone is a commodity chemical that can be readily prepared in large quantities from citric acid, an inexpensive and abundant starting material.[3]

Reductive Amination: This cornerstone reaction involves the nucleophilic attack of an amine (in this case, ammonia from a source like ammonium acetate) on a carbonyl group to form a hemiaminal, which then dehydrates to an imine or enamine intermediate. A selective reducing agent, present in the same pot, reduces the C=N double bond to furnish the desired amine.[4][5] The choice of reducing agent is critical; sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are preferred as they are mild enough to not reduce the starting ketone but are highly effective at reducing the protonated iminium ion intermediate, thus driving the reaction to completion.[4]

Experimental Protocols

Caption: Experimental workflow for the Reductive Amination Pathway.

Step 1: Synthesis of Diethyl 3-Oxopentanedioate from Citric Acid

This procedure is adapted from the well-established method described in Organic Syntheses.[3]

• Reaction Setup: In a large, three-necked round-bottomed flask equipped with a mechanical stirrer and a gas outlet, slowly add concentrated sulfuric acid (e.g., 1 L).

• Addition of Citric Acid: Add citric acid monohydrate (e.g., 200 g) in small portions over 1-2 hours to control foaming. Stir the mixture at room temperature for 3-4 hours.

• Esterification: Cool the flask in an ice bath and slowly add absolute ethanol (e.g., 1.5 L). Once the addition is complete, remove the ice bath and heat the mixture to reflux for 12 hours.

• Workup: Cool the reaction mixture to room temperature and pour it into a large volume of ice water (e.g., 2 L). Separate the organic layer. Extract the aqueous layer twice with a suitable solvent like benzene or toluene.

• Purification: Combine the organic layers and wash thoroughly with 10% sodium carbonate solution, followed by dilute sulfuric acid, and finally with water until neutral. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation. The crude ester is then purified by vacuum distillation to yield diethyl 3-oxopentanedioate as a colorless liquid.

Step 2: Synthesis of Diethyl 4-aminoheptanedioate via Reductive Amination

• Reaction Setup: In a round-bottomed flask, dissolve diethyl 3-oxopentanedioate (1.0 equiv) and ammonium acetate (3.0-5.0 equiv) in anhydrous methanol.

• Addition of Reducing Agent: Cool the solution to 0°C in an ice bath. Add sodium cyanoborohydride (NaBH₃CN) (1.2-1.5 equiv) portion-wise over 30 minutes, ensuring the internal temperature remains below 10°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Carefully quench the reaction by the slow addition of 1 M HCl at 0°C until the solution is acidic (pH ~2) to decompose excess hydride reagent. Stir for 1 hour.

• Isolation: Concentrate the mixture under reduced pressure to remove the methanol. Add water and wash with diethyl ether or dichloromethane to remove any unreacted starting material. Basify the aqueous layer to pH >10 with 2 M NaOH and extract the product with dichloromethane (3x).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude diethyl 4-aminoheptanedioate, which can often be used in the next step without further purification.

Step 3: Synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

This is a standard Boc-protection protocol.[2]

• Reaction Setup: Dissolve the crude diethyl 4-aminoheptanedioate (1.0 equiv) in dichloromethane (DCM). Add a base such as triethylamine (1.5 equiv) or an aqueous solution of sodium bicarbonate.

• Addition of Boc₂O: Cool the mixture to 0°C. Add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv) in DCM dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours until the starting amine is consumed (monitored by TLC).

• Workup: Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield the final product as a clear oil or white solid.

Comparative Analysis of Synthetic Routes

For the synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, the Reductive Amination pathway is the most documented and reliable. An alternative theoretical route could involve a double Michael addition of an ammonia equivalent to ethyl acrylate. While highly atom-economical, this route often suffers from poor control, leading to a mixture of mono-, di-, and poly-addition products, making purification challenging and yields of the desired product low. Therefore, we will focus our comparison on the practical aspects of the Reductive Amination route.

Parameter	Route 1: Reductive Amination Pathway
Overall Yield	35-50% (over 3 steps)
Number of Steps	3
Starting Materials	Citric Acid, Ethanol, Sulfuric Acid, Ammonium Acetate, NaBH₃CN, Boc₂O
Cost	Low, due to inexpensive starting materials for the backbone synthesis.
Scalability	Excellent. All steps are amenable to large-scale production.[3]
Safety & Environmental	High Concern: Use of NaBH₃CN releases toxic cyanide gas upon acidic quench. Substitution with NaBH(OAc)₃ is a safer alternative. Use of large volumes of organic solvents for extraction.
Key Advantages	Reliable, reproducible, high-purity final product, well-documented procedures.
Key Disadvantages	Moderate overall yield, safety concerns with cyanoborohydride.

Conclusion and Recommendations

The synthesis of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is most effectively achieved through a three-step sequence starting from citric acid. This Reductive Amination Pathway offers a robust, scalable, and cost-effective solution for producing high-purity material.

For researchers and drug development professionals, this route is highly recommended due to its reliability and the wide availability of starting materials. A critical consideration is the choice of reducing agent in the amination step. While sodium cyanoborohydride is effective, sodium triacetoxyborohydride is a safer, non-toxic alternative that should be prioritized to mitigate the risk of cyanide exposure.[4] The protocols provided herein are well-established and can be adapted for various scales, making this synthetic strategy a cornerstone for accessing this versatile chemical intermediate.

References

• Organic Chemistry Portal. (n.d.). Carbamate synthesis. Retrieved from [Link]

• Knölker, H. J., & Braxmeier, T. (1996). Synthesis of Carbamates by DMAP-Catalyzed Reaction of Amines with Di-tert-butyldicarbonate and Alcohols. Tetrahedron Letters, 37(33), 5861-5864.

• Chemeurope.com. (n.d.). Di-tert-butyl dicarbonate. Retrieved from [Link]

• Pittelkow, M., Lewinsky, R., & Christensen, J. B. (2007). (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses, 84, 1.

• ResearchGate. (n.d.). Carbamate synthesis from amines and dimethyl carbonate under ytterbium triflate catalysis. Retrieved from [Link]

• Yang, J. W., Pan, S. C., & List, B. (2009). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses, 86, 182.
• Chaloin, O., Cabart, F., Marin, J., Zhang, H., & Guichard, G. (2007). SYNTHESIS OF ENANTIOPURE DI(TERT-BUTYL) (2S,4S)

• Shaanxi Xin yan Bomei Biotechnology Co., Ltd. (n.d.). t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Retrieved from [Link]

• Google Patents. (n.d.). CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof.

• PubChem. (n.d.). t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Retrieved from [Link]

• Ranu, B. C., & Dutta, P. (2003). Large scale synthesis of dimethyl 1,3-acetonedicarboxylate. Indian Journal of Chemistry - Section B, 42(3), 661-662.

• ResearchGate. (n.d.). Synthesis of labeled derivatives starting from diethyl.... Retrieved from [Link]

• Adams, R., & Chiles, H. M. (1941). ETHYL ACETONEDICARBOXYLATE. Organic Syntheses, Coll. Vol. 1, 237.

• Sourcing Solutions, LLC. (n.d.). The Synthesis of Amino Acids with Diethyl Acetamidomalonate: A Practical Guide. Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Making Substituted Amines Through Reductive Amination. Master Organic Chemistry. Retrieved from [Link]

• Quora. (2018, October 12). How amino acid synthesis from diethyl malonate?. Retrieved from [Link]

• ResearchGate. (n.d.). Reported synthetic routes to 1. Retrieved from [Link]

• ResearchGate. (2019, October 6). (PDF) Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. Di-tert-butyl_dicarbonate [chemeurope.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

The fundamental principle in handling laboratory waste is to formulate a disposal plan before commencing any experimental work.[2] This proactive approach prevents the accumulation of unmanageable waste streams and ensures adherence to institutional and federal regulations.

Hazard Assessment and Waste Characterization

The initial and most critical step is to characterize the waste. Although t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is not explicitly classified as hazardous under the US OSHA Hazard Communication Standard 2012, the toxicological properties have not been fully investigated.[3] Carbamates, as a class of compounds, can exhibit varying levels of toxicity. Some are used as pesticides and are known inhibitors of acetylcholinesterase.[4] Therefore, it is prudent to handle this compound with care and assume it may present hazards until proven otherwise.

Key considerations for characterization:

• Physical State: Determine if the waste is solid, liquid, or a mixture.

• Chemical Composition: Identify all components of the waste stream, including the target compound, solvents, and any reaction byproducts. Chemical mixtures must be identified by the percent or volume of each component.[5]

• Potential Hazards: Based on available data for similar carbamate compounds, potential hazards may include:

  • Acute toxicity if swallowed.

  • Skin and eye irritation.[6]

  • Potential for allergic skin reactions.[6]

Given the lack of specific hazard data, it is recommended to manage waste containing this compound as hazardous chemical waste.

Operational Disposal Plan: A Step-by-Step Protocol

This protocol outlines the necessary steps for the safe segregation, containment, and disposal of waste containing t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Step 1: Segregation of Waste Streams

Proper segregation is paramount to prevent dangerous chemical reactions.[5][7] Do not mix incompatible waste streams.

• Solid Waste:

  • Collect unused or expired pure compounds, and grossly contaminated personal protective equipment (PPE) such as gloves and bench paper, in a designated solid waste container.

  • Chemically contaminated sharps, like pipette tips and broken glass, must be placed in a labeled, puncture-resistant container.[7]

• Liquid Waste:

  • Collect liquid waste containing the compound, such as reaction mixtures or solutions in organic solvents, in a separate, compatible liquid waste container.

  • Aqueous solutions should be collected separately from organic solvent waste.

• Empty Containers:

  • Containers that held the pure compound should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).[8] The rinsate must be collected as hazardous waste. After triple-rinsing and defacing the original label, the container may be disposed of as regular trash, although institutional policies may vary.[8]

Table 1: Waste Stream Segregation Summary

Waste Type	Description	Container Type
Solid Chemical Waste	Unused compound, contaminated labware (non-sharp), and PPE.	Labeled, sealed, chemically compatible drum.
Liquid Organic Waste	Solutions of the compound in organic solvents, reaction residues, and solvent rinses.	Labeled, sealed, solvent-safe container.
Liquid Aqueous Waste	Aqueous solutions containing the compound.	Labeled, sealed, chemically compatible jug.
Contaminated Sharps	Needles, syringes, broken glass, and pipette tips contaminated with the compound.	Labeled, puncture-resistant sharps container.
Triple-Rinsed Containers	Empty containers that have been triple-rinsed with a suitable solvent.	Regular trash (after label defacement).

Step 2: Containerization and Labeling

Proper containerization and labeling are mandated by regulatory bodies like OSHA and the EPA to ensure safe handling and disposal.[9]

• Container Selection:

  • Containers must be chemically compatible with the waste they hold. For instance, acids should not be stored in metal containers.[10]

  • Ensure containers are in good condition, free from leaks, and have secure, tight-fitting lids.[9]

• Labeling:

  • All waste containers must be clearly labeled with the words "Hazardous Waste."

  • The label must include the full chemical name of all components and their approximate concentrations. Do not use abbreviations or chemical formulas.

  • Indicate the specific hazards (e.g., "Flammable," "Toxic").

  • Include the date of waste accumulation.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA) for the temporary storage of waste containers.[5]

• Location: The SAA should be at or near the point of generation and under the control of the laboratory personnel.

• Secondary Containment: Store waste containers in secondary containment bins to prevent the spread of spills.[7]

• Segregation within SAA: Keep incompatible waste types physically separated within the SAA. For example, store acids and bases in separate containment bins.[5][7]

• Time and Volume Limits: Adhere to institutional and regulatory limits on the volume of waste and the length of time it can be stored in the SAA. Once a container is full, it must be moved to the central accumulation area within three days.[5]

Step 4: Disposal Request and Collection

Never dispose of chemical waste down the drain or in the regular trash unless explicitly permitted for non-hazardous materials.[5][8] Evaporation of chemical waste in a fume hood is also prohibited.[8]

• Contact Environmental Health and Safety (EHS): When waste containers are ready for removal, contact your institution's EHS department to arrange for pickup.

• Waste Manifest: EHS will provide the necessary paperwork (waste manifest) for tracking the waste from the laboratory to the final disposal facility.

Decision Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of waste generated from experiments involving t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.

Caption: Decision workflow for waste disposal.

Waste Minimization and Best Practices

In alignment with the principles of green chemistry, the most effective approach to waste management is to minimize its generation.[2]

• Scale Reduction: Use the smallest scale for experiments that will yield the necessary results.

• Substitution: Where possible, substitute less hazardous chemicals.

• Inventory Management: Maintain a current inventory of chemicals to avoid purchasing duplicates and to track expiration dates.[10]

• Neutralization: For some waste streams, such as dilute acids and bases, neutralization as a final step of an experiment can render the waste non-hazardous.[7] However, this should only be performed by trained personnel with a thorough understanding of the reaction.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure the responsible stewardship of chemical resources.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

• Ace Waste. Properly Managing Chemical Waste in Laboratories. [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. [Link]

• PubChem. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. [Link]

• U.S. Environmental Protection Agency. Method 632.1: The Determination of Carbamate and Amide Pesticides in Municipal and Industrial Wastewater. [Link]

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. [Link]

• National Center for Biotechnology Information. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. [Link]

• Del Canto, F., et al. (2019). Discovery of carbamate degrading enzymes by functional metagenomics. PLoS One, 14(4), e0215423. [Link]

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. Discovery of carbamate degrading enzymes by functional metagenomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. vumc.org [vumc.org]
• 9. danielshealth.com [danielshealth.com]
• 10. acewaste.com.au [acewaste.com.au]

Personal protective equipment for handling t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Comprehensive Safety and Handling Guide: t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

This guide provides essential safety protocols, operational procedures, and disposal plans for the handling of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS No. 848242-87-5)[1][2]. As a specific Safety Data Sheet (SDS) for this compound is not extensively detailed in public literature, the following guidance is synthesized from established safety principles and data on structurally similar compounds, such as other carbamates. It is imperative that researchers, scientists, and drug development professionals supplement this guide with a thorough, site-specific risk assessment before commencing any work.[3]

Hazard Identification and Risk Assessment

While the toxicological properties of t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate have not been fully investigated, an analysis of related carbamate compounds allows for a presumptive hazard profile.[4] A pre-emptive and cautious approach is critical.

Potential Health Hazards:

• Eye Irritation: Based on data from similar carbamates, this compound is likely to be a serious eye irritant.[4][5][6][7]

• Skin Irritation: May cause skin irritation upon contact.[4][5][7]

• Ingestion: May be harmful if swallowed, potentially causing gastrointestinal irritation.[4][7][8]

• Inhalation: Inhalation of dusts or aerosols may cause respiratory tract irritation.[6][7]

Physical & Chemical Hazards:

• Combustibility: While specific data is unavailable, many related organic compounds are combustible solids or liquids.[9] Thermal decomposition can release irritating and toxic gases, such as nitrogen oxides (NOx) and carbon monoxide (CO).[4]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[4][6]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to minimize exposure and ensure operator safety. The following equipment must be worn at all times when handling the compound.

Protection Type	Specification	Rationale & Causality
Eye & Face Protection	Chemical safety goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[9]	Standard safety glasses are insufficient. Goggles provide a seal around the eyes to protect against dust particles and accidental splashes, which are a primary risk for severe irritation.[6][10]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).[6]	Prevents direct skin contact, a primary route of exposure. Glove material and thickness should be selected based on the solvent used and the duration of handling. Always consult the glove manufacturer's recommendations for breakthrough time.[6][10]
Body Protection	A long-sleeved laboratory coat. A chemical-resistant apron or suit may be required for large quantities or splash-prone procedures.[6][11]	Minimizes the risk of accidental skin exposure on the arms and torso. For comprehensive protection, pant legs should be worn outside of footwear to prevent chemicals from entering the boots.[12]
Respiratory Protection	Not typically required when handling small quantities within a certified chemical fume hood. A NIOSH/MSHA-approved respirator (e.g., N95 filter for particulates) is necessary if dusts or aerosols are generated outside of a fume hood.[6][9]	Protects against the inhalation of airborne particles, which can cause respiratory irritation. The choice of respirator depends on the potential concentration and form of the airborne contaminant.[9][10]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict, methodical workflow is essential for safe handling.

Preparation Phase:

• Risk Assessment: Conduct and document a task-specific risk assessment before beginning work.

• Engineering Controls: Verify that the chemical fume hood has a current certification and is functioning correctly. Ensure that a safety shower and eyewash station are unobstructed and readily accessible.[9]

• Gather Materials: Assemble all necessary equipment, including the chemical container, spatulas, weighing paper, and waste containers, inside the fume hood to minimize movement.

• Don PPE: Put on all required personal protective equipment as specified in the table above.

Handling & Experimental Phase:

• Weighing & Transfer: Carefully weigh or transfer the solid compound within the fume hood. Use a spatula to handle the material and avoid generating dust clouds.[6]

• Solution Preparation: If making a solution, add the solid to the solvent slowly to prevent splashing.

• Post-Handling: After the experiment is complete, decontaminate all surfaces and equipment. A 10% bleach solution followed by a water rinse can be effective for carbamates, or wiping with alcohol may be suitable for equipment.[13]

Concluding Steps:

• Waste Disposal: Segregate and dispose of all waste according to the disposal plan in Section 5.

• Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated exterior.

• Hygiene: Wash hands and forearms thoroughly with soap and water after removing PPE.[7][9] Do not eat, drink, or smoke in the laboratory area.[7]

Caption: A step-by-step workflow for the safe handling of the compound.

Emergency and Spill Response

Immediate and correct action is vital in the event of an exposure or spill.

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][14]

• Skin Contact: Wash the affected area immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.[7][14]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Get medical attention if symptoms occur.[7][14]

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting. Seek immediate medical attention.[8][14]

Spill Cleanup Protocol:

• Evacuate & Secure: Alert personnel and restrict access to the spill area.[13]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Don PPE: Wear all recommended PPE, including respiratory protection if necessary.

• Contain & Clean:

  • For solid spills , gently cover with a damp paper towel to prevent dust from becoming airborne.[13] Carefully sweep or scoop the material into a suitable, labeled container for hazardous waste disposal.[4][9]

  • For liquid spills , use an inert, non-combustible absorbent material (e.g., sand, vermiculite) to soak up the spill.

• Decontaminate: Clean the spill area thoroughly with a suitable detergent and water.[13]

Disposal Plan

Proper disposal is a critical final step to ensure environmental and regulatory compliance.

Guiding Principle: All waste contaminated with t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate must be treated as hazardous chemical waste. Never discharge into drains or the environment.[4][15]

Disposal Protocol:

• Solid Waste: Collect unused compound and contaminated solids (e.g., weighing paper, gloves) in a clearly labeled, sealed, and chemically compatible container.

• Liquid Waste: Collect solutions containing the compound in a designated, labeled hazardous waste container. Do not mix with incompatible waste streams.

• Consult EHS: All chemical waste disposal must be conducted in strict accordance with local, regional, and national regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific procedures.[4]

Caption: Workflow for the proper segregation and disposal of waste.

References

• Personal protective equipment for handling Methyl carbam
• Personal protective equipment for handling tert-Butyl (7-aminoheptyl)
• SAFETY DATA SHEET - tert-Butyl carbam
• SAFETY DATA SHEET - tert-butyl methyl ether. Sigma-Aldrich.
• t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate.
• SAFETY DATA SHEET - 2-[2-(Boc-amino)ethoxy]ethanol. Sigma-Aldrich.
• Safeguarding Your Research: A Comprehensive Guide to Handling tert-Butyl Carbam
• tert-Butyl Carbamate: A Technical Guide to Safety and Handling. BenchChem.
• tert-Butyl (3-aminobicyclo[1.1.1]pentan-1-yl)
• t-Butyl 1,5-di(ethoxycarbonyl)
• Chemical Safety Data Sheet MSDS / SDS - TERT-BUTYL-N-METHYLCARBAM
• SAFETY DATA SHEET - Tert-butyl N-[1-(4-cyanophenyl)
• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Oregon OSHA.
• tert-Butyl carbamate - SAFETY DATA SHEET. Fisher Scientific (Alfa Aesar).
• Personal Protective Equipment for Working With Pesticides. University of Missouri Extension.
• Pat-6: Personal Protective Equipment for Pesticide Applicators.
• t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Shaanxi Xin yan Bomei Biotechnology Co., Ltd.

Sources

• 1. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, 848242-87-5 | BroadPharm [broadpharm.com]
• 2. t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate_848242-87-5_新研博美 [xinyanbm.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. fishersci.ie [fishersci.ie]
• 9. benchchem.com [benchchem.com]
• 10. extension.missouri.edu [extension.missouri.edu]
• 11. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]
• 12. osha.oregon.gov [osha.oregon.gov]
• 13. benchchem.com [benchchem.com]
• 14. assets.thermofisher.cn [assets.thermofisher.cn]
• 15. chemicalbook.com [chemicalbook.com]